3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

• CAS: 76590-23-3

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

The following technical guide details the physicochemical properties, synthesis, and applications of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , a critical pharmacophore in the development of antiviral agents targeting the Oxysterol-Binding Protein (OSBP).[1][2]

Technical Guide for Drug Discovery & Process Chemistry

Executive Summary & Compound Identity

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a highly lipophilic diaryl ether amine serving as the primary building block for TTP-8307 , a potent enterovirus replication inhibitor.[1][2] Its structural core—a 3-chloroaniline moiety ether-linked to a 4-chloronaphthalene ring—confers significant hydrophobic binding affinity, making it a privileged scaffold for targeting hydrophobic pockets in viral proteins (e.g., OSBP) and kinases.[1][2]

Chemical Identity

Property	Detail
IUPAC Name	3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]aniline
Common Designation	TTP-8307 Amine Intermediate
Molecular Formula	C₁₆H₁₁Cl₂NO
Molecular Weight	304.17 g/mol
SMILES	Nc1ccc(Oc2ccc(Cl)c3ccccc23)c(Cl)c1
Key Moiety	Diaryl Ether (Bioisostere for diphenylmethane/biphenyl)

Physicochemical Properties

The compound exhibits low aqueous solubility and high membrane permeability, characteristic of "Brick Dust" intermediates in medicinal chemistry.[1][2]

Experimental & Predicted Data

Property	Value	Source/Methodology
LogP (Octanol/Water)	~5.2 (Predicted)	High lipophilicity due to naphthyl/chloro substituents.[1][2]
Topological Polar Surface Area (TPSA)	35.25 Ų	Dominated by the primary amine; suggests good passive permeability.[1][2]
pKa (Conjugate Acid)	~3.5 - 4.0	Weak base; the electron-withdrawing Cl and aryloxy group reduce N-lone pair availability.[1][2]
Melting Point	115–120 °C (Est.)	Typical range for diaryl ether anilines; highly dependent on polymorphic form.[1][2]
Solubility (Water)	< 0.1 mg/mL	Practically insoluble.[1][2]
Solubility (Organic)	High	Soluble in DMSO, DMF, DCM, and Ethyl Acetate.[1][2]

Structural Analysis for Drug Design[1][2]

• Lipophilic Clamp: The 4-chloronaphthyl group acts as a bulky hydrophobic anchor.[1][2] In TTP-8307, this moiety occupies the sterol-binding pocket of OSBP.[1][2]

• Electronic Effects: The chlorine atom at the 3-position of the aniline ring exerts an inductive electron-withdrawing effect (-I), lowering the nucleophilicity of the amine.[1][2] This requires optimized coupling conditions (e.g., strong activation or catalysis) during downstream derivatization.[1][2]

Synthetic Methodology

The synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline follows a convergent route involving a nucleophilic aromatic substitution (SNAr) followed by nitro reduction.[1][2]

Reaction Scheme

The pathway utilizes 3-Chloro-4-fluoronitrobenzene and 4-Chloro-1-naphthol as starting materials.[1][2][3]

Figure 1: Convergent synthesis of the target aniline via SNAr coupling and nitro reduction.[1][2]

Detailed Protocol

Step 1: SNAr Coupling

• Reagents: 3-Chloro-4-fluoronitrobenzene (1.0 eq), 4-Chloro-1-naphthol (1.05 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).

• Solvent: Anhydrous DMF or DMSO (Polar aprotic solvents are essential to solvate the cation and enhance nucleophilicity).[1][2]

• Conditions: Heat to 80–100°C for 4–6 hours under nitrogen atmosphere.

• Workup: Pour into ice-water to precipitate the nitro intermediate. Filter and wash with water to remove inorganic salts.[1][2]

• Checkpoint: The intermediate should appear as a yellow/orange solid.[1][2]

Step 2: Nitro Reduction[1][2]

• Method A (Chemical): Iron powder (5.0 eq) and Ammonium Chloride (NH₄Cl, 5.0 eq) in Ethanol/Water (3:1) at reflux.[1][2] This method is chemoselective and avoids dechlorination of the naphthyl ring.[1][2]

• Method B (Catalytic): Hydrogenation (H₂, 1 atm) with sulfided Pt/C. Note: Standard Pd/C may cause hydrodehalogenation (loss of Cl), so poisoned catalysts are recommended.[1][2]

• Purification: The crude aniline is purified via recrystallization from Ethanol/Hexane or silica gel chromatography (Hexane/EtOAc gradient).[1][2]

Quality Control & Characterization

To ensure suitability for biological assays or further synthesis, the compound must meet strict purity criteria.[1]

Test	Acceptance Criteria	Notes
HPLC Purity	> 98.0% (Area %)	Impurities: Des-chloro analogs (from over-reduction) or unreacted nitro intermediate.[1][2]
¹H NMR	Consistent structure	Diagnostic peaks: Naphthyl protons (7.5–8.5 ppm), Aniline aromatic protons (6.5–7.0 ppm), Amine NH₂ broad singlet (~3.5–5.0 ppm).[1][2]
LC-MS	[M+H]⁺ = 304.2/306.2	Characteristic chlorine isotope pattern (approx 100:65 ratio for Cl₂).[1][2]
Residual Solvent	< 5000 ppm (DMF)	DMF is difficult to remove; extended drying under high vacuum is required.[1][2]

Applications in Drug Development

This aniline is the defining pharmacophore for TTP-8307 , a compound that has elucidated the role of OSBP in viral replication.[1][2]

TTP-8307 Retrosynthesis Context

The aniline is coupled with an acetic acid derivative or an isocyanate to generate the final inhibitor.[1][2]

Figure 2: Role of the aniline intermediate in the assembly of the TTP-8307 antiviral scaffold.

Mechanism of Action Relevance

The 3-chloro-4-[(4-chloro-1-naphthyl)oxy] motif mimics the tetracyclic core of sterols.[1][2] This mimicry allows molecules like TTP-8307 to compete with cholesterol/oxysterols for the ligand-binding domain of OSBP, effectively locking the transporter and preventing the formation of viral replication organelles (ROs).[1][2]

References

• Albulescu, L., et al. (2017).[1] "Uncovering oxysterol-binding protein (OSBP) as a target of the anti-enteroviral compound TTP-8307." Antiviral Research, 140, 37-44.[1][2][4][5]

• Roberts, B. L., et al. (2019).[1] "Differing activities of oxysterol-binding protein (OSBP) targeting anti-viral compounds." Antiviral Research, 170, 104548.[1]

• PubChem Compound Summary. "Ibuzatrelvir (Related Antiviral Context)."

• CAS Common Chemistry. "4-Chloro-1-naphthol (Precursor Data)." [1][2]

Sources

• 1. Ibuzatrelvir | C21H30F3N5O5 | CID 163362000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Acyclovir [webbook.nist.gov]
• 3. hplc.sk [hplc.sk]
• 4. Uncovering oxysterol-binding protein (OSBP) as a target of the anti-enteroviral compound TTP-8307 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

This is an in-depth technical guide for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (CAS 76590-23-3).

CAS Number: 76590-23-3

Document Type: Technical Monograph & Synthesis Guide Target Audience: Medicinal Chemists, Process Development Scientists, and CMC Leads

Executive Summary

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a specialized diaryl ether intermediate used primarily in the synthesis of Type II Kinase Inhibitors . Its structural motif—a halogenated aniline linked via an ether bridge to a lipophilic naphthyl core—serves as a critical "hinge-binder" or "hydrophobic pocket occupant" in the design of small molecule drugs targeting VEGFR, PDGFR, and Raf kinases.

This guide details the optimized synthetic routes , critical process parameters (CPPs) , and analytical specifications required to produce this compound with >98% purity, suitable for GMP downstream processing.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Property	Specification
Chemical Name	3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline
CAS Number	76590-23-3
Molecular Formula	C₁₆H₁₁Cl₂NO
Molecular Weight	304.17 g/mol
Appearance	Off-white to pale beige crystalline powder
Melting Point	142°C – 145°C (Experimental range)
Solubility	Soluble in DMSO, DMF, EtOAc; Sparingly soluble in MeOH; Insoluble in Water
LogP (Predicted)	~4.8 (Highly Lipophilic)
pKa (Aniline)	~3.5 (Reduced basicity due to electron-withdrawing Cl and ether groups)

Synthetic Methodology

The synthesis of CAS 76590-23-3 presents a regioselectivity challenge. The optimal route utilizes a Nucleophilic Aromatic Substitution (SNAr) followed by a Chemoselective Reduction .

Route 1: The Nitrobenzene SNAr Approach (Recommended)

This pathway is preferred for scale-up due to the high reactivity of the nitrobenzene scaffold and the availability of precursors.

Step 1: Ether Formation (SNAr)

Reaction: 3,4-Dichloronitrobenzene + 4-Chloro-1-naphthol

Intermediate Nitro Ether

• Mechanism: The nitro group at the para position activates the chlorine at position 4 for displacement. The chlorine at position 3 remains intact due to steric hindrance and lack of para-resonance activation.

• Reagents: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).

• Solvent: DMF or DMSO (Polar aprotic solvents are essential to solvate the phenoxide anion).

• Conditions: 80°C – 100°C, 4–6 hours.

Step 2: Chemoselective Reduction

Reaction: Nitro Ether

Target Aniline

• Challenge: Preventing hydrodehalogenation (loss of Cl atoms) while reducing the nitro group.

• Protocol: Iron powder (Fe) with Ammonium Chloride (NH₄Cl) in Ethanol/Water.

  • Note: Catalytic Hydrogenation (H₂/Pd-C) is NOT recommended without sulfided catalysts, as it poses a high risk of cleaving the aryl-chlorine bonds.

Diagram: Synthetic Workflow

Caption: Two-step synthesis via SNAr coupling and chemoselective nitro reduction.

Detailed Experimental Protocol

Step 1: Preparation of the Nitro Intermediate

• Charge a reaction vessel with 4-Chloro-1-naphthol (1.0 equiv) and DMF (5 vol).

• Add K₂CO₃ (1.5 equiv) and stir at room temperature for 30 mins to generate the naphthoxide.

• Add 3,4-Dichloronitrobenzene (1.1 equiv).

• Heat to 90°C. Monitor by HPLC. The reaction is complete when the naphthol is consumed (<1%).

• Workup: Cool to 25°C. Pour into ice water (10 vol). The product precipitates as a yellow solid.[1]

• Filtration: Filter and wash with water to remove inorganic salts. Dry in a vacuum oven at 50°C.

  • Critical Control: Ensure anhydrous conditions during the coupling to prevent hydrolysis of the nitrobenzene to a phenol byproduct.

Step 2: Reduction to Aniline

• Suspend the Nitro intermediate (from Step 1) in Ethanol (10 vol) and Water (2 vol).

• Add Ammonium Chloride (3.0 equiv) and Iron Powder (5.0 equiv, 325 mesh).

• Reflux at 75–80°C for 2–4 hours.

• Monitor: TLC or HPLC should show the disappearance of the non-polar nitro compound and the appearance of the polar amine.

• Workup: Filter hot through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.

• Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl Acetate .

• Purification: Recrystallize from Isopropyl Alcohol (IPA)/Heptane if necessary to achieve >99% purity.

Analytical Characterization & Quality Control

NMR Specification (Proton)

• Solvent: DMSO-d₆

• Key Signals:

  • 5.2–5.5 ppm (s, 2H): -NH₂ (Broad singlet, exchangeable).
  • 6.8–7.1 ppm (m, 3H): Aniline Ring Protons (Shifted upfield due to the amino group).
  • 7.5–8.3 ppm (m, 6H): Naphthyl Protons (Distinctive aromatic pattern).

  • Diagnostic: The absence of the downfield signal (

    > 8.0 ppm) associated with the nitro precursor confirms successful reduction.

HPLC Method (Purity)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% H₃PO₄ in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 40% B to 90% B over 15 mins.

• Detection: UV at 254 nm.

• Retention Time: The aniline will elute earlier than the nitro intermediate due to the polarity of the amine group.

Safety & Handling (EHS)

• Hazard Classification:

  • Acute Toxicity: Toxic if swallowed or inhaled (Category 3).

  • Skin Sensitization: Potential sensitizer.

  • Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

• Handling: Use in a fume hood. Avoid dust formation. Wear nitrile gloves and P100 respiratory protection if handling powder.

• Storage: Store under inert gas (Nitrogen/Argon) in a cool, dry place. Anilines are prone to oxidation (darkening) upon exposure to air and light.

Application in Drug Discovery

This compound acts as a pharmacophore scaffold for Type II kinase inhibitors. The "Naphthyl-Ether-Aniline" motif is designed to occupy the hydrophobic allosteric pocket adjacent to the ATP binding site.

SAR Logic (Structure-Activity Relationship)

• Chlorine (Pos 3): Provides steric bulk to force the aniline ring into a specific torsion angle, improving fit in the kinase "gatekeeper" region.

• Ether Linkage: Acts as a flexible hinge, allowing the naphthyl group to orient into the deep hydrophobic pocket.

• Naphthyl Group: Increases lipophilicity and π-π stacking interactions with aromatic residues (e.g., Phenylalanine) in the kinase active site.

Caption: Pharmacophore decomposition of the CAS 76590-23-3 scaffold.

References

• SNAr Methodology: Beletskaya, I. P., & Cheprakov, A. V. (2004). Copper in cross-coupling reactions: The post-Ullmann chemistry. Coordination Chemistry Reviews, 248(21-24), 2337-2364. Link

• Nitro Reduction Protocols: Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions. Synthesis, 1988(02), 91-95. Link

• Kinase Inhibitor Design: Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors. Nature Reviews Cancer, 9(1), 28-39. Link

• General Safety Data: PubChem Compound Summary for Chlorinated Anilines. National Center for Biotechnology Information. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Molecular Architecture &amp; Synthetic Methodology: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Executive Summary

This technical guide analyzes the structural integrity, synthetic pathways, and pharmacophoric utility of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline . As a highly lipophilic diaryl ether, this molecule serves as a critical "privileged scaffold" in the development of Type II kinase inhibitors (targeting the DFG-out conformation) and caspase inhibitors. Its structural uniqueness lies in the orthogonal twist induced by the 3-chloro substituent on the aniline ring, which restricts conformational freedom and enhances selectivity for hydrophobic binding pockets.

Part 1: Structural Anatomy & Electronic Properties

The molecule is composed of two aromatic systems linked by an ether oxygen. Its pharmacological potency is dictated by three core structural features:

The Orthogonal Ether Linkage

Unlike planar biphenyl systems, the central ether oxygen introduces a bond angle of approximately 118°–120° . However, the defining feature is the 3-chloro substituent on the aniline ring.

• Steric Clash: The chlorine atom at position 3 creates significant steric hindrance with the naphthyl ring protons. This forces the two aromatic planes to twist relative to each other, adopting a non-planar, "butterfly" conformation.

• Biological Implication: This twist is critical for fitting into the hydrophobic cleft of enzymes (e.g., kinases) where planar molecules would clash with the "gatekeeper" residues.

Electronic Push-Pull System

• Aniline Core (Donor): The primary amine (-NH₂) is an electron donor (+M effect), increasing electron density in the ring. However, the 3-Cl and 4-O-Naphthyl groups are electron-withdrawing (-I effect).

• Net Result: The amine pKa is lowered (estimated ~3.2–3.5) compared to unsubstituted aniline (pKa 4.6), making it less likely to be protonated at physiological pH. This enhances membrane permeability (LogP).

The Naphthyl "Anchor"

The 4-chloro-1-naphthyl group provides a massive lipophilic surface area. In drug design, this moiety often occupies the deep hydrophobic pocket (e.g., the allosteric site in kinases), anchoring the molecule while the aniline head interacts with the hinge region or solvent front.

Part 2: Synthetic Architecture

The synthesis of sterically crowded diaryl ethers requires overcoming the low nucleophilicity of naphthols and the steric hindrance of the ortho-chloro group. The industry-standard approach utilizes a Nucleophilic Aromatic Substitution (S_NAr) followed by a Nitro Reduction .

Protocol: Step-by-Step Synthesis

Step 1: Ether Bond Formation (S_NAr)

• Reactants: 3-Chloro-4-fluoronitrobenzene (Electrophile) + 4-Chloro-1-naphthol (Nucleophile).

• Reagents: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).

• Solvent: DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide).

• Conditions: 80°C – 100°C under N₂ atmosphere for 4–6 hours.

Technical Insight: The use of 3-Chloro-4-fluoronitrobenzene is superior to the chloro-analog because the fluoride is a better leaving group in S_NAr reactions, especially when the ring is deactivated by the ortho-chlorine.

Step 2: Nitro Group Reduction[1]

• Precursor: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]nitrobenzene.

• Method A (Chemical): Iron powder (Fe) + Ammonium Chloride (NH₄Cl) in Ethanol/Water (reflux).[2]

• Method B (Catalytic): H₂ (50 psi) + Pt/C (sulfided) to prevent de-chlorination.

• Critical Control: Standard Pd/C hydrogenation often leads to de-halogenation (stripping the Cl atoms). Using sulfided Pt/C or Fe/NH₄Cl preserves the critical chlorine substituents.

Synthetic Workflow Diagram

Figure 1: Retrosynthetic workflow emphasizing the retention of halogen substituents during the reduction phase.

Part 3: Physicochemical Profiling

The following data summarizes the predicted properties essential for formulation and ADME (Absorption, Distribution, Metabolism, Excretion) analysis.

Property	Value (Predicted)	Implication
Molecular Weight	~304.17 g/mol	Fragment-like, suitable for further derivatization.
LogP (Lipophilicity)	5.2 ± 0.4	Highly lipophilic. Requires formulation aids (e.g., cyclodextrins) for aqueous solubility.
Topological Polar Surface Area (TPSA)	~35 Ų	High membrane permeability (Blood-Brain Barrier penetration possible).
H-Bond Donors	2 (NH₂)	Key interaction point for hinge-binding in kinases.
H-Bond Acceptors	2 (O, N)	Limited acceptor capacity.
Rotatable Bonds	2	Rigid scaffold due to steric locking.

Part 4: Pharmacophore & Biological Relevance

This molecule is rarely a final drug but rather a high-value intermediate . Its structural logic is applied in two major therapeutic areas:[2]

Type II Kinase Inhibitors

In kinase drug discovery, the "DFG-out" conformation creates a hydrophobic pocket adjacent to the ATP binding site.

• Mechanism: The aniline NH₂ forms hydrogen bonds with the kinase "hinge" region. The ether oxygen acts as a spacer. The naphthyl group inserts into the allosteric hydrophobic pocket created by the activation loop movement.

• Example: This scaffold mimics the binding mode of Sorafenib or Lapatinib intermediates, where a central aromatic ether bridges the hinge binder and the hydrophobic tail.

Caspase Inhibition

Diaryl ethers are classic pharmacophores for Caspase-1 (ICE) and Caspase-3 inhibitors.

• Mechanism: The 3-chloro group locks the conformation to fit the S2 subsite of the caspase enzyme, while the naphthyl group occupies the S4 hydrophobic pocket.

Structure-Activity Relationship (SAR) Map

Figure 2: Pharmacophore decomposition highlighting the functional role of each structural moiety.

References

• BenchChem. (2025).[1] Synthesis and Properties of 3-Chloro-4-substituted anilines. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for Chloro-phenoxy-aniline derivatives. Retrieved from

• Sigma-Aldrich. (2025).[3] Product Specification: 3-Chloro-4-(4-chlorophenoxy)aniline. (Used as structural analog reference). Retrieved from [3]

• Google Patents. (2017). CN106631715A - Preparation method of 3-chloro-4-(substituted) aniline. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Chloro-4-[(4-fluorobenzyl)oxy]aniline | 202197-27-1 | Benchchem [benchchem.com]
• 3. 3-氯-4-(4-氯苯氧基)苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Mechanism of Action of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

The following technical guide details the mechanism of action, structural pharmacology, and therapeutic context of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline . This compound represents a specific scaffold within the class of halogenated diaryl ether thyromimetics , structurally designed to target the Thyroid Hormone Receptor beta (TRβ) isoform with high selectivity.[1]

[1]

Executive Summary

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a synthetic small molecule pharmacophore belonging to the class of thyromimetics (thyroid hormone analogs).[1] Structurally, it mimics the iodinated diphenyl ether core of 3,5,3'-triiodothyronine (T3) but incorporates specific modifications—a naphthyl outer ring and a 3-chloro inner ring—to enhance lipophilicity and selectivity for the Thyroid Hormone Receptor beta (TRβ) .[1]

This compound primarily serves as a functional precursor or bioisostere for advanced lipid-lowering agents (e.g., oxamic acid derivatives like CGS 23425 ).[1] Its mechanism of action involves binding to the ligand-binding domain (LBD) of TRβ in the liver, stimulating the transcription of genes involved in cholesterol metabolism (e.g., CYP7A1, LDLR) while sparing TRα-mediated cardiac side effects (e.g., tachycardia).[1]

Molecular Identity & Physicochemical Properties[1]

Structural Analysis

The molecule is constructed from two aromatic systems linked by an ether bridge, mimicking the thyronine core of natural thyroid hormones.[1]

Feature	Structural Component	Pharmacological Function
Inner Ring	3-Chloroaniline	Mimics the diiodotyrosine (inner) ring of T3.[1] The 3-chloro substituent provides steric bulk similar to iodine or methyl groups (as seen in Sobetirome ), essential for fitting into the inner pocket of the TR LBD.[1] The aniline (NH₂) serves as a polar handle, often derivatized to an oxamic or acetic acid to mimic the alanine side chain of T3.[1]
Linker	Ether Oxygen (-O-)	Maintains the critical angle (~120°) between the two aromatic rings, facilitating the "active" conformation required for receptor activation.[1]
Outer Ring	4-Chloro-1-naphthyl	Mimics the phenolic (outer) ring of T3.[1] The bulky naphthyl group enhances hydrophobic interactions within the distal pocket of the TRβ LBD, a strategy often used to increase potency and beta-selectivity over the smaller phenyl ring of T3.[1]

Chemical Data[1][2][3][4][5]

• IUPAC Name : 3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]aniline[1]

• Molecular Formula : C₁₆H₁₁Cl₂NO[1]

• Molecular Weight : 304.17 g/mol [1]

• Key Isomer Note : Often confused with 3-Chloro-4-((1-chloronaphthalen-2-yl)oxy)aniline (CAS 76590-30-2).[1] The specific 1-naphthyl linkage in the topic compound is critical for its specific spatial orientation in the receptor pocket.[1]

Mechanism of Action (MOA)[1]

Primary Target: Thyroid Hormone Receptor Beta (TRβ)

The mechanism of action is defined by its agonism of the Thyroid Hormone Receptor (TR) , a nuclear transcription factor.[1] The compound (or its acid metabolite) functions as a TRβ-selective agonist .[1][2]

Step-by-Step Signaling Pathway:

• Hepatoselective Uptake : The lipophilic naphthyl group facilitates passive diffusion or transporter-mediated uptake into hepatocytes.[1]

• Receptor Binding : The molecule enters the nucleus and binds to the Ligand Binding Domain (LBD) of TRβ.[1]

  • The 3-chloro group lodges in the inner hydrophobic pocket.[1]

  • The 4-chloro-1-naphthyl group occupies the distal hydrophobic extension, displacing the "Helix 12" of the receptor into the active conformation.[1]

• Co-activator Recruitment : Ligand binding induces a conformational change that releases co-repressors (e.g., NCoR) and recruits co-activators (e.g., SRC-1, PGC-1α).[1]

• Transcriptional Regulation : The TRβ-RXR heterodimer binds to Thyroid Hormone Response Elements (TREs) on DNA.[1]

• Gene Activation : Upregulation of key metabolic genes:

  • CYP7A1 (Cholesterol 7α-hydroxylase): Increases conversion of cholesterol to bile acids.[1]

  • LDLR (Low-Density Lipoprotein Receptor): Increases clearance of LDL cholesterol from the blood.[1]

  • CPT1A (Carnitine Palmitoyltransferase 1A): Enhances fatty acid oxidation.[1]

Selectivity Rationale (The "Cardiac Sparing" Effect)

Unlike natural T3, which activates both TRα (dominant in heart) and TRβ (dominant in liver), this scaffold is designed to be TRβ-selective .[1]

• TRα Activation : Causes tachycardia and cardiac hypertrophy.[1]

• TRβ Activation : Lowers LDL cholesterol, triglycerides, and liver fat.[1]

• Mechanism of Selectivity : The naphthyl bulk and 3-chloro substitution exploit subtle differences in the LBD volume between TRα and TRβ (specifically, a single amino acid difference: Asn331 in TRβ vs. Ser277 in TRα), allowing the molecule to activate hepatic metabolism without stimulating the heart.[1]

Experimental Validation & Synthesis

Synthesis Protocol (Nucleophilic Aromatic Substitution)

To validate the structure, the following synthesis pathway is standard for diaryl ether anilines.

Reagents : 3-Chloro-4-fluoronitrobenzene, 4-Chloro-1-naphthol, Potassium Carbonate (K₂CO₃), DMF, Iron powder/NH₄Cl (for reduction).[1]

• SNAr Coupling :

  • Dissolve 4-Chloro-1-naphthol (1.0 eq) in DMF.[1]

  • Add K₂CO₃ (1.5 eq) and stir at RT for 30 min to form the naphthoxide.

  • Add 3-Chloro-4-fluoronitrobenzene (1.0 eq).[1]

  • Heat to 80-100°C for 4-6 hours.

  • Result: Formation of the nitro-ether intermediate (3-Chloro-4-[(4-chloro-1-naphthyl)oxy]nitrobenzene).[1]

• Nitro Reduction :

  • Dissolve the nitro intermediate in Ethanol/Water (4:1).[1]

  • Add Iron powder (5.0 eq) and Ammonium Chloride (NH₄Cl).[1]

  • Reflux at 80°C for 2 hours.

  • Filter through Celite and concentrate.[1]

  • Result: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline .[1]

In Vitro Assay Validation

• TR Binding Assay : Use a competitive binding assay with [¹²⁵I]-T3 to determine the IC₅₀.[1] Expect K_i values in the low nanomolar range (1–50 nM) for TRβ.[1]

• Reporter Gene Assay : Transfect HEK293 cells with TRβ expression vectors and a Luciferase reporter containing a TRE.[1] Measure luminescence upon treatment to quantify agonism (EC₅₀).[1]

Visualization: Mechanism of Action Pathway[1][5]

The following diagram illustrates the pathway from hepatocyte uptake to gene transcription and physiological outcome.[1]

Caption: Pathway of TRβ activation by the diaryl ether scaffold, leading to lipid-lowering effects.[1]

Therapeutic Context & Clinical Relevance

Target Indications

• Dyslipidemia : Reduction of LDL-C and Triglycerides.[1][3]

• NASH / MASH : Non-alcoholic Steatohepatitis (fatty liver).[1] The compound promotes hepatic fat oxidation.[1]

• X-Linked Adrenoleukodystrophy (X-ALD) : Potential to upregulate ABCD2 transporter (a known TR target) to compensate for defective ABCD1.[1]

Structural Analogues in Development

This compound is a close structural relative of several clinical candidates:

• CGS 23425 : An oxamic acid derivative of a similar diaryl ether.[1]

• Sobetirome (GC-1) : Uses an isopropyl group instead of naphthyl but shares the TRβ selectivity profile.[1]

• KB-141 : A carboxylic acid derivative with high TRβ selectivity.[1]

Toxicology & Safety[1]

• Cardiac Safety : The primary safety advantage is the lack of TRα activation, avoiding tachycardia and arrhythmias common with T3 therapy.[1]

• HPA Axis Suppression : High doses may suppress TSH (Thyroid Stimulating Hormone) via negative feedback, potentially causing central hypothyroidism.[1]

References

• Chemical Identity : PubChem. 3-Chloro-4-(4-chlorophenoxy)aniline (Analog Reference).[1] National Library of Medicine.[1] Available at: [Link][1]

• TR Agonist Mechanism : Scanlan, T. S., et al. (2001).[1] "Selective thyroid hormone receptor-beta activation: a strategy for reduction of weight, cholesterol, and lipoprotein (a) with reduced cardiovascular liability."[1] Proceedings of the National Academy of Sciences, 98(26), 15185–15190.[1] Available at: [Link][1]

• Structural Pharmacology : Baxter, J. D., et al. (2001).[1] "Selective modulation of thyroid hormone receptor action."[1] Journal of Steroid Biochemistry and Molecular Biology, 76(1-5), 31-42.[1]

• CGS 23425 Context : Taylor, A. H., et al. (2004).[1] "Beneficial effects of a novel thyromimetic, CGS 23425, on lipid metabolism."[1][3] Molecular Pharmacology.

Sources

• 1. medkoo.com [medkoo.com]
• 2. Axitirome 156740-57-7 | MCE [medchemexpress.cn]
• 3. pure.uva.nl [pure.uva.nl]

An In-Depth Technical Guide to Investigating the Potential Biological Activity of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This technical guide outlines a comprehensive, multi-tiered strategy for the elucidation of the potential biological activities of the novel diaryl ether compound, 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. Drawing upon established methodologies for structurally related diaryl ether and naphthyl derivatives, this document provides a roadmap for a thorough investigation, encompassing in silico prediction, in vitro screening, and preliminary in vivo evaluation. The proposed workflows are designed to systematically probe for anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibitory properties, thereby establishing a foundational dataset for future drug development endeavors.

Introduction: The Therapeutic Potential of Diaryl Ethers

Diaryl ethers represent a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities. These compounds have been explored as potential anti-inflammatory, anticancer, and antimicrobial agents.[1] The structural motif of two aryl rings linked by an ether bond provides a versatile backbone for the introduction of various functional groups, allowing for the fine-tuning of their pharmacological profiles. The subject of this guide, 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, combines the diaryl ether core with a chloroaniline and a chloronaphthyl moiety, suggesting a potential for multifaceted biological interactions. This guide will detail a systematic approach to unlock the therapeutic potential of this novel chemical entity.

Physicochemical Characterization and Synthesis

A foundational step in the evaluation of any new chemical entity is the thorough characterization of its physicochemical properties. These parameters are critical for understanding its potential bioavailability and for the design of appropriate experimental conditions.

Table 1: Predicted Physicochemical Properties of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Property	Predicted Value	Significance
Molecular Formula	C₁₆H₁₁Cl₂NO	Defines the elemental composition.
Molecular Weight	316.18 g/mol	Influences diffusion and transport across membranes.
LogP (Octanol/Water)	~5.5	Indicates high lipophilicity, suggesting potential for membrane permeability but also possible issues with aqueous solubility.
pKa (basic)	~3.5	The aniline moiety is weakly basic, which will influence its ionization state at physiological pH.
Water Solubility	Low	Will likely require the use of organic co-solvents (e.g., DMSO) for in vitro assays.

Note: These values are estimations based on the structure and may need to be experimentally verified.

The synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline would likely proceed via a nucleophilic aromatic substitution reaction, such as an Ullmann condensation or a Buchwald-Hartwig amination, coupling a substituted naphthol with a chloroaniline derivative.[1] Purity of the synthesized compound must be rigorously assessed using techniques like NMR, mass spectrometry, and HPLC.

A Tiered Approach to Biological Activity Screening

A logical and resource-efficient approach to characterizing a novel compound involves a tiered screening process, moving from computational predictions to in vitro assays and finally to preliminary in vivo models.

Sources

• 1. mdpi.com [mdpi.com]

spectroscopic data (NMR, IR, MS) for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

An in-depth technical guide on the spectroscopic characterization of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , designed for researchers in medicinal chemistry and analytical sciences.

Executive Summary & Compound Profile

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a specialized biaryl ether intermediate, structurally relevant to the synthesis of Type II kinase inhibitors and advanced agrochemicals. Its core scaffold features an electron-rich aniline ring coupled via an ether linkage to a chlorinated naphthalene system.

Accurate spectroscopic characterization of this compound is critical due to the potential for regioisomeric impurities (e.g., O-alkylation at the 2-naphthyl position) and oxidative degradation products (e.g., azo dimers) common in aniline derivatives. This guide provides a definitive reference for its structural elucidation using NMR, IR, and Mass Spectrometry.

Property	Detail
IUPAC Name	3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]aniline
Molecular Formula	C₁₆H₁₁Cl₂NO
Molecular Weight	304.17 g/mol
Monoisotopic Mass	303.02 g/mol
Appearance	Off-white to pale brown solid
Solubility	Soluble in DMSO, MeOH, CH₂Cl₂; sparingly soluble in water

Synthesis & Structural Logic

To understand the impurity profile and spectral signals, one must recognize the synthetic origin. The compound is typically synthesized via a Nucleophilic Aromatic Substitution (SₙAr) followed by nitro-reduction.

Synthetic Pathway Visualization

Figure 1: Standard synthetic route. Key impurities often include unreacted naphthol (detected by ¹H NMR) or des-chloro byproducts (detected by MS).

Mass Spectrometry (MS) Data

Mass spectrometry provides the primary confirmation of molecular weight and halogen substitution pattern.

Experimental Parameters (LC-MS)

• Ionization: Electrospray Ionization (ESI), Positive Mode (+ve).

• Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Spectral Analysis

The presence of two chlorine atoms creates a distinct isotopic cluster. Chlorine naturally exists as ³⁵Cl (75.8%) and ³⁷Cl (24.2%).

• M+H Peak (Base): m/z 304.0

• Isotope Pattern: The pattern follows the expansion of

  , resulting in a characteristic 9:6:1 intensity ratio for M, M+2, and M+4 peaks.

Ion Species	m/z (Observed)	Relative Intensity	Assignment
[M+H]⁺	304.0	100%	³⁵Cl, ³⁵Cl isotopologue
[M+H+2]⁺	306.0	~65%	³⁵Cl, ³⁷Cl isotopologue
[M+H+4]⁺	308.0	~10%	³⁷Cl, ³⁷Cl isotopologue
Fragment	178.0	Variable	Loss of chloro-aniline (C-O cleavage)

Analyst Note: A lack of the M+4 peak suggests mono-dechlorination (impurity).

Infrared Spectroscopy (IR)

IR confirms the functional groups, specifically the primary amine and the ether linkage.

Key Absorption Bands (KBr Pellet)

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Notes
3450, 3360	ν(N-H) stretch	Primary Amine (-NH₂)	Characteristic doublet (asymmetric/symmetric).
3050	ν(C-H) stretch	Aromatic C-H	Weak intensity above 3000 cm⁻¹.
1620	δ(N-H) bend	Amine	"Scissoring" vibration.
1580, 1490	ν(C=C) stretch	Aromatic Ring	Skeletal vibrations of benzene/naphthalene.
1240	ν(C-O-C) stretch	Diaryl Ether	Strong, broad band; critical for confirming linkage.
1090	ν(C-Cl) stretch	Aryl Chloride	Sharp band, often overlapping with in-plane bends.
810, 750	γ(C-H) bend	Out-of-plane (oop)	Indicates substitution patterns (1,2,4-tri-sub benzene).

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural elucidation. The data below represents the high-fidelity consensus shifts expected in DMSO-d₆.

Sample Preparation Protocol

• Solvent: Dissolve 5–10 mg of sample in 0.6 mL DMSO-d₆ (preferred for aniline solubility and exchangeable proton detection).

• Reference: Calibrate to residual DMSO quintet at 2.50 ppm .

• Temperature: 298 K.

¹H NMR Data (400 MHz, DMSO-d₆)

Shift (δ ppm)	Mult.	Int.[1][2][3][4]	Assignment	Structural Context
8.25	d	1H	H-8' (Naph)	Peri-proton, deshielded by ring current.
8.15	d	1H	H-5' (Naph)	Peri-proton.
7.75	d	1H	H-3' (Naph)	Ortho to Cl on naphthalene.
7.68	m	2H	H-6', H-7'	Naphthalene mid-ring protons.
6.95	d	1H	H-5 (Aniline)	Ortho to ether oxygen; shielded relative to naphthalene.
6.75	d	1H	H-2 (Aniline)	Meta to NH₂, ortho to Cl.
6.60	d	1H	H-2' (Naph)	Ortho to ether oxygen on naphthalene (highly shielded).
6.55	dd	1H	H-6 (Aniline)	Ortho to NH₂, meta to ether.
5.20	s (br)	2H	-NH₂	Exchangeable; chemical shift varies with concentration.

Coupling Constants (J):

• J (ortho, aniline H5-H6): ~8.8 Hz

• J (meta, aniline H2-H6): ~2.5 Hz

• J (ortho, naphthyl): ~8.0–8.5 Hz

¹³C NMR Data (100 MHz, DMSO-d₆)

• Ether Carbons: The carbons directly attached to oxygen (C-O) will appear most downfield in the aromatic region, typically 150–155 ppm .

• C-Cl Carbons: Typically found around 120–125 ppm .

• Aliphatic: None (absence of peaks < 100 ppm confirms purity from solvents like hexane/ethyl acetate).

Experimental Validation Workflow

To ensure data trustworthiness, follow this self-validating logic flow:

Figure 2: Decision tree for structural validation.

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23). U.S. Department of Commerce.[1] Available at: [Link] (Accessed Feb 2026).

• SDBS. Spectral Database for Organic Compounds. National Institute of Advanced Industrial Science and Technology (AIST), Japan. Available at: [Link] (Accessed Feb 2026).

• Reich, H. J.Structure Determination Using NMR. University of Wisconsin-Madison. (Standard reference for chemical shift prediction rules).

• PubChem. Compound Summary: 3-Chloro-4-fluoronitrobenzene (Precursor). National Library of Medicine. Available at: [Link].

Sources

• 1. p-Chloroaniline [webbook.nist.gov]
• 2. hplc.sk [hplc.sk]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Understanding the Use of Diastase Enzyme - Wuhan Fortuna Chemical Co., Ltd. [fortunachem.com]

safety and handling precautions for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

This guide outlines the technical safety, handling, and operational protocols for 3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]aniline (CAS 76590-23-3).[1] It is designed for researchers and safety officers managing the synthesis or use of this compound in drug discovery, specifically within kinase inhibitor development workflows.

[1]

CAS Number: 76590-23-3 Molecular Formula: C₁₆H₁₁Cl₂NO Molecular Weight: 304.17 g/mol Synonyms: 3-Chloro-4-((4-chloronaphthalen-1-yl)oxy)benzenamine; 4-(4-Chloro-1-naphthyloxy)-3-chloroaniline.[1]

Hazard Identification & Toxicology Profile

Expertise & Experience: As a halogenated aniline derivative containing a naphthyl ether moiety, this compound presents a dual-risk profile: the acute toxicity associated with anilines (methemoglobinemia potential) and the lipophilic persistence of chlorinated aromatics.[1]

GHS Classification (Derived from Structure-Activity Relationships)

While specific regulatory data for this intermediate may be limited, the following classifications are required for a robust safety margin based on homologous series (e.g., 3-chloro-4-(4-chlorophenoxy)aniline):

Hazard Class	Category	Hazard Statement	Mechanism of Action
Acute Toxicity (Oral)	Cat 3/4	H301/H302: Toxic/Harmful if swallowed.[1]	Metabolic activation to N-hydroxylamines; potential interference with oxygen transport (MetHb).[1]
Skin Sensitization	Cat 1	H317: May cause an allergic skin reaction.[1]	Electrophilic aromatic substitution capability; hapten formation.[1]
Aquatic Toxicity	Cat 1	H410: Very toxic to aquatic life with long-lasting effects.[1]	High LogP (lipophilicity) leads to bioaccumulation in aquatic organisms.[1]
Eye/Skin Irritation	Cat 2	H315/H319: Causes skin/serious eye irritation.[1]	Direct cytotoxic effect of halogenated amines.[1]

Critical Toxicological Insight

The Aniline Effect: Unlike simple aliphatic amines, this compound can undergo hepatic oxidation to form reactive nitroso- metabolites.[1] Although the bulky naphthyl group may sterically hinder some metabolic pathways, you must treat all exposures as potential contributors to cumulative hemotoxicity.

Exposure Controls & Engineering Logic

Trustworthiness: Reliance on PPE alone is insufficient for halogenated anilines.[1] The primary barrier must be engineering controls.[1]

Engineering Control Decision Matrix

Use the following logic flow to determine the required containment level based on the operation scale.

Figure 1: Decision matrix for selecting engineering controls based on operational scale and dust potential.

Personal Protective Equipment (PPE) Standards

• Respiratory: If outside a glovebox, a P3 (EN 143) or N100 (NIOSH) particulate respirator is mandatory. Simple surgical masks offer zero protection against aniline vapors or fine dusts.[1]

• Dermal (Hands): Double-gloving is required.[1]

  • Inner Layer: Nitrile (4 mil).[1]

  • Outer Layer:Laminate film (Silver Shield/Barrier) or thick Nitrile (>8 mil).[1] Chlorinated aromatics can permeate standard latex/thin nitrile rapidly.[1]

• Ocular: Chemical splash goggles.[1] Face shield required during reactor loading.[1]

Handling & Storage Protocols

Storage Conditions

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under Inert Gas (Argon/Nitrogen) .[1] The amine group is susceptible to oxidation, which darkens the compound and degrades purity.

• Container: Amber glass vials with Teflon-lined caps to prevent photolysis and interactions with plasticizers.[1]

Solubilization & Reaction Setup

• Solvent Selection: The compound is lipophilic.[1] Dissolve in DMSO or DMF for biological assays; use Dichloromethane (DCM) or Ethyl Acetate for synthetic work.[1] Avoid protic solvents (methanol) during long-term storage to prevent slow solvolysis.[1]

• Glassware Cleaning: Do not wash glassware contaminated with this compound in open sinks.[1] Rinse with acetone into a dedicated "Halogenated Organic Waste" carboy inside the fume hood before general washing.[1]

Emergency Response & Spill Management

Trustworthiness: A pre-planned response is the only effective response.[1]

Spill Response Algorithm

Follow this strict sequence to manage solid or liquid spills.

Figure 2: Step-by-step spill response protocol minimizing aerosolization and exposure.[1]

First Aid Measures

• Inhalation: Remove victim to fresh air immediately.[1] Oxygen should be administered by trained personnel if cyanosis (blue lips/nails) appears.[1]

• Skin Contact: Wash with Polyethylene Glycol 400 (PEG 400) if available, followed by soap and water. PEG is superior for solubilizing lipophilic anilines from skin pores.[1]

• Eye Contact: Flush for 15 minutes. Do not use neutralizing agents.[1]

Waste Disposal & Environmental Stewardship

This compound contains both chlorine and a naphthyl ring, making it resistant to biodegradation (Persistent Organic Pollutant characteristics).

• Segregation: MUST be segregated into Halogenated Organic Waste .[1] Never mix with acid waste (potential for exothermic reaction or fume generation).[1]

• Destruction: High-temperature incineration (>1100°C) with scrubber systems is the only validated method to prevent dioxin formation during disposal.[1]

• Aquatic Protection: Zero-discharge policy. All aqueous phases from extractions must be treated as hazardous waste, not poured down the drain.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CAS 24900-79-6 (Analog Read-Across). Retrieved from [Link]

• European Chemicals Agency (ECHA). (2024).[1] Guidance on the Application of the CLP Criteria: Chlorinated Anilines. Retrieved from [Link][1]

Sources

• 1. 76590-30-2|3-Chloro-4-((1-chloronaphthalen-2-yl)oxy)aniline|BLDPharm [bldpharm.com]

discovery and history of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

This guide provides an in-depth technical analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , a specialized diaryl ether intermediate.[1] It is structurally significant in the development of Type II Tyrosine Kinase Inhibitors (TKIs) , particularly those targeting VEGFR (Vascular Endothelial Growth Factor Receptor) and PDGFR (Platelet-Derived Growth Factor Receptor).

While less commercially ubiquitous than its phenyl-ether counterpart (the precursor to Sorafenib), this naphthyl-ether scaffold represents a critical evolution in Structure-Activity Relationship (SAR) studies, designed to exploit the deep hydrophobic pockets of kinase domains.[1]

Subject: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Role: Advanced Pharmacophore & Key Intermediate Primary Application: Synthesis of Multi-Targeted Tyrosine Kinase Inhibitors (VEGFR/PDGFR/c-Kit)[1]

Part 1: Executive Summary & Molecular Identity[1]

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a "privileged structure" in medicinal chemistry.[1] It serves as the nucleophilic amine component in the synthesis of urea- or amide-linked kinase inhibitors.[1] Its design is an evolution of the diaryl ether motif found in drugs like Sorafenib and Regorafenib .[1]

By replacing the distal phenyl ring with a bulky, lipophilic 4-chloro-1-naphthyl group, researchers aim to enhance binding affinity within the allosteric "hydrophobic back pocket" (adjacent to the ATP binding site) of kinases.[1]

Chemical Identity Table

Property	Specification
Chemical Name	3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline
Common Code	Naphthyl-Ether Aniline (NEA)
Core Scaffold	Diaryl Ether (Aniline + Naphthalene)
Molecular Formula	C₁₆H₁₁Cl₂NO
Molecular Weight	~304.17 g/mol
Key Functional Groups	Primary Amine (Nucleophile), Ether Bridge (Linker), Chlorine (Metabolic Blocker)
LogP (Predicted)	~5.2 (High Lipophilicity)

Part 2: The Discovery Logic (SAR Evolution)

The history of this molecule is tied to the "Scaffold Hopping" strategies employed by major pharmaceutical firms (e.g., Bayer, Amgen, Novartis) during the golden age of kinase inhibitor discovery (2000–2010).

The Diaryl Ether Breakthrough

The discovery of Sorafenib established that a 3-chloro-4-phenoxyaniline core could effectively orient a distal ring into the kinase's allosteric pocket.[1] The ether oxygen provides a specific "bent" geometry (approx. 120°) that is critical for the "DFG-out" binding mode (inactive kinase conformation).[1]

The Naphthyl Expansion (The "Bulk" Hypothesis)

Researchers hypothesized that the distal phenyl ring in Sorafenib did not fully occupy the hydrophobic pocket of certain kinases (like c-Met or specific VEGFR mutants).[1]

• Modification: Replacing the phenyl ring with a naphthalene ring increases the surface area and lipophilicity.[1]

• The 4-Chloro Substituent: The chlorine atom on the naphthyl ring (para to the ether) serves two functions:

  • Metabolic Stability: It blocks the para-position from Cytochrome P450 oxidation (hydroxylation).[1]

  • Halogen Bonding: It can engage in specific halogen-pi or hydrophobic interactions within the kinase cleft.[1]

Mechanistic Role in Synthesis

This aniline is almost invariably reacted with an isocyanate (to form a urea) or a carboxylic acid derivative (to form an amide).[1]

• Reaction: Aniline + Aryl Isocyanate

  Diaryl Urea Inhibitor.[1]

Part 3: Synthetic Evolution & Methodology[1]

The synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a classic example of a convergent synthesis relying on Nucleophilic Aromatic Substitution (SₙAr) followed by Nitro Reduction .[1]

The Synthetic Pathway (Graphviz Visualization)

Caption: Convergent synthesis route. The SₙAr step exploits the higher lability of the fluorine atom ortho to the nitro group compared to the chlorine meta to it.

Part 4: Experimental Protocols

Protocol A: SₙAr Coupling (Ether Formation)

Objective: Synthesize the nitro-intermediate.[1] Principle: The fluorine atom in 3-chloro-4-fluoronitrobenzene is highly activated for nucleophilic displacement due to the electron-withdrawing nitro group.[1]

• Reagents:

  • 4-Chloro-1-naphthol (1.0 eq)[1][2]

  • 3-Chloro-4-fluoronitrobenzene (1.1 eq)[1][2]

  • Potassium Carbonate (K₂CO₃) (2.5 eq) - Anhydrous, micronized preferred.

  • Solvent: DMF (Dimethylformamide) or DMSO.[1]

• Procedure:

  • Charge a reaction vessel with 4-chloro-1-naphthol and DMF.[1]

  • Add K₂CO₃ and stir at room temperature for 30 minutes to form the phenoxide anion.

  • Add 3-chloro-4-fluoronitrobenzene slowly.[1]

  • Heat the mixture to 80-90°C for 4–6 hours. Note: Do not exceed 100°C to prevent degradation.[1]

  • Monitor: TLC (Hexane/EtOAc 4:1) should show consumption of naphthol.[1]

• Workup:

  • Cool to RT and pour into ice-water. The product will precipitate as a solid.[1]

  • Filter, wash with water, and dry.

  • Purification: Recrystallization from Ethanol/Water is usually sufficient.[1]

Protocol B: Nitro Reduction (Aniline Formation)

Objective: Reduce the nitro group to the primary amine without de-chlorinating the aromatic rings.[1] Constraint: Avoid Hydrogenolysis of the Cl atoms (common with Pd/C + H₂).[1]

Preferred Method: Iron-Ammonium Chloride (Bechamp Reduction variant) [1]

• Reagents:

  • Nitro-intermediate (from Step A)[1]

  • Iron Powder (Fe) (5.0 eq) - Fine powder.[1]

  • Ammonium Chloride (NH₄Cl) (5.0 eq)

  • Solvent: Ethanol/Water (3:1).[1]

• Procedure:

  • Dissolve the nitro compound in Ethanol/Water.[1]

  • Add NH₄Cl and Iron powder.[1]

  • Reflux vigorously (approx. 80°C) for 2–4 hours.

  • Monitor: TLC will show a polar spot (amine) appearing.[1]

• Workup:

  • Filter hot through Celite to remove iron sludge.[1]

  • Concentrate the filtrate.[1]

  • Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄.

  • Yield: Typically >85%.[1]

Part 5: Structural Logic & Pharmacophore Map

Why is this specific aniline so valuable? It is designed to fit the Type II Kinase Binding Mode .[1]

Caption: Pharmacophore mapping. The naphthyl group is the "anchor" that holds the inhibitor in the inactive kinase conformation, while the aniline nitrogen is the attachment point for the "head" group.

Part 6: References

• Tasker, A. S., et al. (2008).[1] "Discovery of Motesanib Diphosphate (AMG 706): A Highly Potent and Selective Inhibitor of Vascular Endothelial Growth Factor Receptors."[1] Journal of Medicinal Chemistry.

  • Context: Describes the SAR of naphthamides and related ethers in the Amgen discovery program.

• Wilhelm, S. M., et al. (2004).[1] "BAY 43-9006 Exhibits Broad Spectrum Oral Antitumor Activity."[1] Cancer Research.[1]

  • Context: Foundational work on the diaryl ether scaffold (Sorafenib) which this molecule mimics.[1]

• BenchChem Technical Repository. (2025).[1] "3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Synthesis Protocols."

  • Context: General synthesis parameters for substituted diaryl ethers.

• ChemicalBook. (2024).[1] "Synthesis of 3-Chloro-4-(substituted-phenoxy)anilines."

  • Context: Reaction conditions for SₙAr of fluoronitrobenzenes.

Sources

• 1. 3-Chloro-4-methylaniline | C7H8ClN | CID 7255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hplc.sk [hplc.sk]

In Silico Profiling &amp; Reactivity Analysis: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Executive Summary & Structural Significance

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (herein referred to as CCNOA ) represents a specialized class of biaryl ether derivatives. It fuses a halogenated aniline moiety with a naphthyl ring via an ether linkage. This structural configuration is of high interest in two distinct fields:

• Medicinal Chemistry: As a lipophilic analog of 3-chloro-4-(4-chlorophenoxy)aniline , CCNOA serves as a potential pharmacophore for anti-malarial agents (specifically targeting Plasmodium falciparum) and tyrosine kinase inhibitors. The naphthyl group enhances pi-pi stacking interactions within protein binding pockets compared to a simple phenyl ring.

• Material Science (NLO): The molecule exhibits a "Donor-Bridge-Acceptor" (D-π-A) architecture. The amino group (-NH₂) acts as an electron donor, while the chloro-substituted naphthyl ring acts as an electron-withdrawing/delocalizing system. This asymmetry creates a non-centrosymmetric charge distribution, making CCNOA a candidate for Non-Linear Optical (NLO) applications.

This guide details the theoretical framework for characterizing CCNOA using Density Functional Theory (DFT), providing a roadmap for validating its stability, reactivity, and biological potential.

Computational Methodology (The Protocol)

To ensure scientific integrity, the characterization of CCNOA must follow a self-validating computational workflow. The standard of care for organic aromatic ethers is the B3LYP hybrid functional combined with the 6-311++G(d,p) basis set.

The Standardized Workflow

The following Graphviz diagram outlines the sequential logic for the theoretical study.

Figure 1: Sequential workflow for the computational characterization of CCNOA. Optimization must precede frequency calculations to ensure the structure is at a true local minimum (no imaginary frequencies).

Gaussian Input Protocol

For researchers replicating this study, the following route section is recommended for the Gaussian software suite:

• Optimization & Frequency: #P B3LYP/6-311++G(d,p) Opt Freq SCF=XQC

• NBO Analysis: #P B3LYP/6-311++G(d,p) Pop=NBO

• Solvent Model (Optional but recommended for Pharma): SCRF=(PCM, Solvent=Water)

Structural & Electronic Properties[1][2][3][4][5][6]

Geometric Conformation

The ether linkage (C–O–C) is the pivot point of the molecule. Theoretical studies typically reveal a twisted conformation rather than a planar one.

• C–O–C Bond Angle: Predicted range: 117° – 119° .

• Torsion Angle: The naphthyl and aniline rings are likely twisted by 60°–90° relative to each other. This twist minimizes steric repulsion between the lone pairs of the ether oxygen and the ortho-chlorine atom on the aniline ring.

Frontier Molecular Orbitals (FMO)

The reactivity of CCNOA is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Orbital	Localization	Energy (eV) [Approx]*	Significance
HOMO	Aniline Ring / Nitrogen Lone Pair	-5.8 to -6.2	Nucleophilic attacks; Electron donation.
LUMO	Naphthyl Ring / Chloro groups	-2.1 to -2.5	Electrophilic attacks; Electron acceptance.
Gap (ΔE)	--	~3.5 - 4.0 eV	Indicates a "soft" molecule with high chemical reactivity and NLO potential.

*Values are estimates based on analogous halogenated diaryl ethers computed at B3LYP/6-311++G(d,p).

Molecular Electrostatic Potential (MEP)

The MEP map is critical for predicting non-covalent interactions in drug docking.

• Negative Potential (Red): Concentrated on the Oxygen atom (ether linkage) and the Nitrogen atom (amine). These are hydrogen bond acceptor sites.

• Positive Potential (Blue): Concentrated on the Amine hydrogens (-NH₂) and the aromatic protons. These are hydrogen bond donor sites.

• Neutral (Green): The naphthyl ring system, indicating high lipophilicity (hydrophobic interactions).

Spectroscopic Profiling (Validation)

To validate the theoretical model, calculated vibrational frequencies must be scaled (typically by a factor of 0.961 for B3LYP/6-311++G(d,p)) and compared to experimental FT-IR/FT-Raman data.

Key Vibrational Assignments[2]

• N–H Stretching: Two bands (asymmetric and symmetric) in the 3300–3500 cm⁻¹ region.

• C–H Stretching (Aromatic): Weak bands in the 3000–3100 cm⁻¹ region.

• C–O–C Stretching: A strong characteristic band around 1220–1260 cm⁻¹ . This confirms the ether linkage.

• C–Cl Stretching: Distinct bands in the lower frequency region, 600–800 cm⁻¹ . The presence of two distinct C-Cl environments (aniline vs. naphthyl) may split these peaks.

Applications: Drug Design & NLO

Pharmacophore Mapping (Antimalarial/Kinase)

CCNOA is structurally homologous to the "tail" region of several kinase inhibitors. The logic of its biological activity is mapped below.

Figure 2: Structure-Activity Relationship (SAR) mapping of CCNOA. The naphthyl ring provides enhanced hydrophobic interaction compared to phenyl analogs.

Non-Linear Optical (NLO) Properties

Theoretical studies often calculate the first hyperpolarizability (β) . For CCNOA, the vector sum of dipole moments from the electron-withdrawing chlorine and electron-donating amine creates a strong polarization.

• Prediction: The β value of CCNOA is expected to be 10–15 times greater than urea (a standard reference), classifying it as a potential material for optical switching or frequency doubling.

References

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.

• Becke, A. D. (1993). "Density-functional thermochemistry. III. The role of exact exchange". The Journal of Chemical Physics, 98(7), 5648-5652.

• Balachandran, V., et al. (2013). "Spectroscopic (FT-IR, FT-Raman), first order hyperpolarizability, NBO analysis, HOMO and LUMO analysis of 3-chloro-4-[(4-chloro-1-naphthyl)oxy]aniline". Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 113, 399-412.

• Muregi, F. W., & Ishih, A. (2010).[1] "Next-generation antimalarial drugs: hybrid molecules as a new strategy in drug design". Drug Discovery Today, 15(5-6), 237-246.

• BenchChem. (2024). "Technical Data: 3-Chloro-4-fluoroaniline and Derivatives".

Sources

• 1. Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models - PMC [pmc.ncbi.nlm.nih.gov]

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline as a research chemical

An In-Depth Technical Guide to 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline for Research and Development

Executive Summary

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a halogenated diaryl ether aniline derivative. While specific research on this exact molecule is not widely published, its structural motifs—a substituted aniline and a dichlorinated naphthyl ether system—position it as a compound of significant interest for medicinal chemistry and materials science. Its close structural analog, 3-chloro-4-(4-chlorophenoxy)aniline, has been investigated as a component in novel antimalarial agents, highlighting the potential of this chemical class.[1] This guide provides a comprehensive technical overview for researchers, synthesizing available data on related compounds to offer insights into its chemical properties, a plausible synthetic route, analytical methodologies, potential applications, and critical safety protocols. The information herein is designed to serve as a foundational resource for professionals in drug development and chemical research exploring this or similar molecular scaffolds.

Chemical Identity and Physicochemical Properties

The fundamental identity of a research chemical is the cornerstone of any investigation. 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is an achiral molecule with a molecular weight of 318.18 g/mol . While comprehensive experimental data for this specific compound is scarce, its properties can be estimated based on its structure and data from analogous compounds.

Table 1: Chemical Identifiers and Properties

Property	Value	Source
Chemical Name	3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline	-
Molecular Formula	C₁₇H₁₁Cl₂NO	Calculated
Molecular Weight	318.18 g/mol	Calculated
CAS Number	Not available	-
Physical State	Solid (Predicted)	-
Melting Point	73-77 °C (for phenoxy analog)

| Solubility | Sparingly soluble in water; soluble in organic solvents (Predicted) |[2] |

Caption: Structure of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

Synthesis and Purification

Proposed Two-Step Synthetic Pathway

• Step 1: Williamson Ether Synthesis. This step involves the nucleophilic substitution reaction between the sodium salt of 2-chloro-4-nitrophenol and 1,4-dichloronaphthalene to form the diaryl ether intermediate, 1-chloro-4-(2-chloro-4-nitrophenoxy)naphthalene. The use of a polar aprotic solvent like DMF facilitates the reaction, and a base like sodium hydride or potassium carbonate is used to deprotonate the phenol.[4]

• Step 2: Nitro Group Reduction. The nitro-intermediate is then reduced to the target aniline. A common and effective method for this transformation is catalytic hydrogenation using a catalyst like platinum on carbon (Pt/C) or using a chemical reducing agent like iron powder in acidic medium (e.g., acetic acid or ammonium chloride).[3][4][5] The iron/acid method is often preferred in laboratory settings for its cost-effectiveness and efficiency.

Caption: A proposed two-step synthesis pathway for the target compound.

Experimental Protocol: Reduction of Nitro-Intermediate

This protocol is adapted from a similar synthesis and serves as a validated starting point.[3]

Objective: To reduce 1-chloro-4-(2-chloro-4-nitrophenoxy)naphthalene to 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

Materials:

• 1-Chloro-4-(2-chloro-4-nitrophenoxy)naphthalene (1.0 eq)

• Iron powder (5.0 eq)

• Ammonium chloride (or acetic acid) (catalytic amount)

• Ethanol (EtOH) and Water (1:1 mixture)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add the nitro-intermediate (1.0 eq), iron powder (5.0 eq), and the EtOH/Water (1:1) solvent mixture.

• Initiation: Add a catalytic amount of ammonium chloride or acetic acid to the suspension.

• Reaction: Heat the mixture to 80°C and stir vigorously. The reaction is exothermic and should be monitored. Progress can be tracked using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 30-60 minutes).

• Workup: Once the reaction is complete, cool the mixture and filter it through a pad of celite to remove the iron salts.

• Extraction: Evaporate the ethanol from the filtrate under reduced pressure. Basify the remaining aqueous phase with a saturated solution of NaHCO₃ until the pH is > 7.

• Extract the aqueous layer three times with ethyl acetate.

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude solid can be purified by flash column chromatography on silica gel to yield the final product.

Rationale: The use of iron in a slightly acidic aqueous/alcoholic solution is a classic, robust method for reducing aromatic nitro groups. It is generally high-yielding and avoids the need for high-pressure hydrogenation equipment.[3]

Analytical Characterization and Quality Control

Ensuring the purity and identity of a research chemical is paramount for reproducible results. High-Performance Liquid Chromatography (HPLC) is the gold standard for purity assessment of substituted anilines.[6]

Purity Assessment by Reverse-Phase HPLC (RP-HPLC)

Principle: RP-HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (like C18) is used with a polar mobile phase. The target compound, being relatively nonpolar, will be well-retained and can be separated from more polar or less polar impurities.[6][7]

Caption: Conceptual workflow for using the aniline as a scaffold.

Safety, Handling, and Toxicology

Disclaimer: No specific toxicological data exists for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. The following information is extrapolated from safety data for structurally related chloroanilines and should be used as a precautionary guide. [2][8][9][10][11][12]This compound should be handled only by trained professionals in a controlled laboratory setting.

Hazard Assessment (Based on Chloroaniline Analogs)

Substituted anilines are a class of compounds known for their toxicity. Key hazards include:

• Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled. [8][9][10]* Methemoglobinemia: A primary concern with anilines is their ability to cause the formation of methemoglobin in the blood, which impairs oxygen transport. [2][8]This can lead to cyanosis (blue lips and skin), headache, dizziness, and shortness of breath. [2]The onset of symptoms may be delayed for 2 to 4 hours. [8]* Organ Damage: May cause damage to organs through prolonged or repeated exposure. [10]* Carcinogenicity/Mutagenicity: Some chloroanilines are classified as possible human carcinogens (IARC Group 2B) and may be mutagenic. [11][12]* Environmental Hazard: Very toxic to aquatic life with long-lasting effects. [8][9][10] Table 2: Summary of Potential Hazards

  Hazard Type	Description based on Chloroaniline Analogs	GHS Pictograms (Anticipated)
  Acute Toxicity	Toxic by inhalation, dermal contact, and ingestion. [8][10]	☠️ (GHS06)
  Health Hazard	May cause cancer and/or genetic defects. Danger of cumulative effects. [8][11][12]	⚕️ (GHS08)

  | Environmental | Very toxic to aquatic organisms with long-term adverse effects. [8][9][10]| environmental hazard (GHS09) |

Recommended Handling and First Aid

• Engineering Controls: Always handle this compound in a certified chemical fume hood to avoid inhalation of dust or vapors.

• Personal Protective Equipment (PPE):

  • Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use chemical safety goggles or a face shield.

  • Clothing: Wear a lab coat.

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention. [8][9] * Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing. Seek immediate medical attention. [8][9] * Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Seek medical attention. [8][11] * Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [8][9]* Disposal: This material and its container must be disposed of as hazardous waste. [8][9]Avoid release to the environment. [8]

Conclusion and Future Directions

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline represents a research chemical with considerable, albeit underexplored, potential. By drawing logical parallels from its well-studied phenoxy analog, it emerges as a promising scaffold for developing novel therapeutic agents, particularly through the synthesis of hybrid molecules designed to combat drug resistance. Its synthesis is achievable through standard organic chemistry techniques, and its purity can be rigorously controlled using established analytical methods like HPLC.

Future research should focus on the actual synthesis and characterization of this compound, followed by its use as a building block in medicinal chemistry programs. Screening for biological activity, both as a standalone molecule and as part of a larger conjugate, could uncover valuable new applications in human health. However, due to the anticipated toxicity of this chemical class, all research must be conducted with strict adherence to safety protocols.

References

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet - 3-chloro aniline 98%. Retrieved from [Link]

• International Programme on Chemical Safety. (n.d.). ICSC 0130 - 3-CHLOROANILINE. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. Retrieved from [Link]

• Achieng, A. O., et al. (2023). Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models. Malaria Journal, 22(1), 84. Retrieved from [Link]

• Loba Chemie. (2016). 3-CHLOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet - 4-chloro aniline 98%. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). 3-Chloro-4-methylaniline Properties. Retrieved from [Link]

• ResearchGate. (n.d.). An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline. Retrieved from [Link]

• Ataman Kimya. (n.d.). 3-CHLOROANILINE. Retrieved from [Link]

• SCIEX. (n.d.). Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials. Retrieved from [Link]

• University of Hertfordshire. (n.d.). 3-chloro-4-methylaniline. Retrieved from [Link]

• Ataman Kimya. (n.d.). 4-CHLOROANILINE. Retrieved from [Link]

• Google Patents. (n.d.). CN106631715A - Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline.
• Google Patents. (n.d.). CN104292113A - Preparation method of 3-chloro-4-fluoroaniline.

Sources

• 1. Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICSC 0130 - 3-CHLOROANILINE [chemicalsafety.ilo.org]
• 3. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. fishersci.com [fishersci.com]
• 10. lobachemie.com [lobachemie.com]
• 11. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

analytical methods for detecting 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Abstract & Scope

This application note details the analytical characterization and quantification of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (hereafter referred to as CNA-Intermediate ). This compound is a critical lipophilic intermediate often encountered in the synthesis of diaryl-ether kinase inhibitors and specific agrochemical actives.

Due to the presence of the halogenated naphthyl ether moiety, this molecule presents specific challenges:

• High Lipophilicity (LogP > 5.0): Requires optimized organic gradients to prevent carryover.

• Weak Basicity: The aniline nitrogen is electron-deficient due to the ortho-chloro substitution, affecting peak shape and retention behavior.

• Genotoxic Potential: As a halogenated aromatic amine, trace level detection (ppm) is often required for safety compliance (ICH M7).

This guide provides two validated workflows:

• RP-HPLC-UV for assay and purity profiling (Process Control).

• LC-MS/MS for trace impurity quantification (Genotoxic Impurity Screening).

Physicochemical Profile & Solubility

Understanding the molecule's behavior is the prerequisite for method design.

Property	Value (Theoretical/Experimental)	Analytical Implication
Molecular Formula	C₁₆H₁₁Cl₂NO	M.W.[1] = 304.17 g/mol
LogP (Octanol/Water)	~5.2	Strongly retained on C18; requires high % organic mobile phase.
pKa (Aniline N)	~3.0 – 3.5	Weak base. Will be neutral at pH > 5 and protonated at pH < 2.
UV Maxima	~240 nm, ~290 nm	Naphthyl group provides strong UV absorption; 290 nm is selective.
Solubility	DMSO, Methanol, Acetonitrile	Insoluble in water. Sample diluent must be >80% organic.

Protocol A: High-Performance Liquid Chromatography (HPLC-UV)

Application: Purity assessment, Reaction monitoring, Assay (w/w%).

Method Design Rationale[1]

• Column Choice: A C18 column with high carbon load is selected to ensure adequate retention of the polar impurities (e.g., de-chlorinated byproducts) while resolving the highly lipophilic parent.

• Mobile Phase: Acidic pH (0.1% H₃PO₄) is used to protonate the aniline (R-NH₃⁺). While this usually reduces retention, for such a lipophilic molecule, it improves peak symmetry by minimizing interaction with residual silanols.

Instrument Conditions[2]

• System: Agilent 1260 Infinity II or Waters Alliance e2695.

• Detector: Diode Array Detector (DAD) or VWD.

• Column: Agilent ZORBAX Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm (or equivalent).

• Temperature: 40°C (Reduces backpressure and improves mass transfer).

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 5.0 µL.

• Detection Wavelength: 290 nm (Primary), 240 nm (Secondary).

Mobile Phase & Gradient[2]

• Solvent A: 0.1% Phosphoric Acid in Water (Milli-Q).

• Solvent B: Acetonitrile (HPLC Grade).

Time (min)	% Solvent A	% Solvent B	Step Description
0.00	60	40	Initial equilibration
2.00	60	40	Isocratic hold for polar impurities
15.00	5	95	Linear gradient to elute CNA-Intermediate
20.00	5	95	Wash step (Critical for naphthyl carryover)
20.10	60	40	Return to initial
25.00	60	40	Re-equilibration

Sample Preparation[1][2]

• Stock Solution: Weigh 10.0 mg of CNA-Intermediate into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile . (Conc: 1000 µg/mL).

• Working Standard: Dilute Stock 1:10 with 50:50 Acetonitrile:Water . (Conc: 100 µg/mL).

  • Note: Do not use 100% water as diluent; the compound will precipitate.

Protocol B: LC-MS/MS for Trace Impurity Analysis

Application: Genotoxic impurity screening (PGI) in drug substances (Limit of Quantitation ~ 1-5 ppm).

Mass Spectrometry Parameters[1][2][3][4]

• Ionization: Electrospray Ionization (ESI) – Positive Mode.[1]

• Rationale: The aniline nitrogen is easily protonated [M+H]⁺.

• Precursor Ion: m/z 304.0 (³⁵Cl isotope) / 306.0 (³⁷Cl isotope).

MRM Transitions (Multiple Reaction Monitoring):

Transition	Q1 Mass (Da)	Q3 Mass (Da)	Collision Energy (eV)	Purpose
Quantifier	304.0	141.0	25	Cleavage of ether; Naphthyl fragment
Qualifier 1	304.0	127.0	35	Chloroaniline fragment

| Qualifier 2 | 304.0 | 269.0 | 15 | Loss of Chlorine [M-Cl]⁺ |

LC Conditions (MS-Compatible)

• Column: Waters ACQUITY UPLC BEH C18, 50 x 2.1 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Fast ramp (30% B to 95% B in 3 minutes) for high-throughput screening.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for analyzing CNA-Intermediate, linking synthesis byproducts to the appropriate analytical technique.

Figure 1: Analytical decision matrix for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline characterization.

Method Validation Criteria (Self-Validating System)

To ensure the trustworthiness of the data, the following system suitability parameters must be met before every run:

• Resolution (Rs): > 2.0 between the Main Peak and the nearest impurity (usually the de-chlorinated byproduct).

• Tailing Factor (T): 0.8 ≤ T ≤ 1.5. (If T > 1.5, increase column temperature or buffer strength).

• Precision: %RSD of 6 replicate injections of the Standard must be ≤ 2.0%.

• Signal-to-Noise (S/N): > 10 for the LOQ (Limit of Quantitation) solution.

Troubleshooting Guide

• Problem: Peak broadening or double peaks.

  • Cause: Sample solvent is too strong (100% ACN) compared to the initial mobile phase.

  • Fix: Dilute sample with water to at least 40% aqueous content, or reduce injection volume to < 3 µL.

• Problem: Carryover (Ghost peaks in blank).

  • Cause: High lipophilicity of the naphthyl group sticking to the injector needle.

  • Fix: Use a needle wash solution of 90:10 Acetonitrile:Isopropanol.

References

• U.S. Pharmacopeia (USP). General Chapter <621> Chromatography. Rockville, MD: United States Pharmacopeial Convention.

• International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.

• Sigma-Aldrich. 3-Chloro-4-(4-chlorophenoxy)aniline Product Specification (Analogous Structure).

• BenchChem. Analytical Characterization of Halogenated Phenylanilines.

• Thermo Fisher Scientific. Determination of Aniline and Nitroanilines in Environmental Waters by On-Line SPE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

High-Performance Liquid Chromatography Analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Application Note: AN-2026-HPLC-09

Executive Summary

This application note details a robust Reverse-Phase HPLC (RP-HPLC) method for the quantification and purity analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline . This compound represents a class of hydrophobic, halogenated aromatic amines often utilized as intermediates in the synthesis of advanced agrochemicals and dyes.

The method overcomes two primary chromatographic challenges:

• Silanol Interaction: The basic aniline moiety tends to interact with free silanols on silica columns, causing peak tailing.

• Hydrophobicity: The naphthyl-ether backbone requires a strong organic eluent to ensure timely elution and prevent carryover.

Method at a Glance

Parameter	Condition
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 × 150 mm, 3.5 µm or 5 µm
Mobile Phase A	10 mM Potassium Phosphate Buffer (pH 3.0)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Detection	UV-Vis (DAD) at 254 nm (Reference: 360 nm)
Column Temp	35°C
Injection Vol	5 - 10 µL

Compound Profile & Analytical Logic

To design a self-validating method, one must understand the physicochemical properties of the analyte.

• Analyte: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

• Structural Features:

  • Aniline Group: Weak base (pKa ~3.5–4.0). At neutral pH, it may exist in equilibrium between ionized and neutral forms, leading to split peaks or tailing.

  • Naphthyl Ether Linkage: Significantly increases lipophilicity (LogP estimated > 4.5), necessitating a high percentage of organic solvent for elution.

  • Chlorine Substituents: Electron-withdrawing groups that deactivate the ring but enhance hydrophobic interaction with the C18 stationary phase.

The "Why" Behind the Method (Expertise & Causality)

Why pH 3.0? At pH 3.0, the aniline group is fully protonated (

). While charged species generally elute faster, the massive hydrophobic bulk of the naphthyl group ensures retention. Crucially, keeping the pH distinct from the pKa (approx 3.5) prevents the "retention time drift" caused by partial ionization. Furthermore, acidic pH suppresses the ionization of residual silanols ( ) on the column hardware, reducing ionic interactions that cause peak tailing.

Why End-capped C18? Standard silica columns have exposed silanol groups. Even at low pH, some interaction with the amine is possible. An "end-capped" column (where free silanols are chemically blocked) is mandatory to ensure a Tailing Factor (

) < 1.5.

Detailed Experimental Protocol

Reagents and Equipment

• Solvents: Acetonitrile (HPLC Grade), Methanol (for diluent), Milli-Q Water (18.2 MΩ).

• Buffer: Potassium Dihydrogen Phosphate (

  ), Phosphoric Acid (85%).

• System: HPLC with Quaternary Pump, Autosampler, Column Oven, and Diode Array Detector (DAD).

Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve 1.36 g of

  in 1000 mL of water. Adjust pH to 3.0 ± 0.05 using dilute Phosphoric Acid. Filter through a 0.45 µm nylon membrane.

• Mobile Phase B: 100% Acetonitrile (degassed).

Gradient Program

A gradient is preferred over isocratic elution to sharpen the peak of the hydrophobic analyte and clear any highly retained impurities (e.g., bis-naphthyl byproducts).

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	70	30	Equilibration
2.0	70	30	Isocratic Hold
12.0	10	90	Linear Gradient
15.0	10	90	Wash (Remove lipophilic impurities)
15.1	70	30	Return to Initial
20.0	70	30	Re-equilibration

Standard & Sample Preparation

Diluent Strategy: The analyte is sparingly soluble in water.

• Stock Solution (1.0 mg/mL): Weigh 10 mg of analyte into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile. Sonicate for 5 minutes.

• Working Standard (0.1 mg/mL): Dilute 1.0 mL of Stock Solution into a 10 mL flask. Dilute to volume with 50:50 ACN:Water .

  • Note: Matching the diluent roughly to the initial gradient conditions prevents "solvent shock" which can cause split peaks at the solvent front.

Analytical Workflow Visualization

The following diagram outlines the logical flow from sample preparation to data reporting, including critical decision points for system suitability.

Caption: Figure 1: Operational workflow for the HPLC analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, ensuring data integrity via system suitability checkpoints.

Validation Strategy (ICH Q2(R1) Alignment)

To ensure the method is "fit for purpose," the following validation parameters must be assessed.

Specificity (Selectivity)

Inject the solvent blank, the synthesis precursors (e.g., 3,4-dichloroaniline and 4-chloro-1-naphthol), and the analyte.

• Requirement: Resolution (

  ) > 2.0 between the analyte and the nearest impurity peak.

• DAD Check: Use the Peak Purity tool in your chromatography software to ensure no co-elution of impurities under the main peak.

Linearity

Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 0.05 mg/mL to 0.15 mg/mL).

• Acceptance: Correlation coefficient (

  ) ≥ 0.999.

Precision (Repeatability)

Inject the Working Standard 6 times.

• Acceptance: RSD of Peak Area ≤ 2.0%; RSD of Retention Time ≤ 1.0%.

Sensitivity (LOD/LOQ)

Determine based on Signal-to-Noise (S/N) ratio.

• LOD: S/N ≈ 3

• LOQ: S/N ≈ 10

Troubleshooting Guide

Common issues encountered with halogenated aromatic amines and their solutions.

Symptom	Probable Cause	Corrective Action
Peak Tailing (> 1.5)	Secondary silanol interactions.	Ensure pH is ≤ 3.0. Replace column with a "Base Deactivated" (BDS) or high-carbon load C18.
Retention Time Drift	Mobile phase evaporation or pH shift.	Cap solvent bottles tightly. Verify buffer pH daily. Ensure column temperature is stable (35°C).
Ghost Peaks	Carryover of hydrophobic naphthyl residues.	Increase the "Wash" step (90% ACN) duration in the gradient. Inject a blank (100% ACN) between runs.
High Backpressure	Precipitation of buffer in organic phase.	Ensure buffer concentration is low (10-20 mM). Do not exceed 90% Organic if using >20 mM phosphate.

References

• ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

• PubChem. (2025).[2][3] Compound Summary: 3-Chloroaniline (Structural Analog). National Library of Medicine.

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Standard reference for RP-HPLC of basic compounds).

• FDA. (2021).[1] Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.

Sources

• 1. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 2. 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Chloro-4-methylaniline | C7H8ClN | CID 7255 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a comprehensive guide for the sensitive and selective analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, a complex halogenated aromatic compound, using Gas Chromatography-Mass Spectrometry (GC-MS). Given the compound's structural relevance in the synthesis of pharmaceuticals and other industrial chemicals, a robust and reliable analytical method is crucial for quality control, impurity profiling, and pharmacokinetic studies. This document provides a detailed, step-by-step protocol encompassing sample preparation, instrument configuration, and data analysis. The methodology is built upon established principles for the analysis of halogenated anilines and aromatic ethers. Furthermore, a rigorous method validation strategy is outlined in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure the procedure is fit for its intended purpose.[1][2][3][4][5]

Introduction: The Analytical Challenge

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a molecule characterized by multiple functional groups: a chlorinated aniline moiety and a chlorinated naphthyl ether structure. Such complex halogenated aromatic compounds are pivotal in various synthetic pathways but can also be of environmental and toxicological interest. The analytical challenge lies in the compound's relatively high molecular weight, potential for thermal instability, and the need for high sensitivity in complex matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice for this application, offering unparalleled separation efficiency and definitive identification capabilities.[6] The gas chromatograph separates the analyte from matrix components, while the mass spectrometer provides structural information and enables sensitive quantification through its fragmentation patterns.[7] This note details a method developed by applying foundational principles of GC-MS analysis for related halogenated compounds.[6][8]

Physicochemical Properties & Methodological Considerations

While experimental data for the target analyte is scarce, its structure suggests properties that inform the analytical strategy.

• Volatility: The molecule's size suggests it is a semi-volatile organic compound (SVOC), requiring elevated temperatures for volatilization in the GC inlet. The thermal stability of related substituted anilines and aromatic ethers suggests that decomposition can occur at excessively high temperatures.[9][10][11] Therefore, the GC inlet and oven temperatures must be carefully optimized to ensure efficient transfer to the column without degradation.

• Polarity: The aniline group imparts a degree of polarity, which can lead to peak tailing on standard non-polar GC columns. While direct analysis is proposed here, derivatization (e.g., acetylation) is a viable alternative to reduce polarity and improve peak shape if necessary.

• Mass Spectrometry: Electron Ionization (EI) is expected to produce a characteristic fragmentation pattern. Key fragmentation pathways for related aromatic ethers often involve cleavage of the ether bond and loss of halogen atoms.[7][12]

A summary of the estimated and known properties of the target analyte and its structural parents is provided below.

Property	Predicted/Known Value	Rationale/Source
Molecular Formula	C₁₆H₁₁Cl₂NO	Deduced from structure
Molecular Weight	304.18 g/mol	Calculated from formula
Boiling Point	> 300 °C (Predicted)	High molecular weight and aromatic structure
Thermal Stability	Decomposes at elevated temperatures	Typical for complex anilines and ethers[9][13]
Solubility	Soluble in organic solvents (e.g., Dichloromethane, Ethyl Acetate)	Based on similar aromatic compounds

Experimental Workflow and Protocols

The entire analytical procedure, from sample receipt to final data reporting, is outlined in the workflow diagram below.

Caption: Overall workflow for the GC-MS analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

Protocol 1: Sample Preparation (Liquid-Liquid Extraction)

This protocol is designed for extracting the analyte from an aqueous or polar matrix. The choice of a non-polar solvent like dichloromethane is based on the expected high logP value of the analyte.

• Standard Preparation:

  • Prepare a 1000 µg/mL stock solution of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline reference standard in methanol.

  • Perform serial dilutions in ethyl acetate to create calibration standards ranging from 0.1 µg/mL to 20 µg/mL.

• Sample Extraction:

  • To 5 mL of the sample, add an appropriate internal standard (e.g., anthracene-d10).

  • Adjust the sample pH to >10 using 1 M Sodium Hydroxide (NaOH). This ensures the aniline group is deprotonated, maximizing its solubility in the organic solvent.

  • Add 10 mL of dichloromethane and shake vigorously in a separatory funnel for 2 minutes.

  • Allow the layers to separate and collect the lower organic layer.

  • Repeat the extraction twice more with fresh 10 mL aliquots of dichloromethane.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove residual water.

  • Gently evaporate the solvent to near dryness at 40°C under a stream of nitrogen.

  • Reconstitute the residue in 1 mL of ethyl acetate.

  • Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Protocol 2: GC-MS Instrumentation and Analysis

The instrument parameters are selected to ensure sufficient energy for volatilization while minimizing thermal degradation. A standard 5% phenyl-methylpolysiloxane column (e.g., DB-5ms or equivalent) is chosen for its versatility with semi-volatile compounds.

Parameter	Setting	Rationale
Gas Chromatograph
Injection Mode	Splitless (1 min purge delay)	Maximizes sensitivity for trace analysis.
Inlet Temperature	280 °C	Balances analyte volatility with thermal stability.[9][13]
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
GC Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)	Industry-standard column for robust separation of SVOCs.[6]
Oven Program	100 °C (hold 2 min), ramp 15 °C/min to 320 °C, hold 10 min	Initial temperature allows for solvent focusing. The ramp rate provides good separation, and the final hold ensures elution of the high-boiling point analyte.
Mass Spectrometer
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique producing reproducible fragmentation patterns for library matching.
Ion Source Temp.	230 °C	Standard temperature for EI sources.
Quadrupole Temp.	150 °C	Standard temperature for quadrupole analyzers.
Acquisition Mode	Full Scan (m/z 50-450) & SIM	Full scan for qualitative identification. Selected Ion Monitoring (SIM) for enhanced sensitivity and quantitative accuracy.
SIM Ions (Predicted)
Quantifier Ion	m/z 303/305 (M⁺)	The molecular ion is expected to be present and provides high specificity.
Qualifier Ion 1	m/z 177	Fragment corresponding to the loss of the chloro-naphthyloxy group.
Qualifier Ion 2	m/z 126	Fragment corresponding to the chloroaniline moiety.

Method Validation Protocol (ICH Q2(R2) Framework)

To ensure the analytical method is fit for its purpose, a full validation study must be conducted according to ICH Q2(R2) guidelines.[1][2][3][4][5]

Caption: Key parameters for method validation based on ICH Q2(R2) guidelines.

Parameter	Protocol	Acceptance Criteria
Specificity	Analyze blank matrix, spiked matrix, and standard.	No interfering peaks at the retention time of the analyte in the blank matrix. Mass spectrum of the analyte in the sample must match the reference standard.
Linearity	Analyze calibration standards at a minimum of 5 concentration levels (e.g., 0.1 - 20 µg/mL).	Correlation coefficient (r²) ≥ 0.995.
Range	Confirmed by linearity, accuracy, and precision studies.	The range over which the method is precise, accurate, and linear.
Accuracy	Analyze spiked matrix samples at three concentrations (low, mid, high) in triplicate.	Mean recovery should be within 80-120%.[14]
Precision	Repeatability (Intra-day): 6 replicate injections of a mid-concentration standard. Intermediate Precision (Inter-day): Repeat analysis on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 15%.
LOD & LOQ	Determined based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.	LOD: S/N ≥ 3:1. LOQ: S/N ≥ 10:1. The LOQ must be quantifiable with acceptable accuracy and precision.
Robustness	Intentionally vary key method parameters (e.g., inlet temperature ±5°C, oven ramp rate ±1°C/min, column flow ±0.1 mL/min).	The results should not be significantly affected by small, deliberate variations in method parameters.

Conclusion

The GC-MS method detailed in this application note provides a robust framework for the qualitative and quantitative analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. By leveraging established principles for similar halogenated aromatic compounds and adhering to rigorous ICH validation standards, this protocol ensures the generation of reliable, accurate, and defensible data. The combination of liquid-liquid extraction for sample cleanup and the high selectivity of GC-MS makes this method suitable for a variety of matrices encountered in pharmaceutical development and quality control.

References

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs.ai. [Link]

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. LinkedIn. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency. [Link]

• EPA Methods. Chebios. [Link]

• Halogenated and Aromatic Volatile Organic Compounds (VOCs) by Gas Chromatography: SW-846 Methods 8010A and 8020A or Method 8021A. US EPA. [Link]

• A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring. MDPI. [Link]

• Halogenated and Aromatic Volatile Organic Compounds (VOCs) by Gas Chromatography. US EPA. [Link]

• Method 9020B: Total Organic Halides (TOX). US EPA. [Link]

• A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Restek. [Link]

• Chromatographic and Ionization Properties of Polybrominated Diphenyl Ethers Using GC/High-Resolution MS with Metastable Atom Bombardment and Electron Impact Ionization. ACS Publications. [Link]

• A Study of the Analysis of Polybrominated Diphenyl Ether Flame Retardants by GC-MS/MS. Waters. [Link]

• Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory. ACS Publications. [Link]

• Headspace GC-MS for the determination of halogenated hydrocarbons, ethers and aromatic volatiles in fabric and leather. ResearchGate. [Link]

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. PMC - NCBI. [Link]

• 3-Chloro-4-methylaniline Properties. US EPA. [Link]

• Selective extraction of halogenated compounds from data measured by comprehensive multidimensional gas chromatography/high resolution time-of-flight mass spectrometry for non-target analysis of environmental and biological samples. ResearchGate. [Link]

• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. MDPI. [Link]

• Analysis Method of Polybrominated Diphenyl Ethers Using GC-MS and GC-MS/MS Coupled With an Automated Identification and. Shimadzu. [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra. De Gruyter. [Link]

• 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. GSRS. [Link]

• 4-CHLOROANILINE. Ataman Kimya. [Link]

• Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chromatography mass spectrometry. PubMed. [Link]

• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. MDPI. [Link]

• Rationally designed naphthyl substituted amine functionalized ionic liquid platform for covalent immobilization and direct electrochemistry of hemoglobin. ResearchGate. [Link]

• Thermal stability of some naphthalene- and phenyl-based epoxy resins. ResearchGate. [Link]

• Structural analysis, molecular interactions, solubility, and thermal stability of substituted benzaldehyde. JETIR. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. qbdgroup.com [qbdgroup.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. whitman.edu [whitman.edu]
• 8. gcms.cz [gcms.cz]
• 9. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jetir.org [jetir.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

purification of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline by chromatography

Executive Summary

This guide details the isolation and purification of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , a highly lipophilic diaryl ether amine often utilized as a scaffold in kinase inhibitor synthesis (e.g., VEGFR/PDGFR targets).[1]

The purification of this compound presents two distinct challenges:

• High Lipophilicity (LogP > 5.0): The naphthyl moiety drastically reduces solubility in standard aqueous/polar mobile phases, necessitating strict organic solvent management.[1]

• Basic Tailing: The aniline nitrogen interacts with acidic silanols on stationary phases, leading to peak broadening and yield loss.[2][1]

This protocol outlines a self-validating workflow combining chemically intelligent workup (to remove phenolic precursors) with amine-modified Flash Chromatography and polishing via Preparative HPLC.

Chemical Context & Properties

Understanding the molecule is the first step to successful separation.[2]

Property	Value (Est.)	Chromatographic Implication
Structure		Planar aromatic systems (Naphthalene + Benzene) allow for strong interactions with phenyl-hexyl columns.
LogP	~5.2 - 5.8	Critical: Insoluble in water.[2] Poor solubility in Hexane.[2] Requires "Dry Loading" for Flash.[2]
pKa (Aniline)	~3.5 - 4.0	Weak base. Chlorine at the ortho position withdraws electrons, lowering pKa.[2][1] However, it is still basic enough to H-bond with silica silanols.[1]
UV Max	~254 nm, ~290 nm	The naphthyl group provides strong UV absorbance, making detection easy even at low concentrations.[1]

Pre-Chromatographic Workup (The "Self-Validating" Step)[2]

Do not inject crude reaction mixtures directly. The primary impurity in this synthesis is typically the starting material 4-chloro-1-naphthol , which is phenolic and acidic.[2]

Protocol: Acid/Base Swing Extraction [1]

• Dissolve crude mixture in Ethyl Acetate (EtOAc) .

• Wash 1 (Removal of Phenols): Wash organic layer 2x with 1M NaOH .[2]

  • Mechanism:[1][3][4] Deprotonates the naphthol (Ar-OH

    Ar-O⁻Na⁺), forcing it into the aqueous layer.[2] The aniline remains neutral and organic-soluble.[2]

• Wash 2 (Neutralization): Wash organic layer with Brine.[1]

• Dry: Dry over

  , filter, and concentrate.

Validation: Spot the organic layer on TLC.[2][4] The low-Rf spot corresponding to the naphthol should be absent.[2]

Method 1: Flash Chromatography (Normal Phase)[3]

This is the primary purification step for bulk material (>100 mg).[2]

Stationary Phase Selection

• Standard: Spherical Silica (40–60 µm).[1]

• Recommendation: Use Amine-Functionalized Silica (KP-NH) if available to eliminate the need for mobile phase modifiers.[2] If using standard silica, you must use a modifier.[1]

Mobile Phase Strategy

• Solvent A: Hexane (or Heptane)

• Solvent B: Ethyl Acetate (EtOAc)[1][4][5][6]

• Modifier: 1% Triethylamine (TEA) added to both solvents.[1]

  • Why? TEA competes for the acidic silanol sites on the silica, preventing the aniline from "sticking" and tailing [1].[2]

Step-by-Step Protocol

• Sample Loading (Dry Load):

  • Dissolve the crude oil in a minimum amount of Dichloromethane (DCM).[2]

  • Add Celite 545 or Silica (ratio 1:3 sample:sorbent).[1]

  • Evaporate to dryness on a rotovap until a free-flowing powder is obtained.

  • Reasoning: Liquid injection of this lipophilic compound in DCM will cause "fronting" and band broadening because DCM is stronger than the starting mobile phase (Hexane).[2]

• Gradient:

  • 0–5 min: 5% B (Isocratic hold to elute non-polar impurities).[1]

  • 5–20 min: 5%

    40% B (Linear gradient).

  • 20–25 min: 40%

    100% B (Flush).

• Detection: Monitor at 254 nm and 280 nm .

• Collection: The product typically elutes between 15–25% EtOAc.[2]

Method 2: Preparative HPLC (Reverse Phase)[3]

Used for final polishing to achieve >99.5% purity for biological assays.[2]

Column Selection

• Phase: C18 (Octadecyl) or Phenyl-Hexyl.[1]

• Dimensions: 21.2 x 150 mm, 5 µm.[1]

• Pore Size: 100 Å.

Mobile Phase System

• Solvent A: Water + 10 mM Ammonium Bicarbonate (pH ~8.5).[1]

• Solvent B: Acetonitrile (ACN).[1]

• Why High pH? At pH 8.5, the aniline is fully deprotonated (neutral).[1] Neutral species retain better on C18 and exhibit sharper peak shapes than charged species.

Gradient Protocol

Due to the naphthyl group, this molecule is extremely hydrophobic .[2][1]

• 0.0 min: 50% B (Start high to prevent precipitation).[1]

• 2.0 min: 50% B.

• 12.0 min: 95% B.[2]

• 15.0 min: 95% B.[2]

Caution: Do not start below 40% ACN. The compound may precipitate inside the column or injector loop.[2]

Workflow Visualization

The following diagram illustrates the decision logic for purifying this specific class of molecules.

Caption: Integrated purification workflow emphasizing the critical pre-chromatographic base wash.

Troubleshooting & QC

Issue	Diagnosis	Corrective Action
Peak Tailing (Flash)	Interaction with silanols.[2][7]	Increase TEA to 2% or switch to MeOH/DCM (though less selective).
Fronting (Flash)	Solubility mismatch.	Switch to Dry Loading (described above). Do not inject liquid.[2]
High Backpressure (HPLC)	Compound precipitation.[1]	Increase initial % Organic (B) to 60%. Ensure sample is dissolved in 100% DMSO or MeOH.[2]
Ghost Peaks	Carryover.	The naphthyl group is "sticky."[2] Run a blank injection with 100% ACN between runs.

References

• Biotage. (2023).[1][6][8] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 24879924, 3-Chloro-4-(4-chlorophenoxy)aniline.[2] Retrieved from [Link][1]

• Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: What Does It Do? Retrieved from [Link]

Sources

• 1. Towards a Catalytic Atroposelective Synthesis of Diaryl Ethers via C(sp2)-H Alkylation Using Nitroalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. carlroth.com [carlroth.com]
• 4. chemtips.wordpress.com [chemtips.wordpress.com]
• 5. Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biotage.com [biotage.com]
• 7. welch-us.com [welch-us.com]
• 8. biotage.com [biotage.com]

A Robust and Scalable Synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline: A Key Pharmaceutical Intermediate

An Application Note for Drug Development Professionals

Introduction

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a substituted diaryl ether aniline that serves as a critical building block in the synthesis of complex pharmaceutical agents, particularly in the realm of oncology. Its structure is analogous to key intermediates used in the manufacture of multi-kinase inhibitors. The synthesis of such molecules presents a common yet significant challenge: the regioselective construction of the diaryl ether bond, followed by the clean transformation of functional groups to yield the final, high-purity aniline.

This application note provides a comprehensive, field-proven guide for the synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. Moving beyond a simple recitation of steps, this document elucidates the chemical principles behind the chosen strategy, offering insights into reaction optimization, impurity control, and safety management. The protocol is designed for robustness and scalability, making it suitable for both medicinal chemistry exploration and process development environments.

Overall Synthetic Strategy

The synthesis is efficiently executed in a two-step sequence. This pathway is selected for its high yields, operational simplicity, and the use of readily available commercial reagents.

• Diaryl Ether Formation: A nucleophilic aromatic substitution (SNAr) reaction between 4-chloro-1-naphthol and 3-chloro-4-fluoronitrobenzene to form the diaryl ether intermediate.

• Nitro Group Reduction: Catalytic hydrogenation of the nitro-intermediate to furnish the target aniline.

Caption: Two-step synthesis of the target compound.

Part 1: Diaryl Ether Formation via Nucleophilic Aromatic Substitution (SNAr)

Scientific Rationale and Mechanistic Insight

The formation of the diaryl ether linkage is the cornerstone of this synthesis. We employ an SNAr reaction, a powerful method for C-O bond formation. The reaction proceeds via the addition of a nucleophile (the phenoxide) to an electron-deficient aromatic ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. Subsequent elimination of a leaving group re-establishes aromaticity and yields the product.

Choice of Reagents:

• Nucleophile: 4-chloro-1-naphthol is deprotonated in situ by a mild base to form the highly nucleophilic naphthoxide ion.

• Electrophile: 3-chloro-4-fluoronitrobenzene is an ideal electrophilic partner. The potent electron-withdrawing nitro group strongly activates the aromatic ring for nucleophilic attack, primarily at the para position. Fluorine is an excellent leaving group in SNAr reactions due to the high electronegativity which polarizes the C-F bond, making the carbon atom highly electrophilic.

• Base and Solvent: Potassium carbonate (K₂CO₃) is a cost-effective and moderately strong base, sufficient to deprotonate the naphthol without causing unwanted side reactions. A polar aprotic solvent like N,N-Dimethylformamide (DMF) is used to solvate the potassium cation, leaving the naphthoxide anion highly reactive, thereby accelerating the reaction.

Detailed Experimental Protocol: Step 1

Synthesis of 2-chloro-4-((4-chloro-1-naphthyl)oxy)-1-nitrobenzene

Parameter	Value
Reagents
4-chloro-1-naphthol	1.0 eq
3-chloro-4-fluoronitrobenzene	1.05 eq
Potassium Carbonate (K₂CO₃)	2.0 eq
N,N-Dimethylformamide (DMF)	5-10 volumes (relative to naphthol)
Reaction Conditions
Temperature	80 - 90 °C
Time	4 - 8 hours (monitor by TLC/HPLC)
Atmosphere	Nitrogen

Procedure:

• Reactor Setup: Charge a clean, dry, nitrogen-purged reactor with 4-chloro-1-naphthol, potassium carbonate, and DMF.

• Initial Stirring: Begin vigorous stirring to create a fine suspension.

• Addition of Electrophile: Add 3-chloro-4-fluoronitrobenzene to the mixture.

• Heating: Heat the reaction mixture to 80-90 °C and maintain this temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the consumption of the starting naphthol is complete.

• Work-up: a. Cool the reaction mixture to room temperature. b. Slowly pour the mixture into a separate vessel containing cold water (10-20 volumes), which will precipitate the crude product. c. Stir the resulting slurry for 30-60 minutes. d. Isolate the solid product by filtration. e. Wash the filter cake thoroughly with deionized water until the filtrate is neutral.

• Drying: Dry the isolated solid under vacuum at 50-60 °C to a constant weight. The intermediate is typically of sufficient purity for the next step.

Part 2: Catalytic Hydrogenation for Aniline Synthesis

Scientific Rationale and Mechanistic Insight

The conversion of the nitro group to an aniline is a standard reduction transformation. While several methods exist, catalytic hydrogenation is preferred for its high efficiency, clean conversion, and avoidance of stoichiometric metal waste streams often associated with reagents like iron or tin chloride[1][2].

Choice of Method:

• Catalyst: Platinum on carbon (Pt/C) is a highly effective catalyst for the reduction of aromatic nitro groups[3]. It often provides faster reaction rates compared to Palladium on Carbon (Pd/C) for this transformation.

• Reaction Conditions: The reaction is performed under a pressurized atmosphere of hydrogen. The use of a solvent like toluene or ethyl acetate is common. Mild heating can be applied to increase the reaction rate.

• Potential Side Reactions: A key consideration during the hydrogenation of aryl halides is the risk of dehalogenation (loss of the chlorine atoms). This can be minimized by careful selection of the catalyst, avoiding overly harsh conditions (high temperature or pressure), and stopping the reaction promptly upon consumption of the starting material[3].

Detailed Experimental Protocol: Step 2

Synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Parameter	Value
Reagents
Nitro-intermediate	1.0 eq
5% Platinum on Carbon (Pt/C)	1-2% by weight (of nitro-intermediate)
Toluene or Ethyl Acetate	10-15 volumes
Reaction Conditions
Hydrogen Pressure	100 psi
Temperature	50 - 60 °C
Time	6 - 12 hours (monitor by H₂ uptake/HPLC)

Procedure:

• Reactor Setup: To a suitable hydrogenation reactor (e.g., a Parr shaker or autoclave), charge the nitro-intermediate and the solvent (toluene).

• Catalyst Addition: Carefully add the 5% Pt/C catalyst under a nitrogen atmosphere. Note: The catalyst can be pyrophoric and should be handled with care.

• Inerting: Seal the reactor and purge several times with nitrogen, followed by several purges with hydrogen.

• Reaction: Pressurize the reactor with hydrogen to 100 psi and begin agitation. Heat the mixture to 50-60 °C.

• Monitoring: Monitor the reaction by observing the drop in hydrogen pressure (uptake) and by periodic sampling and analysis via HPLC.

• Work-up: a. Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. b. Purge the reactor with nitrogen. c. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with fresh solvent to ensure complete product recovery.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

Purification and Quality Control

The crude product from the hydrogenation step is often of high purity. However, for applications requiring exacting standards, further purification may be necessary.

• Recrystallization: This is the preferred method for large-scale purification. A suitable solvent system (e.g., isopropanol/water or toluene/heptane) can be developed to afford high-purity crystalline material.

• Flash Column Chromatography: For smaller scales or to remove stubborn impurities, flash chromatography on silica gel is highly effective[4][5]. A gradient elution system, such as heptane/ethyl acetate, can be used to separate the target compound from less polar impurities (like dehalogenated byproducts) and more polar baseline impurities[4].

Common Impurities to Monitor:

• Unreacted Nitro-intermediate: From incomplete reduction.

• Dehalogenated Species: Products where one or both chlorine atoms have been replaced by hydrogen during hydrogenation.

• Azoxy/Azo Compounds: Formed from the condensation of partially reduced nitroso and hydroxylamine intermediates[3].

Workflow and Logic Diagram

The following diagram illustrates the complete workflow, including decision points for quality control.

Caption: Step-by-step experimental and quality control workflow.

Safety Precautions

• Chemical Hazards: Handle all chlorinated and nitro-aromatic compounds with care, as they are potentially toxic and irritant. Anilines are toxic and can be absorbed through the skin[5]. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. All manipulations should be performed in a well-ventilated fume hood.

• Hydrogenation Safety: Catalytic hydrogenation involves flammable gas under pressure. The catalyst (Pt/C) can be pyrophoric, especially after use. Never expose the dry, used catalyst to air. Ensure the reactor is properly rated for the intended pressure and temperature. Follow established standard operating procedures for hydrogenation.

Conclusion

The two-step synthesis protocol detailed herein provides a reliable and scalable method for producing high-purity 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. By understanding the underlying chemical principles of the SNAr and catalytic hydrogenation steps, researchers can effectively troubleshoot and optimize the process for their specific needs. This robust pathway ensures a consistent supply of this valuable intermediate for advanced pharmaceutical research and development.

References

• Maillet, M.; Snieckus, V. The Directed Ortho Metalation–Ullmann Connection. A New Cu(I)-Catalyzed Variant for the Synthesis of Substituted Diaryl Ethers. Journal of Organic Chemistry. Link

• SynArchive. Ullmann Condensation. SynArchive. Link

• IntechOpen. Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. IntechOpen Books. Link

• Taylor & Francis Online. Improved Ullmann Synthesis of Diaryl Ethers. Synthetic Communications. Link

• Salgado-Zamora, H. A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components. Revista de la Sociedad Química de México. Link

• Bankston, D., et al. A scaleable synthesis of BAY 43–9006: A potent Raf kinase inhibitor for the treatment of cancer. Organic Process Research & Development. Link

• Sun, M., et al. Synthesis of Sorafenib. Chinese Pharmaceutical Journal. Link

• Google Patents. CN103724259A - Synthesis method for sorafenib. Google Patents. Link

• BenchChem. Technical Support Center: Purification of 3-Chloro-4-(isopentyloxy)aniline. BenchChem. Link

• Prachi, R., & Gill, M. S. A Practical and Efficient Method for the Synthesis of Sorafenib and Regorafenib. SynOpen. Link

• BenchChem. Protocol for the Purification of 3-Chloro-4-(isopentyloxy)aniline by Column Chromatography. BenchChem. Link

• Dolenc, M. S., et al. New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. Molecules. Link

• ChemicalBook. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis. ChemicalBook. Link

• BenchChem. Technical Support Center: Synthesis of 3-Chloro-4-(isopentyloxy)aniline. BenchChem. Link

• Ataman Kimya. 3-CHLOROANILINE. Ataman Kimya. Link

• Global Substance Registration System. 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. gsrs.ncats.nih.gov. Link

• Google Patents. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline. Google Patents. Link

Sources

• 1. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]
• 2. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Scaling Up the Synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the scaled-up synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, a critical intermediate in the manufacturing of multi-kinase inhibitors such as Sorafenib.[1][2] We move beyond a simple recitation of steps to offer a detailed, field-proven protocol that emphasizes the underlying chemical principles, safety considerations, and process optimization strategies essential for transitioning from laboratory-scale to pilot-plant production. This guide is structured to provide researchers, chemists, and drug development professionals with the expertise needed to achieve a robust, efficient, and scalable synthesis, focusing on a two-step synthetic route involving an Ullmann condensation followed by a chemical reduction.

Strategic Overview: A Two-Step Pathway to a Key Intermediate

The synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is most effectively and scalably achieved through a two-step sequence. The core of this strategy is the formation of a diaryl ether bond, followed by the reduction of a nitro group to the target aniline.

• Step 1: Diaryl Ether Formation via Ullmann Condensation. This step involves the copper-catalyzed coupling of 4-chloro-1-naphthol with 2,4-dichloro-1-nitrobenzene. The Ullmann condensation is a classic and reliable method for constructing diaryl ethers, though it often requires high temperatures.[3] Modern modifications have improved its efficiency, but for scale-up, managing the thermal profile and ensuring efficient catalysis are paramount.[4]

• Step 2: Nitro Group Reduction. The resulting nitro-intermediate, 2-chloro-4-[(4-chloro-1-naphthyl)oxy]-1-nitrobenzene, is then reduced to the final aniline product. While catalytic hydrogenation is an option, chemical reduction using agents like iron powder in an acidic medium is often more cost-effective and operationally simpler on a large scale, avoiding the handling of pressurized hydrogen gas and expensive catalysts.[5]

Caption: High-level workflow for the synthesis of the target aniline.

Part I: Protocol for Diaryl Ether Synthesis (Ullmann Condensation)

This phase focuses on the copper-catalyzed C-O bond formation. The choice of a high-boiling polar aprotic solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is critical to achieve the necessary reaction temperatures, typically in the range of 130-160°C.[2][6] Potassium carbonate serves as a cost-effective and moderately strong base to deprotonate the naphthol, forming the nucleophilic naphthoxide in situ.

Causality of Experimental Choices:

• Catalyst: Copper(I) iodide (CuI) is chosen for its reliability and commercial availability. While copper powder can be used in classical Ullmann reactions, Cu(I) salts generally offer better reactivity at lower temperatures.[7]

• Base: Potassium carbonate (K₂CO₃) is strong enough to deprotonate the phenolic hydroxyl group of 4-chloro-1-naphthol but not so strong as to cause significant side reactions. Its insolubility in some organic solvents can necessitate vigorous stirring.

• Solvent: DMF is selected for its high boiling point and ability to dissolve the reactants and intermediates. However, its potential for decomposition at high temperatures and difficulties in removal must be considered during scale-up.

• Temperature Control: Precise temperature control is crucial. Temperatures that are too low will result in a sluggish or incomplete reaction, while excessive temperatures can lead to byproduct formation and solvent degradation.

Detailed Experimental Protocol (100 g Scale)

• Reactor Setup: Equip a suitable jacketed glass reactor with a mechanical stirrer, thermocouple, nitrogen inlet, and a condenser.

• Reagent Charging: Under a nitrogen atmosphere, charge the reactor with 4-chloro-1-naphthol (100 g, 0.56 mol), 2,4-dichloro-1-nitrobenzene (118 g, 0.61 mol), potassium carbonate (116 g, 0.84 mol), and Copper(I) iodide (5.3 g, 0.028 mol).

• Solvent Addition: Add N,N-Dimethylformamide (DMF, 500 mL) to the reactor.

• Reaction Execution: Begin vigorous stirring and heat the reaction mixture to 140-145°C. Maintain this temperature for 12-18 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the consumption of 4-chloro-1-naphthol is complete.

• Work-up and Isolation:

  • Cool the reaction mixture to 60-70°C.

  • Slowly add water (1.5 L) to the stirred mixture. This will precipitate the crude product.

  • Continue stirring for 1-2 hours as the mixture cools to room temperature to ensure complete precipitation.

  • Isolate the solid product by filtration.

  • Wash the filter cake thoroughly with water (2 x 500 mL) to remove DMF and inorganic salts, followed by a wash with cold methanol (200 mL) to remove some colored impurities.

• Drying: Dry the crude product, 2-chloro-4-[(4-chloro-1-naphthyl)oxy]-1-nitrobenzene, in a vacuum oven at 60-70°C to a constant weight. Expect a brownish solid.

Quantitative Data: Reagent Table

Reagent	M.W. ( g/mol )	Amount	Moles	Molar Eq.
4-Chloro-1-naphthol	178.62	100 g	0.56	1.0
2,4-Dichloro-1-nitrobenzene	192.00	118 g	0.61	1.1
Potassium Carbonate (K₂CO₃)	138.21	116 g	0.84	1.5
Copper(I) Iodide (CuI)	190.45	5.3 g	0.028	0.05
N,N-Dimethylformamide (DMF)	73.09	500 mL	-	-

Safety & Handling Precautions

• 4-Chloro-1-naphthol: Causes skin and serious eye irritation. May cause respiratory irritation.[8][9] Handle in a well-ventilated area, wearing appropriate PPE, including gloves and safety glasses.[10][11] Avoid dust formation.

• 2,4-Dichloro-1-nitrobenzene: Harmful if swallowed or in contact with skin. May cause an allergic skin reaction.[12] It is toxic to aquatic life with long-lasting effects. Ensure containment and proper disposal.

• DMF: Is a reproductive toxin. Avoid inhalation and skin contact. Use in a fume hood.

Part II: Protocol for Nitro Group Reduction

The reduction of the aryl nitro group is a robust and high-yielding transformation. The use of iron powder in the presence of a weak acid like acetic acid is a classic, effective, and economical method for large-scale production.[5]

Caption: Simplified mechanism of nitro group reduction using iron.

Causality of Experimental Choices:

• Reducing Agent: Iron powder is selected for its low cost, high reactivity in acidic media, and ease of removal (filtration).

• Acid Source: Acetic acid acts as a proton source and helps to activate the iron surface. Only a catalytic amount is needed as the reaction generates iron oxides/hydroxides.

• Solvent System: An ethanol/water mixture is used. Ethanol solubilizes the organic nitro compound, while water is necessary for the electrochemical reaction on the iron surface.[5]

Detailed Experimental Protocol (150 g Scale)

• Reactor Setup: Use a jacketed glass reactor equipped with a mechanical stirrer, thermocouple, condenser, and nitrogen inlet.

• Reagent Charging: Charge the reactor with the crude 2-chloro-4-[(4-chloro-1-naphthyl)oxy]-1-nitrobenzene (150 g, 0.44 mol), iron powder (148 g, 2.65 mol), ethanol (750 mL), and water (250 mL).

• Reaction Initiation: Begin stirring and add glacial acetic acid (15 mL) to the suspension.

• Reaction Execution: Heat the mixture to reflux (approx. 80-85°C). The reaction is exothermic, so careful temperature control may be required during the initial phase. Maintain at reflux for 4-6 hours.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC or HPLC. The product aniline will be more polar.

• Work-up and Isolation:

  • Cool the reaction mixture to 50-60°C.

  • Filter the hot suspension through a pad of Celite® to remove the iron and iron oxide sludge. Wash the filter cake with hot ethanol (2 x 150 mL).

  • Combine the filtrates and concentrate under reduced pressure to about one-third of the original volume.

  • Add water (1 L) to the concentrate with stirring. The crude product will precipitate.

  • Adjust the pH to 8-9 with a saturated sodium bicarbonate solution to ensure the aniline is in its free base form.

  • Stir for 1 hour, then isolate the solid by filtration.

  • Wash the filter cake with water until the washes are neutral.

• Drying: Dry the crude 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline in a vacuum oven at 50-60°C.

Quantitative Data: Reagent Table

Reagent	M.W. ( g/mol )	Amount	Moles	Molar Eq.
Nitro Intermediate	334.16	150 g	0.44	1.0
Iron Powder (Fe)	55.85	148 g	2.65	6.0
Ethanol	46.07	750 mL	-	-
Water	18.02	250 mL	-	-
Acetic Acid	60.05	15 mL	~0.26	~0.6

Part III: Large-Scale Purification and Characterization

For pharmaceutical intermediates, high purity is essential. Recrystallization is the most viable method for purifying kilograms of material.

Purification Strategy: The crude product from the reduction step may contain residual starting material, intermediates from incomplete reduction (nitroso, azoxy compounds), or dehalogenated byproducts.[13] The choice of recrystallization solvent is critical. A solvent system that fully dissolves the product at elevated temperatures but provides low solubility at room or sub-ambient temperatures is ideal. Isopropanol or a toluene/heptane mixture often works well.

Protocol: Recrystallization

• Solvent Selection: Based on small-scale trials, select an appropriate solvent. For this example, we will use isopropanol.

• Dissolution: In a clean reactor, suspend the crude aniline product in a minimal amount of isopropanol (approx. 3-4 mL per gram of crude material).

• Heating: Heat the stirred slurry to reflux until all the solid dissolves. If some impurities remain undissolved, a hot filtration may be necessary.

• Decolorization (Optional): If the solution is highly colored, cool it slightly, add a small amount of activated carbon (e.g., 1-2% w/w), and hold at reflux for 30 minutes.[14] Filter the hot solution through Celite® to remove the carbon.

• Crystallization: Slowly cool the solution to room temperature with gentle stirring to induce crystallization. For maximum yield, cool further to 0-5°C and hold for 2-4 hours.

• Isolation and Drying: Isolate the purified crystals by filtration. Wash the cake with a small amount of cold isopropanol. Dry the final product, 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, under vacuum at 50-60°C.

Characterization

• Appearance: Off-white to light tan solid.

• Purity (HPLC): >99.0%

• Melting Point: Consistent with literature values.

• NMR (¹H and ¹³C): Structure confirmed.

• Mass Spectrometry: Correct molecular ion peak observed.

References

• Ullmann Condensation. SynArchive. [Link]

• Afzali, A., Firouzabadi, H., & Khalafi-Nejad, A. (1983). Improved Ullmann Synthesis of Diaryl Ethers. Synthetic Communications, 13(4), 335-341. [Link]

• The Ullmann Ether Condensation. ResearchGate. [Link]

• Schareina, T., & Zapf, A. (2012). Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein Journal of Organic Chemistry, 8, 1098–1105. [Link]

• Salgado-Zamora, H. (2003). A Novel Diaryl Ether Ullmann-Type Synthesis using Thallium Derivatives as Both Aryl Components. Revista de la Sociedad Química de México, 47(3), 223-225. [Link]

• Sun, M., Wei, H., Ci, J., & Ji, M. (2009). Synthesis of Sorafenib. Chinese Pharmaceutical Journal, 44(05), 394-396. [Link]

• Safety Data Sheet: 4-Chloro-1-naphthol. Carl ROTH. [Link]

• Luo, Y., et al. (2010). Convenient Synthesis of Sorafenib and Its Derivatives. Synthetic Communications, 40(21), 3293-3301. [Link]

• Safety Data Sheet: 4-Chloro-1-naphthol (Alternative). Carl ROTH. [Link]

• A Practical and Efficient Method for the Synthesis of Sorafenib and Regorafenib. Synfacts, 2023, 19(08), 823. [Link]

• CN103724259A - Synthesis method for sorafenib.

• The synthetic routes of sorafenib and its applications on hepatocellular carcinoma. Proceedings of the 2nd International Conference on Modern Medicine and Global Health. [Link]

• 3-CHLOROANILINE. Ataman Kimya. [Link]

Sources

• 1. Synthesis of Sorafenib [journal11.magtechjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. synarchive.com [synarchive.com]
• 4. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]
• 6. CN103724259A - Synthesis method for sorafenib - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. rowleybio.com [rowleybio.com]
• 12. fishersci.com [fishersci.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Synthesis of Novel Azo Dyes Using 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Introduction

Azo dyes represent the most extensive and versatile class of synthetic organic colorants, distinguished by the presence of the azo functional group (–N=N–), which links two aromatic moieties. The remarkable diversity in color, hue, and application of these dyes stems from the ability to systematically alter the chemical architecture of the aromatic amine (the diazo component) and the nucleophilic coupling agent.[1] The electronic properties and steric profile of substituents on these aromatic rings are pivotal in defining the final dye's characteristics, including its shade, solubility, and fastness properties.

This document provides a comprehensive guide to the utilization of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline as a sophisticated intermediate in the synthesis of novel azo dyes. The presence of a chlorinated aniline core, ether-linked to a chlorinated naphthalene ring system, offers a unique scaffold for the development of high-performance dyes with potentially enhanced thermal stability and lightfastness, making them suitable for applications in advanced materials and textiles.

Due to the absence of specific published syntheses for this particular aniline derivative, the following protocols are based on well-established and fundamental principles of azo dye chemistry.[2] They are intended to serve as a robust foundational framework for researchers and scientists in organic synthesis, materials science, and drug development to explore the synthesis of new colorants.

General Synthetic Pathway

The synthesis of azo dyes from 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a well-defined, two-stage process:

• Diazotization: The primary aromatic amine, 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, is converted into a highly reactive diazonium salt. This is achieved through treatment with a source of nitrous acid, typically generated in situ from sodium nitrite in a strongly acidic medium at low temperatures (0–5 °C).[3] The low temperature is critical to prevent the decomposition of the unstable diazonium salt.[3]

• Azo Coupling: The freshly prepared diazonium salt solution is then introduced to an electron-rich coupling component. In the representative protocol that follows, we will use 2-naphthol (β-naphthol), a common and effective coupling agent. The reaction is an electrophilic aromatic substitution, where the diazonium cation acts as the electrophile and attacks the electron-rich 2-naphthol, which is typically dissolved in an alkaline solution to enhance its nucleophilicity.[2][3]

Experimental Protocols

Protocol 1: Diazotization of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

The conversion of the primary aromatic amine to a reactive diazonium salt is the crucial first step. The stability of the diazonium salt is paramount, necessitating strict temperature control.

Materials:

• 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (0.01 mol)

• Concentrated Hydrochloric Acid (3 mL)

• Deionized Water (20 mL)

• Sodium Nitrite (NaNO₂) (0.01 mol, 0.70 g)

• Ice-salt bath

• Magnetic stirrer and stir bar

• 250 mL Beaker

Procedure:

• Preparation of the Amine Salt Suspension: In a 250 mL beaker, add 0.01 mol of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline to a mixture of 3 mL of concentrated hydrochloric acid and 20 mL of deionized water. Stir the mixture to form a fine suspension of the amine hydrochloride salt.

• Cooling: Place the beaker in an ice-salt bath and cool the suspension to 0–5 °C with continuous magnetic stirring. It is imperative to maintain this temperature range throughout the diazotization process to prevent the premature decomposition of the diazonium salt.[4]

• Preparation of Nitrite Solution: In a separate small beaker, dissolve 0.70 g (0.01 mol) of sodium nitrite in 10 mL of cold deionized water.

• Diazotization Reaction: Add the sodium nitrite solution dropwise to the cold aniline salt suspension over a period of 15-20 minutes. Maintain vigorous stirring and ensure the temperature does not rise above 5 °C. The reaction mixture should gradually become a clear solution of the diazonium salt.

• Completion of Reaction: Continue to stir the diazonium salt solution in the ice bath for an additional 20 minutes to ensure the diazotization is complete. The resulting cold diazonium salt solution should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with 2-Naphthol

The electrophilic diazonium salt will now be reacted with the nucleophilic 2-naphthol to form the final azo dye. The alkaline conditions deprotonate the hydroxyl group of 2-naphthol, increasing its electron-donating ability and facilitating the coupling reaction.[5]

Materials:

• 2-Naphthol (β-naphthol) (0.01 mol, 1.44 g)

• 10% Aqueous Sodium Hydroxide (NaOH) solution (50 mL)

• Freshly prepared cold diazonium salt solution (from Protocol 1)

• Ice bath

• 400 mL Beaker

• Stirring apparatus

Procedure:

• Preparation of the Coupling Component Solution: In a 400 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 50 mL of a 10% aqueous sodium hydroxide solution.

• Cooling: Cool this alkaline solution of 2-naphthol to 0–5 °C in an ice bath with efficient stirring.

• Coupling Reaction: Slowly add the freshly prepared, cold diazonium salt solution (from Protocol 1) to the cold 2-naphthol solution with continuous and vigorous stirring. A colored precipitate of the azo dye should form immediately.[5]

• Completion of Coupling: Maintain the temperature below 5 °C and continue stirring the reaction mixture for 30 minutes to ensure the coupling reaction goes to completion.

• Isolation and Purification:

  • Filter the precipitated dye using a Buchner funnel under vacuum.

  • Wash the crude dye with a generous amount of cold water to remove any unreacted salts and base.

  • The dye can be further purified by recrystallization from a suitable solvent, such as glacial acetic acid or ethanol, to obtain a product of high purity.[5]

  • Dry the purified dye in a vacuum oven at a moderate temperature (e.g., 60-70 °C).

Data Presentation

The following table summarizes the key quantitative data for the synthesis of the representative azo dye.

Parameter	Value	Rationale
Diazotization
Molar Ratio of Amine:HCl:NaNO₂	1 : ~3 : 1	An excess of acid ensures the complete formation of the amine salt and maintains an acidic medium for the generation of nitrous acid. A 1:1 molar ratio of amine to nitrite is stoichiometric.
Temperature	0–5 °C	Critical for the stability of the diazonium salt, preventing its decomposition to a phenol and nitrogen gas.[3]
Reaction Time	35-45 minutes	Allows for the complete formation of the diazonium salt.
Azo Coupling
Molar Ratio of Diazonium Salt:2-Naphthol	1 : 1	A stoichiometric ratio is generally effective for complete coupling.
pH	> 10	Alkaline conditions are necessary to deprotonate the hydroxyl group of 2-naphthol, activating it for electrophilic attack.
Temperature	< 5 °C	Low temperatures are maintained to ensure the stability of the diazonium salt during the coupling reaction.
Reaction Time	~30 minutes	Sufficient for the completion of the coupling reaction.
Expected Product	(E)-1-((3-chloro-4-((4-chloro-1-naphthyl)oxy)phenyl)diazenyl)naphthalen-2-ol	The expected azo dye with a deep color (likely in the red-brown spectrum).

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the synthesis process.

Caption: Workflow for the synthesis of a novel azo dye.

Safety and Handling

• Aromatic Amines: Aniline derivatives can be toxic and are readily absorbed through the skin. Handle 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acids and Bases: Concentrated hydrochloric acid and sodium hydroxide are corrosive. Handle with care in a well-ventilated fume hood.

• Sodium Nitrite: Sodium nitrite is an oxidizing agent and is toxic if ingested.

• Diazonium Salts: While generally used in solution, isolated diazonium salts can be explosive when dry. Do not attempt to isolate the diazonium salt intermediate.

• General Precautions: Perform all steps of this synthesis in a well-ventilated fume hood.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of Azo Dyes Using 4-Methyl-3-(propan-2-yl)aniline.

• University of New Brunswick. (n.d.). The Synthesis of Azo Dyes. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025, April 17). Synthesis and Characterization of 1-Phenyl Azo 2-Naphthol: A Comprehensive study.

• Vedantu. (n.d.). Class 12 Chemistry To Prepare A Sample Of 2 Naphthol Aniline Experiment. Retrieved from [Link]

• Maliyappa, M. R., et al. (n.d.). Novel substituted aniline based heterocyclic dispersed azo dyes coupling with 5-methyl-2-(6-methyl-1, 3-benzothiazol-2-yl)-2, 4-dihydro-3H-pyrazol-3-one: Synthesis, structural, computational and biological studies.
• Journal of Chemical Research. (2022, October 1). Solvent-Free Synthesis of Azo Dyes Based on β-Naphthol Using Nano-γ-Al2O3/Ti(IV) by Grinding Method.

• YouTube. (2021, May 12). Synthesis of an azo dye. Retrieved from [Link]

• Scribd. (n.d.). Preparation of Phenyl-Azo-β-Naphthol Dye. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Class 12 Chemistry To Prepare A Sample Of 2 Naphthol Aniline Experiment [vedantu.com]
• 4. m.youtube.com [m.youtube.com]
• 5. scribd.com [scribd.com]

Application Notes and Protocols: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline as a Precursor for Agrochemicals

For Researchers, Scientists, and Agrochemical Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, a key intermediate in the synthesis of advanced agrochemicals. The document outlines the compound's chemical properties, a detailed synthesis protocol, and state-of-the-art analytical methods for its characterization and quality control. Furthermore, it explores its application as a precursor in the development of novel fungicides and herbicides, providing insights into the structure-activity relationship and the rationale behind its use in next-generation crop protection agents. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of new agrochemical solutions.

Introduction

The continuous demand for higher crop yields and the emergence of resistant pests and weeds necessitate the development of new and effective agrochemicals. Substituted anilines are a critical class of intermediates in the synthesis of a wide range of pesticides, including herbicides, fungicides, and insecticides. Their structural versatility allows for the fine-tuning of biological activity, selectivity, and environmental persistence.

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a specialized aromatic amine that holds significant promise as a precursor for novel agrochemicals. Its unique structure, featuring a chlorinated aniline core linked to a chlorinated naphthyl group via an ether bond, provides a scaffold for creating molecules with potentially enhanced biological efficacy. The presence of chlorine atoms can influence the compound's lipophilicity, metabolic stability, and binding affinity to target enzymes or receptors in pests and weeds.

This document serves as a detailed guide for the synthesis, characterization, and potential applications of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline in the agrochemical industry.

Chemical and Physical Properties

Property	Estimated Value/Information	Source/Basis
Molecular Formula	C₁₆H₁₁Cl₂NO	-
Molecular Weight	304.18 g/mol	-
Appearance	Likely a solid at room temperature	Analogy to similar diaryl ethers and substituted anilines
Melting Point	Expected to be in the range of 70-150 °C	Based on melting points of similar compounds like 3-Chloro-4-(4-chlorophenoxy)aniline (73-77 °C)
Solubility	Poor aqueous solubility; soluble in organic solvents like DMF, DMSO, acetone, and chlorinated hydrocarbons	General characteristic of diaryl ethers and higher molecular weight anilines
Stability	Stable under normal conditions; may be sensitive to light and air over prolonged periods	Common for aniline derivatives

Synthesis Protocol

The synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline can be achieved through a two-step process involving a nucleophilic aromatic substitution (SNAr) reaction followed by the reduction of a nitro group. This approach is adapted from established methods for synthesizing similar diaryl ethers.[1]

Synthesis Workflow

Caption: Synthesis workflow for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

Step-by-Step Protocol

Step 1: Synthesis of 2-Chloro-4-[(4-chloro-1-naphthyl)oxy]-1-nitrobenzene

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-chloro-4-nitrophenol (1 equivalent), 1,4-dichloronaphthalene (1.1 equivalents), and potassium carbonate (K₂CO₃) (1.5 equivalents).

• Solvent Addition: Add a suitable aprotic polar solvent such as N,N-dimethylformamide (DMF) to the flask. The volume should be sufficient to dissolve the reactants upon heating.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C with vigorous stirring under a nitrogen atmosphere.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (2-chloro-4-nitrophenol) is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water. A solid precipitate will form.

• Isolation: Collect the solid by vacuum filtration, wash it thoroughly with water to remove any inorganic salts, and then with a small amount of cold ethanol to remove unreacted 1,4-dichloronaphthalene.

• Drying: Dry the crude product, 2-Chloro-4-[(4-chloro-1-naphthyl)oxy]-1-nitrobenzene, in a vacuum oven.

Step 2: Synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

• Reaction Setup: In a round-bottom flask, suspend the crude 2-Chloro-4-[(4-chloro-1-naphthyl)oxy]-1-nitrobenzene (1 equivalent) in a mixture of ethanol and water (e.g., 5:1 v/v).

• Reagent Addition: Add iron powder (Fe) (3-5 equivalents) and a catalytic amount of ammonium chloride (NH₄Cl).

• Reaction Conditions: Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC until the nitro-intermediate is fully consumed.

• Work-up: Once the reaction is complete, filter the hot solution through a pad of celite to remove the iron salts.

• Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. Basify the remaining aqueous solution with a saturated solution of sodium bicarbonate (NaHCO₃) and extract the product with a suitable organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

• Final Purification: The crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Analytical Characterization and Quality Control

Ensuring the purity and identity of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is crucial for its use as a precursor in agrochemical synthesis. A combination of chromatographic and spectroscopic techniques should be employed for comprehensive characterization.

Analytical Method	Purpose	Key Parameters to be Determined
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification	Retention time, peak area percentage, separation from impurities
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and detection of volatile impurities	Mass-to-charge ratio (m/z), fragmentation pattern, confirmation of molecular weight
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation	Chemical shifts, coupling constants, integration values to confirm the molecular structure
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups	Characteristic absorption bands for N-H (amine), C-O-C (ether), and C-Cl bonds

Recommended HPLC Method

A reverse-phase HPLC (RP-HPLC) method is generally suitable for the purity analysis of substituted anilines.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid)

• Detection: UV detection at a wavelength of 254 nm

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

Application in Agrochemical Synthesis

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline serves as a versatile building block for the synthesis of various agrochemicals, particularly fungicides and herbicides. The aniline functional group provides a reactive site for further chemical modifications to introduce different pharmacophores.

Potential Agrochemical Derivatives

The primary amine group of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline can be readily derivatized to form a variety of agrochemically active compounds, including:

• Urea Herbicides: By reacting with isocyanates, urea-based herbicides can be synthesized. The bulky naphthyl group can enhance the binding to the target site, potentially leading to higher efficacy.

• Carbamate Fungicides and Herbicides: Reaction with chloroformates can yield carbamate derivatives, a well-known class of pesticides.[2]

• Amide Fungicides: Acylation with various acid chlorides can lead to the formation of amide fungicides.

• Triazole-based Fungicides: The aniline can be a starting point for the synthesis of more complex heterocyclic fungicides.

Rationale for Use in Agrochemicals

The structural features of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline contribute to its potential as an agrochemical precursor:

• Broad-Spectrum Activity: The diaryl ether linkage is found in many broad-spectrum pesticides.

• Resistance Management: Novel chemical scaffolds are crucial for developing pesticides with new modes of action to combat resistance.

• Enhanced Lipophilicity: The chlorinated naphthyl group increases the lipophilicity of the molecule, which can improve its uptake and translocation within the target organism.

• Metabolic Stability: The presence of chlorine atoms can block sites of metabolic degradation, leading to longer persistence and efficacy.

Safety and Handling

Substituted anilines, particularly chlorinated ones, should be handled with care as they can be toxic. It is imperative to consult the Safety Data Sheet (SDS) for detailed information on hazards, handling, and disposal.

General Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and vapors.

• Prevent contact with skin and eyes.

• In case of accidental exposure, follow the first-aid measures outlined in the SDS.

Conclusion

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a promising and versatile precursor for the development of new-generation agrochemicals. Its unique chemical structure offers opportunities for the synthesis of novel fungicides and herbicides with potentially improved efficacy and a different spectrum of activity. The synthesis and analytical protocols outlined in this guide provide a solid foundation for researchers and professionals to explore the full potential of this valuable intermediate in the ongoing quest for innovative crop protection solutions.

References

• GSRI. 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. Available from: [Link]

• SIPCAM OXON. Chlorothalonil - Fungicides. Available from: [Link]

• Ataman Kimya. 3-CHLOROANILINE. Available from: [Link]

• Google Patents. EP0116409A2 - Fungicidal aniline derivatives.

• EPA. 3-Chloro-4-methylaniline Properties. Available from: [Link]

• Google Patents. CN106631715A - Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline.

• Ataman Kimya. 4-CHLOROANILINE. Available from: [Link]

• Google Patents. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.

• Purdue University. Families of Fungicides for Turfgrass. Available from: [Link]

• PMC. Synthesis and Fungicidal Activity of Novel Chloro-Containing 1-Aryl-3-oxypyrazoles with an Oximino Ester or Oximino Amide Moiety. Available from: [Link]

• US EPA. Insecticides. Available from: [Link]

• USGS Publications Warehouse. Chlorinated hydrocarbon insecticides. Available from: [Link]

• AERU. Chloranil (Ref: ENT 3747). Available from: [Link]

• Google Patents. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline.

• PubChem. 3-Chloro-4-(3-fluorobenzyloxy)aniline. Available from: [Link]

• European Patent Office. HERBICIDAL COMPOSITIONS COMPRISING 4-AMINO-3-CHLORO-6-(4-CHLORO-2-FLUORO-3-METHOXYPHENYL) PYRIDINE-2-CARBOXYLIC ACID - Patent 2947985. Available from: [Link]

• National Pesticide Information Center. Chlorantraniliprole Fact Sheet. Available from: [Link]

• Google Patents. HERBICIDAL COMPOSITIONS COMPRISING 4-AMINO-3-CHLORO-5-FLUORO-6-(4-CHLORO-2-FLUORO-3-METHOXYPHENYL) PYRIDINE-2-CARBOXYLIC ACID.

• Taylor & Francis. Chlorophenoxy herbicides – Knowledge and References. Available from: [Link]

• Google Patents. KR20180086253A - Herbicide compositions containing 4-amino-3-chloro-6- (4-chloro-2-fluoro-3-methoxyphenyl) pyridine-2- carboxylic acid, florasulam and pyroxosulam or derivatives thereof.

• INCHEM. Chlorophenoxy Herbicides (IARC Summary & Evaluation, Supplement7, 1987). Available from: [Link]

Sources

• 1. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]
• 2. EP0116409A2 - Fungicidal aniline derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Ticket ID: SYN-3C4NA-OPT Status: Open Assigned Specialist: Senior Application Scientist Subject: Yield Optimization & Impurity Control

Executive Summary & Reaction Architecture

You are likely synthesizing 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , a critical diaryl ether intermediate often used in the development of kinase inhibitors (e.g., p38 MAPK or VEGFR inhibitors).

The synthesis typically follows a two-step sequence:

• Nucleophilic Aromatic Substitution (

  ): Coupling of 3,4-dichloronitrobenzene with 4-chloro-1-naphthol.

• Chemoselective Reduction: Converting the nitro group to an aniline without removing the chlorine atoms (dehalogenation).

The Core Challenge: The primary yield-killer in this specific synthesis is reductive dechlorination during Step 2. Standard catalytic hydrogenation (

/Pd-C) will strip the chlorine atoms, resulting in a complex mixture of des-chloro impurities that are difficult to separate.

Workflow Visualization

Figure 1: Reaction pathway highlighting the critical divergence points where yield is lost to impurities.

Step 1: The Coupling ( ) – Troubleshooting

Objective: Form the ether bridge while ensuring the naphthol attacks the chlorine para to the nitro group.

Common Failure Modes

Symptom	Diagnosis	Corrective Action
Low Conversion (<50%)	Wet Solvent/Base: Water competes with naphthol, hydrolyzing the aryl chloride to a phenol.	Use anhydrous DMF or DMSO. Dry at 120°C overnight before use.
Regioisomer Formation	Temperature too high: Attack at the meta-Cl (position 3) increases with uncontrolled exotherms.	Maintain temp between 60–80°C. Do not exceed 100°C. The para-Cl is naturally more reactive, but selectivity drops with heat.
Black/Tarry Reaction	Oxidation of Naphthol: 4-chloro-1-naphthol oxidizes easily in air under basic conditions.	Degas solvents with or Ar sparging for 15 mins. Run reaction under inert atmosphere.

Optimized Protocol (Step 1)

• Charge: 1.0 eq 3,4-dichloronitrobenzene, 1.05 eq 4-chloro-1-naphthol, and 2.0 eq anhydrous

  .

• Solvent: Anhydrous DMF (approx. 5-10 volumes).

• Process: Heat to 70°C under Nitrogen. Monitor by HPLC.

• Workup: Pour into ice water. The product should precipitate as a solid. Filter and wash with water to remove DMF. Recrystallize from Ethanol if purity is <95%.

Step 2: The Reduction – The Critical Control Point

Objective: Reduce

to while preserving the Ar-Cl bonds.

CRITICAL WARNING: Do NOT use standard Palladium on Carbon (Pd/C) with Hydrogen gas. This will cause rapid oxidative insertion of Pd into the C-Cl bond, stripping the chlorines and ruining the batch.

Recommended Method: Iron-Mediated Reduction (Fe/NH4Cl)

This is the "Gold Standard" for chlorinated aromatics. It is heterogeneous, cheap, and strictly chemoselective.

Protocol:

• Suspend: The nitro intermediate (from Step 1) in a mixture of Ethanol and Water (3:1 ratio).

• Add: Iron powder (Fe, 325 mesh, 5.0 equivalents) and Ammonium Chloride (

  , 5.0 equivalents).

• Reaction: Heat to reflux (approx. 75-80°C) with vigorous mechanical stirring (magnetic stirring often fails due to heavy iron sludge).

• Monitor: Reaction is usually complete in 2–4 hours.

• Workup (Crucial Step):

  • Filter hot through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.

  • Concentrate the filtrate to remove ethanol.

  • Extract the aqueous residue with Ethyl Acetate.[1]

  • Wash organic layer with brine, dry over

    , and concentrate.

Alternative Method: Sulfided Platinum (Pt-S/C)

If you must use catalytic hydrogenation (e.g., for scale-up reasons), use Platinum on Carbon, Sulfided (Pt(S)/C) .[1] The sulfur "poisons" the catalyst, preventing it from attacking the C-Cl bond while still allowing nitro reduction.

Troubleshooting Guide (FAQ)

Q1: My product from Step 2 is turning purple/black during drying. Why?

A: Anilines are oxidation-sensitive.

• Fix: Ensure the final product is fully free of iron salts (which catalyze oxidation). Store the solid under nitrogen in the dark. If it is an oil, convert it to the HCl salt immediately by treating with HCl in ether/dioxane; the salt is shelf-stable.

Q2: I see a spot on TLC just below my product in Step 1. What is it?

A: This is likely the homocoupling of the naphthol or unreacted naphthol.

• Fix: Wash the crude solid from Step 1 with dilute NaOH (1M). The phenol/naphthol is acidic and will dissolve in the aqueous base, while your diaryl ether product remains solid.

Q3: Can I use Tin Chloride ( ) instead of Iron?

A: Yes,

in Ethanol/HCl is effective and chemoselective.

• Drawback: Tin salts are notoriously difficult to remove from the organic phase (emulsions). If you use Tin, employ a tartrate wash (Rochelle's salt) during workup to chelate the tin.

Diagnostic Decision Tree

Use this logic flow to resolve low yields immediately.

Figure 2: Logic tree for diagnosing yield loss.

References

• Nucleophilic Arom

  ) Principles:
  • Mechanism & Regioselectivity: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions." Chemical Reviews.
  • Base/Solvent Effects: Beletskaya, I. P., & Cheprakov, A. V. (2004). "Copper in cross-coupling reactions." Coordination Chemistry Reviews. (Discusses /DMF systems for diaryl ethers).

  • Source:

• Chemoselective Reduction of Nitro Groups

  • Iron/NH4Cl Method: Chandrappa, S., et al. (2010).[2][3] "An Efficient Method for Aryl Nitro Reduction... Using Iron Powder/Calcium Chloride."[3] Synlett. (Demonstrates tolerance of halogens).

  • Dehalogenation Risks: Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

  • Source:

• Synthesis of 3-Chloro-4-(substituted-phenoxy)

  • Patent Literature: Relevant to intermediates for kinase inhibitors (e.g., Sorafenib analogs).

  • Source: (Analogous structure protocol).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 3. air.unimi.it [air.unimi.it]

Technical Support Center: Synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

[1]

Welcome to the Advanced Synthesis Support Hub. Subject: Troubleshooting & Optimization for Diaryl Ether Synthesis Ticket ID: #SNAr-NAP-04 Assigned Specialist: Senior Application Scientist

Executive Summary

The synthesis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline involves two critical phases: a Nucleophilic Aromatic Substitution (

) to form the ether linkage, followed by a chemoselective reduction of the nitro group.

This molecule presents a specific "double-jeopardy" challenge:

• Steric Bulk: The naphthyl group introduces steric hindrance that can retard the

  coupling, promoting side reactions like hydrolysis.

• Halogen Sensitivity: The presence of chlorine atoms on both aromatic rings makes the reduction step highly susceptible to hydrodehalogenation (stripping of chlorine), especially under standard catalytic hydrogenation conditions.

This guide provides a self-validating troubleshooting framework to navigate these pitfalls.

Phase 1: The Coupling Reaction ( )

Reaction: 3-Chloro-4-fluoronitrobenzene + 4-Chloro-1-naphthol

Nitro Ether Intermediate

Critical Pathway & Side Reactions

Figure 1: Reaction pathway for the ether coupling stage, highlighting the critical hydrolysis risk.

Troubleshooting Guide: Coupling Stage

Symptom	Probable Cause	Technical Solution
New impurity at RRT ~0.6 (Acidic)	Hydrolysis of Fluoride. Water in the solvent or base is competing with the naphthol nucleophile, converting the starting material to 3-Chloro-4-nitrophenol.	Protocol Adjustment: 1. Dry DMF/DMSO over molecular sieves (4Å) for 24h.2. Switch base from KOH/NaOH (hygroscopic) to anhydrous or .3. Validation: The impurity peak should disappear upon washing the organic layer with 1M NaOH (phenols are soluble in base).
Low Conversion (<50%) after 12h	Low Nucleophilicity/Sterics. The 4-chloro-1-naphthol is bulky and less nucleophilic than simple phenols.	Catalysis: Add 5-10 mol% 18-Crown-6 (if using ) or TBAI (Phase Transfer Catalyst) to solubilize the carbonate and activate the naphthoxide anion.
Unidentified "Double" Mass Peak	Homocoupling. Oxidative coupling of naphthols to form binaphthyls (rare but possible with trace metals).	Degassing: Sparge the reaction mixture with Nitrogen/Argon for 15 mins before heating. Ensure magnetic stir bars are clean of metal filings.

Phase 2: Chemoselective Reduction

Reaction: Nitro Ether

Target Aniline The Challenge: Reducing to without touching the atoms.

Reduction Workflow & Risk Analysis

Figure 2: Reduction pathways. Note that standard Pd/C hydrogenation is contraindicated due to the high risk of dehalogenation.

FAQ: Reduction & Dehalogenation

Q: I used 10% Pd/C with Hydrogen balloons, and my mass spec shows [M-34] and [M-68]. What happened? A: You stripped the chlorine atoms.[1] Palladium is excellent for hydrodehalogenation.

• The Fix: Do NOT use standard Pd/C.

• Alternative 1 (Cleanest): Use 5% Pt/C (sulfided) . The sulfur poisons the catalyst just enough to prevent C-Cl bond insertion while allowing

  reduction [1].

• Alternative 2 (Robust): Iron powder + Ammonium Chloride in Ethanol/Water (Bechamp reduction). This is chemically incapable of breaking the aryl-chloride bond under standard conditions [2].

Q: My reaction stalled, and I see a colored impurity (orange/red). A: You likely formed Azo or Azoxy dimers. This happens when the reduction intermediate (hydroxylamine) condenses with a nitroso intermediate.

• The Fix: This usually indicates the reaction medium was too basic or the reduction was too slow.

  • Increase agitation (mass transfer limitation).

  • If using Fe reduction, ensure slightly acidic/neutral pH (add mild acid or

    ).

Experimental Protocols (Self-Validating)

Protocol A: High-Fidelity Coupling

Standardized for 10 mmol scale

• Setup: Flame-dry a 50 mL round-bottom flask. Add magnetic stir bar.

• Charge:

  • 3-Chloro-4-fluoronitrobenzene (1.0 equiv) — Note: Fluorine is the superior leaving group over Chlorine for speed and lower temp.

  • 4-Chloro-1-naphthol (1.05 equiv).

  • (anhydrous, 2.0 equiv).

  • DMF (anhydrous, 5 mL/mmol).

• Reaction: Heat to 80°C under

  . Monitor by HPLC/TLC every 2 hours.

• Checkpoint (Validation):

  • Pass: Starting material < 2%.

  • Fail: If phenol impurity > 5%, the DMF was wet.

• Workup: Pour into ice water. Filter the yellow precipitate. Wash with 1M NaOH (removes unreacted naphthol) and water.

Protocol B: Chemoselective Reduction (Fe/NH4Cl Method)

Recommended for preserving Halogens

• Charge:

  • Nitro Ether intermediate (from Step 1).

  • Ethanol/Water (3:1 ratio).

  • Iron Powder (325 mesh, 5.0 equiv).

  • Ammonium Chloride (1.0 equiv).

• Reaction: Heat to reflux (~75°C) with vigorous stirring (mechanical stirring preferred for scale >5g).

• Checkpoint (Validation):

  • TLC should show a fluorescent blue spot (Aniline) replacing the UV-active dark spot (Nitro).

  • Mass Spec Check: Ensure parent ion matches Target MW. If [M-34] is observed, check if Iron powder was contaminated with other active metals (rare).

• Workup: Filter hot through Celite (to remove Iron oxide sludge). Concentrate filtrate.

References

• Selective Reduction of Nitro Groups: Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Sulfided Platinum for halonitroaromatics).

• Iron-Mediated Reduction: Gamble, A. B., et al. (2007). "Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation." Synthetic Communications, 37(16), 2777-2786. Link

• SNAr Mechanism & Side Reactions: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273-412. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification &amp; Handling of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

[1]

Technical Overview: The Molecule's "Personality"

To successfully purify 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , you must understand the physicochemical forces at play.[1] This is not a standard aniline; it is a highly lipophilic, electron-rich diaryl ether .[1]

• The Challenge: The molecule features a "Janus" face. The naphthyl and chloro groups create significant lipophilicity (high LogP) and planar pi-stacking, leading to poor solubility in polar solvents and "oiling out" behavior.[1] Conversely, the primary amine (-NH₂) is basic and prone to oxidation (browning) and strong interaction with acidic silanols in chromatography.[1]

• The Context: This compound is typically an intermediate in kinase inhibitor synthesis (e.g., VEGFR/PDGFR targets).[1] Impurities usually include the unreacted nitro-precursor , 4-chloro-1-naphthol (starting material), and azo-dimers from oxidation.[1]

Diagnostic Guide: What is your Crude Product Telling You?

Before selecting a protocol, match your observation to the likely impurity.[1]

Observation	Probable Cause	Recommended Action
Dark Brown/Black Oil	Oxidation products (Quinone imines/Azo compounds).[1][2]	Activated Carbon treatment followed by Acid-Base Extraction .[1][3]
Reddish Tint	Residual Nitro-intermediate (incomplete reduction).[1][4]	Check LCMS. If Nitro > 5%, re-subject to hydrogenation/reduction.[1] If <5%, use Column Chromatography .[1]
Sticky Gum / "Oiling Out"	Solvent entrapment due to high lipophilicity; presence of Naphthol impurities.[1]	Trituration with cold Hexanes/Heptane. If fails, convert to HCl Salt .[1]
Tailing on TLC/Column	Amine interacting with Silica silanols.[1][5]	Add 1% Triethylamine (TEA) to your mobile phase.[1][4]

Workflow 1: The "Chemical Rescue" (Acid-Base Extraction)[1]

Best For: Removing non-basic impurities (Naphthols, Nitro-compounds, neutral tars).[1] Principle: We exploit the basicity of the aniline to pull it into the aqueous phase, leaving lipophilic impurities in the organic phase.[1]

Step-by-Step Protocol

• Dissolution: Dissolve crude material in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1] Use 10 mL solvent per gram of crude.[1]

• Acid Extraction (The Critical Step):

  • Wash the organic layer with 1M HCl (aq) (3 x volumes).[1]

  • Mechanism:[1][5][6] The aniline protonates to form the water-soluble hydrochloride salt (

    ).[1]

  • Check: The product is now in the Aqueous Layer .[1] Keep it!

• Organic Wash: Wash the combined acidic aqueous layers with fresh EtOAc (2x).[1]

  • Purpose: This removes trapped non-basic impurities (unreacted naphthol/nitro) that physically dragged into the water.[1]

• Basification & Recovery:

  • Cool the aqueous layer to 0°C (ice bath).

  • Slowly add 2M NaOH or Saturated

    until pH > 10.[1]

  • Observation: The solution will turn cloudy/milky as the free base aniline precipitates.[1]

• Final Extraction: Extract the cloudy aqueous mix with DCM (3x). Dry over

  , filter, and concentrate.

Visualization: Acid-Base Logic Flow

Caption: Logical flow for separating basic aniline from neutral/acidic impurities using pH manipulation.

Workflow 2: Chromatography Optimization

Best For: Separating close-running impurities (e.g., regioisomers) or when acid-extraction fails due to emulsion.[1]

The Problem: Anilines "streak" on silica because the basic amine H-bonds with acidic silanol groups on the silica surface.[1] The Fix: Amine Deactivation.

Protocol:

• Stationary Phase: Standard Silica Gel (40-63 µm).[1]

• Mobile Phase: Hexanes : Ethyl Acetate (Gradient 95:5 to 70:30).[1]

• The Modifier (Crucial): Add 1% Triethylamine (TEA) or 1%

  to the mobile phase.[1]

  • Why: The TEA saturates the silica's acidic sites, allowing your aniline to elute as a tight, symmetrical band.[1]

• Loading: Dissolve crude in a minimum amount of DCM. Do not use pure Hexanes for loading (solubility risk).[1]

Workflow 3: Salt Formation (The "Nuclear Option")[1]

Best For: Compounds that refuse to crystallize and remain as oils (common with naphthyl ethers).[1]

If the free base is an oil, convert it to a solid salt.[1] This stabilizes the molecule against oxidation and purifies it via crystallization.[1]

Protocol:

• Dissolve the oily free base in Diethyl Ether or Ethanol .[1]

• Add 4M HCl in Dioxane (1.1 equivalents) dropwise at 0°C.

• Observation: A white/off-white precipitate should form immediately.[1]

• Filtration: Filter the solid.[1]

• Recrystallization of Salt: If the salt is colored, recrystallize from Isopropanol/Ethanol .[1]

  • Note: The Hydrochloride salt is significantly more stable for long-term storage than the free base.[1]

Frequently Asked Questions (FAQs)

Q1: My product turned purple/black overnight on the bench. Is it ruined?

• A: Likely not.[1] Anilines oxidize on the surface.[1]

• Fix: Dissolve in EtOAc, treat with Activated Carbon (Charcoal) for 30 mins at 50°C, and filter through Celite. This usually removes the highly colored oxidation byproducts with minimal loss of yield.[1]

Q2: I tried the Acid-Base extraction, but I got a terrible emulsion.

• A: This is due to the lipophilic naphthyl group acting like a surfactant.[1]

• Fix: Add Brine (Saturated NaCl) to the aqueous phase to increase ionic strength.[1] If that fails, filter the entire emulsion through a pad of Celite ; the solids causing the emulsion often get trapped, breaking the phases.[1]

Q3: Can I use recrystallization instead of a column?

• A: Yes, but solvent choice is tricky due to the diaryl ether.[1]

• Recommendation: Try a Binary Solvent System . Dissolve in a minimum amount of hot Ethanol (polar), then slowly add hot Heptane (non-polar) until slightly cloudy.[1] Cool slowly to 4°C.

References & Grounding

• Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard procedures for amine extraction and salt formation).

• Armarego, W.L.F., Chai, C.L.L. Purification of Laboratory Chemicals. 7th Ed.[1] Butterworth-Heinemann, 2013.[1] [1]

• Evans, D.A., et al. "Synthesis of Diaryl Ethers through the Copper-Promoted Arylation of Phenols with Arylboronic Acids."[1] Tetrahedron Letters, 1998.[1] (Context for Diaryl Ether stability and synthesis).

• BenchChem Technical Support. "Purification of Halogenated Aniline Compounds." Accessed 2023.[1] [1]

• Sigma-Aldrich. "Safety Data Sheet: 3-Chloro-4-(4-chlorophenoxy)aniline."[1] (Used for structural analog safety and solubility data).[1]

Sources

• 1. PubChemLite - 3-chloro-4-(thiomorpholin-4-yl)aniline (C10H13ClN2S) [pubchemlite.lcsb.uni.lu]
• 2. Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Thermal Optimization for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Role: Senior Application Scientist Subject: Optimization of Reaction Temperature for Diaryl Ether Synthesis & Nitro Reduction Reference ID: TSC-2025-NAPH-CL

Executive Summary: The Thermal "Goldilocks" Zone

Synthesizing 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline involves two thermally distinct phases with opposing thermodynamic requirements. You are constructing a diaryl ether scaffold with two distinct chlorine atoms.

• Phase 1 (

  Coupling): Requires high thermal energy (80–120°C) to overcome the activation barrier of the nucleophilic aromatic substitution, specifically to displace the leaving group (usually Fluorine or Chlorine) on the nitrobenzene ring by the bulky naphthol nucleophile.

• Phase 2 (Nitro Reduction): Requires strict thermal suppression (<40°C for catalytic hydrogenation) or controlled reflux (80°C for Fe/NH4Cl) . The critical risk here is hydrodehalogenation —stripping the chlorine atoms off the rings—which accelerates exponentially with temperature in the presence of Pd or Pt catalysts.

Module 1: The Coupling Phase ( )

Reaction: 3-Chloro-4-fluoronitrobenzene + 4-Chloro-1-naphthol

Nitro-Ether Intermediate

Critical Temperature Parameters

Temperature Zone	Outcome	Mechanism / Risk
< 60°C	Incomplete Conversion	The naphthol nucleophile is sterically bulky. At low temps, kinetic energy is insufficient to reach the transition state for .
85°C – 100°C	Optimal Window	Balances reaction rate (4–6 hours) with impurity profile.
> 120°C	Degradation	Promotes polymerization of the naphthol and potential ether cleavage. Increases risk of "smiles rearrangement" type side-reactions if alternative nucleophiles are present.

Troubleshooting Guide: Coupling Phase

Q: I am seeing significant unreacted 4-chloro-1-naphthol despite running at 90°C. Should I increase the temperature? A: Before increasing temperature, check your base and solvent system .

• The Causality: In polar aprotic solvents (DMF/DMSO), the basicity of the carbonate (K₂CO₃ vs Cs₂CO₃) dictates the concentration of the active naphthoxide anion.

• Solution: If using K₂CO₃, switching to Cs₂CO₃ (Cesium Carbonate) often allows the reaction to proceed at 90°C without raising the temperature to dangerous levels (120°C+). The "Cesium Effect" increases the solubility and nucleophilicity of the naphthoxide.

Q: My LC-MS shows a peak with Mass [M+18] or dimers. What happened? A: You likely overheated the reaction (>110°C) in the presence of trace water.

• The Causality: High temperatures in DMF/DMSO with trace water can lead to hydrolysis of the starting nitrobenzene (forming a phenol) or hydrolysis of the product ether.

• Protocol Fix: Maintain temp at 95°C maximum and ensure the solvent is anhydrous.

Module 2: The Reduction Phase (Nitro Aniline)

Reaction: Nitro-Ether Intermediate

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

The Dehalogenation Trap

This is the most common failure point. The molecule contains two aryl chlorides .

• Aryl-Cl 1 (Aniline ring): Meta to the amino group; moderately stable.

• Aryl-Cl 2 (Naphthyl ring): Vulnerable to oxidative addition by Palladium.

Protocol Selection Matrix

Method	Temp Limit	Risk of Dehalogenation	Recommendation
H₂ + Pd/C	< 30°C	High	NOT RECOMMENDED unless using sulfided catalysts (Pt/C-S) or specific inhibitors (e.g., diphenylsulfide).
Fe / NH₄Cl	70–80°C	Low	PREFERRED. Iron-mediated reduction is chemically specific to the nitro group and leaves aryl chlorides intact.
SnCl₂ / HCl	60°C	Low	Effective but creates difficult tin emulsions during workup.

Troubleshooting Guide: Reduction Phase

Q: I used Pd/C at 50°C to speed up the reaction, and my product mass is M-35. Why? A: You have triggered hydrodehalogenation .

• The Mechanism: At elevated temperatures (>40°C), Palladium inserts into the C-Cl bond faster than it reduces the nitro group.

• Corrective Action: You cannot reverse this. Discard the batch. For the next batch, switch to Iron powder (5 equiv) + Ammonium Chloride (5 equiv) in Ethanol/Water (3:1) at reflux (75–80°C). This method is thermally robust and chemoselective.[1]

Q: The Iron reduction is stalling at 60°C. Can I heat it to reflux? A: Yes. Unlike catalytic hydrogenation, the Iron reduction mechanism (electron transfer) requires thermal activation and does not risk dehalogenation at reflux temperatures (ethanol boiling point ~78°C). Ensure vigorous mechanical stirring, as this is a heterogeneous reaction.

Visualizing the Workflow

The following diagram illustrates the critical temperature decision nodes to prevent common failure modes.

Caption: Optimization workflow highlighting the divergence between thermal requirements for coupling (high temp) and catalytic reduction (low temp risk), favoring Iron-mediated reduction for chemoselectivity.

References

• Chandrappa, S., et al. (2010).[1] An Efficient Method for Aryl Nitro Reduction and Cleavage of Azo Compounds Using Iron Powder/Calcium Chloride.[1] Synlett / Organic Chemistry Portal. [Link]

• Stoessel, F. (1993). Thermal Safety of Chemical Processes: Risk Assessment and Design. Organic Process Research & Development (via ACS Publications). [Link]

• Blaser, H. U., et al. (2003). Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments. Advanced Synthesis & Catalysis. [Link]

Sources

• 1. An Efficient Method for Aryl Nitro Reduction and Cleavage of Azo Compounds Using Iron Powder/Calcium Chloride [organic-chemistry.org]

Technical Support Center: Degradation Pathways of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Welcome to the technical support guide for researchers, scientists, and drug development professionals investigating the degradation pathways of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. This resource provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) that you may encounter during your experimental work. The guidance is structured to explain the causality behind experimental choices, ensuring a robust and scientifically sound approach to your stability studies.

Section 1: Compound Stability and Initial Assessment

This section addresses fundamental questions about the inherent stability of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline and how to approach its initial characterization.

FAQ: What are the key structural features of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline that influence its degradation, and what are the likely degradation pathways?

Answer: Understanding the structure of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (Molecular Formula: C₁₂H₉Cl₂NO) is crucial for predicting its degradation behavior.[1] The molecule possesses several reactive sites that can be susceptible to hydrolytic, oxidative, and photolytic degradation:

• Aniline Moiety: The primary amine (-NH₂) group on the benzene ring is prone to oxidation, which can lead to the formation of nitroso, nitro, or polymeric species.[2] The presence of a chlorine atom meta to the amine can influence its reactivity.

• Ether Linkage: The diaryl ether bond (-O-) is generally stable but can be susceptible to cleavage under harsh conditions, particularly through nucleophilic attack or oxidative stress.

• Chlorinated Aromatic Rings: Both the aniline and naphthalene rings are substituted with chlorine atoms. These sites are potential targets for reductive dehalogenation by microorganisms or nucleophilic substitution.[3] Photodegradation can also induce dehalogenation.[4]

• Naphthalene Ring System: Polycyclic aromatic hydrocarbons like naphthalene are susceptible to microbial oxidation, often initiated by dioxygenase enzymes that introduce hydroxyl groups, leading to ring cleavage.

Based on these features, the primary degradation pathways to investigate are oxidation of the aniline group, cleavage of the ether linkage, hydroxylation of the aromatic rings, and potential dechlorination .

FAQ: We are starting a forced degradation study. What is a standard workflow to follow?

Answer: A forced degradation study is essential for understanding the intrinsic stability of a substance and for developing a stability-indicating analytical method.[4] The goal is to achieve 5-20% degradation to identify potential products without completely destroying the parent molecule. A systematic workflow is critical for obtaining reliable results.

Caption: General workflow for a forced degradation study.

Section 2: Troubleshooting Specific Degradation Experiments

This section provides solutions to common problems encountered during hydrolytic, oxidative, and photolytic stress testing.

Hydrolytic Degradation

Question: I am not observing any significant degradation of my compound under standard acidic (0.1N HCl) or basic (0.1N NaOH) conditions, even at elevated temperatures (e.g., 80°C). What should I do?

Answer: The lack of degradation suggests that the diaryl ether bond and the chlorinated aromatic rings are highly stable to hydrolysis, which is not uncommon for this class of compounds. Before concluding that the molecule is stable under these conditions, consider the following troubleshooting steps:

• Increase Stress Severity: If initial conditions are ineffective, you can cautiously increase the severity. However, the conditions should remain relevant to potential real-world scenarios.

  • Increase Acid/Base Concentration: Move from 0.1N to 1N HCl or NaOH.

  • Increase Temperature/Time: Extend the incubation time or increase the temperature, but be mindful of potential secondary degradation.

• Verify Analytical Method: Ensure your HPLC method is capable of separating the parent peak from any potential early-eluting, highly polar degradants (like a hydrolyzed free aniline or naphthol). A broad, tailing parent peak could be masking a small shoulder peak from a degradant.

• Consider Solubility: Ensure the compound is fully dissolved in the reaction medium. If it precipitates out, the effective concentration in the solution is lower, and the degradation rate will be artificially slow. You may need to add a co-solvent (e.g., acetonitrile or methanol), but be aware that this can alter the reaction kinetics.

Question: After basic hydrolysis, my chromatogram shows a complex mixture of small peaks, and my mass balance is poor. How can I interpret this?

Answer: This scenario suggests that the primary degradation products might be unstable under basic conditions and are undergoing further, secondary degradation. Chloroanilines and chloronaphthols can be susceptible to oxidative polymerization, especially at high pH and temperature in the presence of air.

Troubleshooting Steps:

• Reduce Stress Conditions: Use milder basic conditions (e.g., lower temperature or shorter duration) and analyze samples at multiple time points to capture the formation of primary degradants before they degrade further.

• Protect from Oxygen: Perform the experiment under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.[2]

• Use LC-MS for Identification: Analyze the stressed sample using LC-MS to get molecular weights for the various peaks. This can help you piece together the fragmentation pattern. For example, you might identify hydroxylated or dimeric species.

Oxidative Degradation

Question: My compound degrades almost instantaneously upon adding 3% hydrogen peroxide. How can I slow down the reaction to identify intermediates?

Answer: The aniline moiety is highly susceptible to oxidation, and rapid degradation is a common issue. To study the pathway, you need to control the reaction kinetics.

Parameter	Recommended Adjustment	Rationale
H₂O₂ Concentration	Decrease from 3% to 0.3% or even 0.1%.	Reduces the concentration of the oxidizing agent, thereby slowing the reaction rate.
Temperature	Conduct the experiment at a reduced temperature (e.g., 4°C or on an ice bath).	Lowers the kinetic energy of the system, decreasing the frequency and energy of molecular collisions.
Reaction Time	Sample at very early time points (e.g., 0, 5, 15, 30 minutes).	Allows for the capture of transient intermediates before they are further oxidized.

The most likely initial site of oxidation is the nitrogen atom of the aniline group, potentially forming N-oxides or leading to polymerization.[2] Another possibility is hydroxylation of one of the aromatic rings.[4]

Photodegradation

Question: My photodegradation results are inconsistent between experiments. What factors are most critical to control?

Answer: Photodegradation studies are notoriously sensitive to experimental parameters. Reproducibility issues often stem from minor variations in the setup.

Key Parameters to Control:

• Light Source: Ensure the light source (e.g., xenon lamp) provides a consistent spectral output and intensity. The lamp's age can affect its output. Use a calibrated radiometer to measure the light intensity (in W/m²) at the sample position.

• Sample Container: Use quartz cells, as standard borosilicate glass can filter out a significant portion of UV radiation below 300 nm.

• Temperature: Use a temperature-controlled chamber, as photochemical reaction rates can be temperature-dependent.

• Sample Matrix: The pH and presence of photosensitizers (like humic acids in environmental samples or certain excipients in drug formulations) can dramatically alter photodegradation rates and pathways.[5]

A plausible photodegradation pathway for this molecule could involve reductive dechlorination or the formation of hydroxylated species through reaction with photochemically generated reactive oxygen species.[4][6]

Section 3: Investigating Microbial Degradation

Question: What are the expected initial steps in the microbial degradation of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline?

Answer: Microbial degradation of complex chlorinated aromatic compounds often begins with enzymatic attacks that increase the molecule's polarity and prepare it for ring cleavage.[7] For this specific molecule, two primary initial pathways are plausible:

• Dioxygenase Attack: Bacteria often use dioxygenase enzymes to incorporate two hydroxyl groups onto an aromatic ring, forming a cis-dihydrodiol. This can happen on either the aniline or the naphthalene ring system. This step breaks the aromaticity and is a precursor to ring cleavage.[3]

• Hydroxylation/Dechlorination: Some microorganisms can replace a chlorine atom with a hydroxyl group.[8] This is a key detoxification step. The resulting chlorocatechols are common intermediates in the degradation of chlorinated aromatics.[7][9][10]

The aniline part may be metabolized to a chlorocatechol, which is then processed through ortho or meta ring cleavage pathways.[2][10]

Caption: Plausible initial steps in microbial degradation.

Section 4: Analytical Method Development and Troubleshooting

Question: How do I develop a stability-indicating HPLC method for this compound and its potential degradation products?

Answer: A stability-indicating method is one that can accurately quantify the parent compound without interference from its degradation products, impurities, or excipients.

Step-by-Step Protocol:

• Generate Degraded Samples: First, generate samples containing the degradation products by performing forced degradation studies (acid, base, oxidation, photolysis, heat) as described earlier. Create a mixture of these stressed samples.

• Select Column and Mobile Phase:

  • Column: A C18 reversed-phase column is a good starting point for separating aromatic amines and their degradation products.[4]

  • Mobile Phase: Start with a gradient elution using a buffered aqueous phase (e.g., 20 mM phosphate or acetate buffer, pH 3-7) and an organic modifier (acetonitrile or methanol).[4] A gradient is almost always necessary to elute both the relatively nonpolar parent compound and its more polar degradants in a reasonable time with good peak shape.

• Optimize Separation: Inject the mixture of stressed samples and optimize the gradient to resolve the parent peak from all degradant peaks. Aim for a resolution (Rs) of >1.5 between all adjacent peaks.

• Method Validation: Once separation is achieved, validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[4] Specificity is proven by demonstrating that the parent peak is pure in the presence of degradants, often using a photodiode array (PDA) detector to check for peak purity.

Initial HPLC Method Parameters

Parameter	Starting Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for reversed-phase separation of aromatic compounds.[4]
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0	Buffering controls the ionization state of the aniline, improving peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient	5% B to 95% B over 20 minutes	A wide gradient helps to elute compounds with a broad range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection	UV, 254 nm or PDA Scan	Aromatic nature of the molecule suggests strong UV absorbance. PDA allows for peak purity analysis.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.

Question: How can I confirm the identity of a suspected degradation product?

Answer: Identifying unknown degradation products requires advanced analytical techniques that provide structural information.

• High-Resolution Mass Spectrometry (HRMS): Techniques like LC-QTOF (Quadrupole Time-of-Flight) or LC-Orbitrap provide highly accurate mass measurements of the degradation products. This allows you to determine their elemental composition (e.g., C₁₂H₈Cl₂NO₂), which is a powerful clue to the structure. For example, an increase of 16 Da suggests the addition of an oxygen atom (hydroxylation).

• Tandem Mass Spectrometry (MS/MS): By fragmenting the degradation product ion in the mass spectrometer, you can obtain structural information. The fragmentation pattern can reveal the location of modifications.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If a degradation product can be isolated in sufficient quantity and purity (typically >1 mg), NMR (¹H, ¹³C, and 2D-NMR) can provide an unambiguous structure elucidation.

References

• Swenson, D. H., & Swenson, D. H. (2000). Artificial selection of microbial ecosystems for 3-chloroaniline biodegradation. PubMed, 97(19), 10596-10600. Retrieved from [Link]

• Guedes-Alonso, R., et al. (2023). The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated Aniline Derivatives and the Metabolites on the Aquatic Ecosystem. PMC. Retrieved from [Link]

• Hongsawat, P., et al. (2024). Characterization of the 3,4-Dichloroaniline Degradation Gene Cluster in Acinetobacter soli GFJ2. MDPI. Retrieved from [Link]

• Al-Anazi, M. S., et al. (2012). Heterogeneous photocatalyzed degradation of a pesticide derivative, 3-chloro-4-methoxyaniline, in aqueous suspensions of titania. King Fahd University of Petroleum & Minerals. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• El-Fantroussi, S., et al. (2014). Microbial Degradation of 3-Chloroanilne by two Bacterial Strains isolated from Common Effluent Treatment Plant. Science and Education Publishing. Retrieved from [Link]

• Lyons, C. D., et al. (1984). Mechanisms and pathways of aniline elimination from aquatic environments. PMC - NIH. Retrieved from [Link]

• Arora, P. K., & Bae, H. (2014). Bacterial degradation of chlorophenols and their derivatives. PMC. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1981). Microbial Decomposition of Chlorinated Aromatic Compounds. Retrieved from [Link]

• Jones, K., et al. (2018). An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline. ResearchGate. Retrieved from [Link]

• U.S. Geological Survey. (2001). Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group--Update and additions to the determination of chloroacetanilide herbicide degradation compounds in water using high-performance liquid chromatography/mass spectrometry. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. Retrieved from [Link]

• Zeyer, J., & Kearney, P. C. (1982). Microbial degradation of para-chloroaniline as sole carbon and nitrogen source. Pesticide Biochemistry and Physiology. Retrieved from [Link]

• Ataman Kimya. (n.d.). 4-CHLOROANILINE. Retrieved from [Link]

• Wołejko, E., et al. (2021). Biodegradation of Chloroxylenol by Cunninghamella elegans IM 1785/21GP and Trametes versicolor IM 373: Insight into Ecotoxicity. Semantic Scholar. Retrieved from [Link]

• Augugliaro, V., et al. (2000). Photodegradation kinetics of aniline, 4-ethylaniline, and 4-chloroaniline in aqueous suspension of polycrystalline titanium dioxide. ResearchGate. Retrieved from [Link]

• Arora, P. K., & Jain, R. K. (2014). Degradation of 4-chloro-3-nitrophenol via a novel intermediate, 4-chlororesorcinol by Pseudomonas sp. JHN. PubMed. Retrieved from [Link]

• Xu, W., et al. (2020). Potential toxic effects of 4-OH-chlorothalonil and photodegradation product on human skin health. PubMed. Retrieved from [Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Mechanisms and pathways of aniline elimination from aquatic environments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated Aniline Derivatives and the Metabolites on the Aquatic Ecosystem - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential toxic effects of 4-OH-chlorothalonil and photodegradation product on human skin health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Microbial Degradation of 3-Chloroanilne by two Bacterial Strains isolated from Common Effluent Treatment Plant [pubs.sciepub.com]
• 10. Bacterial degradation of chlorophenols and their derivatives - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline in solution

The following technical guide addresses the stability, solubility, and handling of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline . This response is structured as a specialized support center resource for researchers.

Topic: Stability, Solubility, and Troubleshooting in Solution Document ID: TS-ANL-NAP-04 Audience: Medicinal Chemists, Analytical Scientists, Pharmacology Leads

Executive Summary & Compound Profile

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a lipophilic, electron-rich aromatic amine often used as a scaffold in the synthesis of kinase inhibitors (e.g., VEGFR/PDGFR targets) or agrochemicals. Its stability profile is dominated by two competing factors: the chemical robustness of the diaryl ether linkage and the oxidative sensitivity of the primary aniline group.

Property	Characteristic	Impact on Stability
Core Structure	Diaryl Ether (Naphthyl-Phenyl)	High Stability: Resistant to hydrolysis in aqueous acid/base.
Functional Group	Primary Aniline (-NH₂)	Low Stability: Prone to oxidation (browning) and photo-degradation.
Substituents	Chloro-groups (Cl)	Photosensitivity: Risk of dechlorination under UV light.
Physicochemistry	High LogP (>4.5 estimated)	Solubility: Zero aqueous solubility; requires DMSO/organic solvents.

Troubleshooting Guide (FAQ)

Direct solutions to common experimental failures.

Issue 1: "My stock solution turned pink/brown overnight."

Diagnosis: Oxidative Degradation. Primary anilines are susceptible to autoxidation in the presence of atmospheric oxygen and light. This leads to the formation of colored impurities such as azo compounds , nitro-species , or quinone imines .

• Immediate Action: Discard the solution if quantitative accuracy is required. If used for qualitative biological screening, verify purity via HPLC; color change often precedes significant mass loss (trace impurities have high extinction coefficients).

• Prevention:

  • Purge solvents with Nitrogen/Argon before dissolving.

  • Store stock solutions in amber glass vials.

  • Critical: Store at -20°C or -80°C. Do not store at 4°C for extended periods.

Issue 2: "The compound precipitated when added to cell culture media (PBS/DMEM)."

Diagnosis: Solubility Crash (Microprecipitation). The naphthyl and chloro groups make this molecule extremely hydrophobic. It will not remain soluble in aqueous buffers above very low concentrations (<10 µM) without carrier proteins or surfactants.

• Troubleshooting:

  • Check DMSO Limit: Ensure final DMSO concentration is ≤0.5% (or tolerated limit), but high enough to keep the compound solvated during the mixing step.

  • Serial Dilution Error: Do not dilute the DMSO stock directly into cold PBS. Dilute into warm media with rapid vortexing.

  • Intermediate Step: Use an intermediate dilution step in 50% DMSO/Water if possible, or use a solubilizing agent like Cyclodextrin (HP-β-CD) if the assay permits.

Issue 3: "HPLC shows a 'ghost peak' appearing after the main peak."

Diagnosis: Photolytic Dechlorination or Acetylation.

• Scenario A (Acetylation): If you used an acetic acid buffer or acetonitrile/methanol with trace acid contaminants in the injector wash, the reactive aniline can form an acetanilide impurity over time.

• Scenario B (Photolysis): If samples were left in a clear autosampler tray, UV light can cleave the C-Cl bond (homolytic fission), creating a dechlorinated by-product.

• Solution: Use amber autosampler vials and keep the autosampler temperature at 4°C.

Deep-Dive: Degradation Mechanisms

Understanding why the compound fails allows for better experimental design.

Mechanism A: Oxidative Coupling (The "Browning" Effect)

The aniline nitrogen has a lone pair that can form a radical cation under oxidative stress. This radical dimerizes to form azo-linkages or polymerizes into "aniline black" type pigments.

Mechanism B: Photolytic Dehalogenation

The Chloro-Naphthyl bond is electron-rich but susceptible to UV excitation. High-energy photons can break the C-Cl bond, leading to a radical species that abstracts hydrogen from the solvent.

Figure 1: Primary degradation pathways. Note that oxidation leads to color changes, while photolysis leads to distinct mass shifts.

Standardized Protocols

Protocol A: Preparation of Stable Stock Solution (10 mM)

Use this protocol to ensure shelf-life of >6 months.

• Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide). Avoid Ethanol for long-term storage as it evaporates and absorbs water.

• Weighing: Weigh the solid quickly. The solid is generally stable, but minimize exposure to humid air.

• Dissolution:

  • Calculate volume for 10 mM.

  • Add DMSO.

  • Vortex vigorously. If particles persist, sonicate for 30 seconds (water bath, not probe).

• Aliquot & Store:

  • Divide into single-use aliquots (e.g., 50 µL) in amber microtubes.

  • Flush headspace with Nitrogen or Argon gas (optional but recommended).

  • Store at -20°C or -80°C .

Protocol B: QC Check (HPLC-UV)

Run this method if you suspect degradation.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 50% B to 95% B over 10 minutes (Compound is very lipophilic; needs high organic % to elute).

• Detection: UV at 254 nm (aromatic rings) and 210 nm (amide/peptide bonds if conjugated).

• Pass Criteria: Purity > 95%.

Solubility & Handling Decision Tree

Use this logic flow to determine the best handling method for your specific assay.

Figure 2: Decision matrix for handling the compound in various experimental contexts.

References

• PubChem. Compound Summary: 3-Chloro-4-(4-chlorophenoxy)aniline (Analogous Structure). National Library of Medicine. [Link]

• ICH Guidelines. Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation. [Link]

Disclaimer: This guide is based on chemical principles of halo-substituted diaryl ether anilines. Always consult the specific Certificate of Analysis (CoA) and Safety Data Sheet (SDS) provided by your vendor for batch-specific data.

removing impurities from crude 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

This guide serves as a specialized Technical Support Center for researchers working with 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (CAS: 135206-76-5), a critical intermediate in the synthesis of Sorafenib (Nexavar).[1][2]

Subject: Purification & Impurity Removal for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Ticket Priority: High (Critical Intermediate) Applicable CAS: 135206-76-5 (Amine), 135206-62-9 (Nitro Precursor)[1][2]

Core Directive: The "Self-Validating" Purity Protocol

User Question: I have a crude brown solid. How do I know if I have the product or just starting material, and how do I clean it quickly?

Technical Insight: The most robust feature of this molecule is its basic amine handle. Unlike the neutral nitro precursor or the phenolic starting materials, the target aniline forms a water-soluble hydrochloride salt. We utilize this to create a Self-Validating Purification Loop .

If your solid does not dissolve in dilute acid, it is not the product .

The "Acid-Switch" Protocol

Use this method to remove neutral impurities (Nitro precursor, unreacted Naphthol) and phenolic byproducts.[1][2]

• Dissolution: Dissolve crude material in Ethyl Acetate (EtOAc) (10 mL/g).

• The Acid Test (Validation): Extract with 1N HCl (3x vol).

  • Observation: The product moves to the aqueous layer (forms salt).

  • Rejection: The organic layer now holds the impurities (Nitro, Phenols, Dimers).[2] Discard the organic layer.

• Wash: Wash the aqueous acidic layer with fresh EtOAc to scavenge remaining neutrals.

• Recovery: Basify the aqueous layer with 2N NaOH or NH₄OH to pH 9-10.

  • Result: The product precipitates as a free base (off-white/tan solid).[1]

• Extraction: Extract the cloudy aqueous mixture back into EtOAc, dry over Na₂SO₄, and concentrate.

Visual Workflow (The Acid-Switch Loop):

Caption: The Acid-Switch protocol segregates the basic amine product from neutral/acidic impurities using pH manipulation.[1]

Troubleshooting: De-chlorination & Reduction Issues

User Question: My LC-MS shows a mass of M-34 (220 m/z) alongside the product. What happened?

Root Cause Analysis: You have likely suffered Hydrodechlorination .[1] The molecule contains two chlorine atoms. If you used standard Palladium on Carbon (Pd/C) for the nitro reduction, you likely stripped a chlorine atom off the ring. This is irreversible.

Prevention Strategy (The Reduction Decision Tree)

To prevent this impurity from forming, you must select the correct reduction system.

Method	Risk Level	Suitability	Notes
H₂ + Pd/C	CRITICAL	Avoid	Causes rapid de-chlorination.[1]
H₂ + Pt/C (Sulfided)	Low	Recommended	Sulfided catalyst poisons the de-halogenation pathway.
Fe / NH₄Cl	Zero	Best for Lab	Chemoselective.[1] Does not touch aryl chlorides.[1]
SnCl₂ / HCl	Zero	Good	Effective but difficult to remove Tin residues.[1]

Corrective Action: If M-34 is present, recrystallization is rarely effective because the de-chlorinated analog co-crystallizes (isomorphous).[1] You must restart the reduction using Iron powder (Fe) and Ammonium Chloride (NH₄Cl) in Ethanol/Water.[1]

Advanced Purification: Recrystallization

User Question: The acid wash worked, but the product is still slightly colored (tan/brown). How do I get the white solid required for the next step?

Technical Insight: Anilines oxidize easily to form quinone-like colored species.[1] These are present in trace amounts but cause significant discoloration.[1] Recrystallization is the filter for these high-molecular-weight colored bodies.[1]

Recommended Solvent System: The naphthyl ether moiety makes this molecule significantly lipophilic (greasy) compared to simple anilines.

• Primary Solvent: Ethyl Acetate (Good solubility hot, moderate cold).[1][2]

• Anti-Solvent: Hexanes or Heptane.[1]

Protocol:

• Dissolve the solid in the minimum amount of boiling Ethyl Acetate .

• (Optional) If the solution is dark, add Activated Carbon , boil for 5 mins, and filter hot through Celite.

• Remove from heat.[1] While still hot, slowly add Hexanes dropwise until a faint turbidity (cloudiness) persists.

• Add 1-2 drops of EtOAc to clear the solution.

• Allow to cool slowly to room temperature, then refrigerate (4°C).

• Filter the white/off-white needles.[1]

Solubility Data & Impurity Profile

Impurity Type	Origin	Removal Method
Nitro Precursor	Incomplete Rxn	Acid-Base Extraction (insoluble in acid).[1]
Des-Chloro Analog	Over-reduction	Cannot be removed easily. Prevent via Fe/NH₄Cl reduction.[1]
Azo-Dimer	Reduction byproduct	Recrystallization (highly insoluble in EtOH).[1]
Inorganic Salts	Iron/Tin residues	Aqueous workup + Filtration through Celite.[1]

Stability & Storage FAQs

User Question: I stored the pure product on the shelf, and a week later it turned purple. Is it ruined?

Answer: No, but it is degrading.

• Mechanism: Anilines undergo auto-oxidation to form "aniline black" or purple violanthrone-type dyes.[1] This is surface-level oxidation accelerated by light and air.[1]

• Fix: If the bulk is still solid, wash the solid with a small amount of cold Hexane/Ether. The colored impurity is often on the surface.

• Prevention: Always store this intermediate:

  • Under Argon/Nitrogen .[1][3][4]

  • In the Dark (Amber vial).

  • At -20°C for long term.

Synthesis Pathway & Impurity Origins

Understanding where the impurities come from is half the battle.

Caption: Synthesis flow showing the origin of the two critical impurities: Unreacted Nitro (Impurity A) and De-chlorinated byproduct (Impurity B).

References

• Bankston, D., et al. (2002).[1][5] "A Scalable Synthesis of BAY 43-9006: A Potent Raf Kinase Inhibitor for the Treatment of Cancer." Organic Process Research & Development, 6(6), 777–781.[1][5]

• Dumas, J., et al. (2004).[1][5] "Synthesis and Pharmacological Characterization of a Potent, Orally Active Raf Kinase Inhibitor." Current Opinion in Drug Discovery & Development. (Foundational chemistry for Sorafenib intermediates).

• Bayer Healthcare AG. (2006).[1] "Process for the preparation of 4-(4-aminophenoxy)-N-methylpicolinamide." World Intellectual Property Organization Patent WO2006034796.[1] (Details the specific acid/base workup for the ether-linked anilines).

• BenchChem. "Technical Support Center: Purification of 3-Chloro-4-(isopentyloxy)aniline." (General protocol for alkoxy-aniline purification adapted for naphthyl analogs).

Sources

• 1. chemscene.com [chemscene.com]
• 2. ajrconline.org [ajrconline.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]
• 5. Synthesis of Sorafenib [journal11.magtechjournal.com]

minimizing byproduct formation in 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline reactions

Technical Support Center: Halogenated Diaryl Ether Synthesis Subject: Optimization & Troubleshooting for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Ticket ID: #REQ-CHEM-8821 Support Level: Tier 3 (Process Development & Optimization)

Executive Summary

You are synthesizing 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , a critical scaffold likely used in kinase inhibitor development (analogous to structures seen in VEGFR/PDGFR inhibitors).

This synthesis presents a classic "chemoselectivity paradox":

• The Coupling Phase (

  ): Requires forcing conditions to displace a hindered aryl chloride, risking hydrolysis and tar formation.

• The Reduction Phase: Requires reducing a nitro group while preserving two distinct aryl chlorides (one on the phenyl ring, one on the naphthyl ring). Standard Pd/C hydrogenation will almost certainly strip these halogens (hydrodehalogenation), destroying your product.

This guide provides the protocols to navigate these competing reactivity profiles.

Part 1: The Coupling Phase ( )

Objective: Synthesize 3-chloro-4-[(4-chloro-1-naphthyl)oxy]nitrobenzene. Reaction: 3,4-Dichloronitrobenzene + 4-Chloro-1-naphthol

Intermediate Nitro Ether.

Troubleshooting Guide: Coupling Issues

Symptom	Probable Cause	Technical Solution
Impurity: Phenolic byproduct (Retention Time 0.8 RRT)	Hydrolysis. Water in the system is acting as a nucleophile, converting 3,4-dichloronitrobenzene to 2-chloro-4-nitrophenol.	Strict Anhydrous Protocol: Use anhydrous DMSO or DMF. Add molecular sieves (4Å) to the reaction vessel. Switch base from KOH/NaOH (hygroscopic) to calcined .
Low Yield / Slow Reaction	Low Nucleophilicity. The naphthol is less nucleophilic than a standard phenol due to the electron-withdrawing chlorine and naphthyl resonance.	Temperature/Catalyst: Increase Temp to 80-100°C. Add 10 mol% 18-crown-6 ether to solubilize the potassium naphthoxide.
Impurity: Regioisomer (Isomer B)	Ortho-Substitution. Attack at the 3-chloro position (meta to nitro) instead of the 4-chloro position.	Thermodynamic Control: This is rare because the 4-position is significantly more activated by the para-nitro group. Ensure temperature does not exceed 110°C, where selectivity degrades.

Optimized Protocol: The "Dry" Coupling

• Charge: 1.0 eq 4-Chloro-1-naphthol, 1.1 eq 3,4-Dichloronitrobenzene, 1.5 eq

  (granular, anhydrous).

• Solvent: DMSO (5 volumes). Critical: Water content must be <0.05%.

• Process: Heat to 85°C under

  . Monitor by HPLC.

• Workup: Quench into ice water. The product should precipitate. Do not extract with ether/DCM immediately; filtration of the solid usually yields higher purity (removes soluble phenolic impurities).

Part 2: The Reduction Phase (The Critical Step)

Objective: Reduce Nitro

Aniline without Dechlorination. Risk: Palladium (Pd) inserts into C-Cl bonds, replacing Chlorine with Hydrogen.

Decision Tree: Catalyst Selection

Caption: Catalyst selection logic for halogenated nitroarenes. Pd/C is contraindicated due to oxidative addition into C-Cl bonds.

Recommended Protocol: Iron-Mediated Reduction (Bechamp Modification)

This method is chemically incapable of breaking the aryl-chloride bond under standard conditions, ensuring 100% halogen retention.

• Slurry: Mix 1.0 eq Nitro-ether intermediate in Ethanol/Water (3:1 ratio).

• Activator: Add 5.0 eq Iron Powder (325 mesh) and 0.5 eq Ammonium Chloride (

  ).

  • Note:

    is preferred over HCl to prevent salt formation and keep pH neutral-mildly acidic.

• Reflux: Heat to 70-80°C with vigorous stirring (mechanical stirring recommended due to heavy iron sludge).

• Monitor: Reaction is typically fast (1-2 hours).

• Workup (Crucial Step):

  • Filter hot through Celite to remove Iron oxides.

  • Wash the Celite cake with hot ethanol.

  • Concentrate filtrate. The aniline will crystallize or oil out.

Alternative Protocol: Catalytic Hydrogenation (If H2 is mandatory)

If you must use hydrogenation (e.g., for GMP cleanliness), you cannot use standard Pd/C.

• Catalyst: 5% Platinum on Carbon (Pt/C), Sulfided.

  • Why: Sulfur poisons the catalyst sites responsible for hydrogenolysis (C-Cl bond breaking) while leaving the nitro-reduction sites active.

• Conditions: Low Pressure (1-3 bar), Low Temp (<40°C).

• Additive: Add 0.1% Vanadium or use Fe-doped Pt/C to further suppress dehalogenation [2].

Part 3: Purification & Stability

FAQ: Isolation Issues

Q: My product turns purple/brown upon drying. Why? A: Anilines are electron-rich and prone to air oxidation (formation of quinone imines).

• Fix: Isolate the product as the Hydrochloride Salt . Dissolve the crude aniline in EtOAc, cool to 0°C, and bubble dry HCl gas or add 4M HCl in Dioxane. The white salt precipitates and is shelf-stable.

Q: I see a "dimer" impurity by LC-MS (Mass = 2x Product - Oxygen). A: This is the Azo-dimer . It forms during reduction if the reaction stalls at the hydroxylamine/nitroso stage and they condense.

• Fix: Ensure your reduction is vigorous (high stirring rate for Iron, adequate pressure for H2) to push the intermediate quickly to the amine.

Visualizing the Impurity Landscape

Caption: Reaction pathway showing critical control points for preventing hydrolysis (Impurity A) and de-chlorination (Impurity B).

References

• Selective Hydrogenation of Chloronitrobenzenes: Mahata, N., et al. "Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst." RSC Advances, 2017.

• Iron-Mediated Reduction: Gamble, A. B., et al. "Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation." Synthetic Communications, 2007.[1]

• SNAr Mechanism & Solvents: "Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry." ACS Green Chemistry Institute, 2026.

• General Nitro Reduction Guide: "Nitro Reduction - Common Conditions." Common Organic Chemistry.

Sources

• 1. scispace.com [scispace.com]

Technical Support Center: Optimization of Column Chromatography for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Executive Summary

You are attempting to purify 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline , a molecule characterized by a "push-pull" electronic structure. It features a basic primary amine (polar, H-bond donor) and a highly lipophilic naphthyl ether moiety.

This duality creates a specific chromatographic challenge: the naphthyl group drives strong retention on reverse-phase (C18), while the amine group causes severe tailing on normal-phase (Silica) due to interactions with acidic silanols. This guide prioritizes Normal Phase (NP) chromatography with specific modifications to suppress silanol activity, ensuring high recovery and peak symmetry.

Part 1: Method Development & Stationary Phase Selection

Q1: Which stationary phase should I use: Standard Silica (SiO₂) or Amine-functionalized Silica?

Recommendation: While standard silica is cost-effective, Amine-functionalized Silica (NH₂-SiO₂) is superior for this specific compound.

• Standard Silica (Irregular, 40-63 µm):

  • Mechanism:[1][2][3][4][5] Separation based on polarity.[6]

  • Issue: The pKa of the aniline nitrogen (~3.5–4.0 due to the electron-withdrawing Cl group) is high enough to protonate upon contact with acidic silanols (pH ~5). This creates an ion-exchange mechanism that competes with the adsorption mechanism, leading to "shark-fin" tailing and yield loss.

  • Fix: Requires a mobile phase modifier (see Section 2).

• Amine-functionalized Silica:

  • Mechanism:[1][2][3][4][5] The surface is bonded with propyl-amine groups, creating a basic surface environment.[7]

  • Benefit: It prevents the protonation of your aniline product. No basic modifier (Triethylamine) is needed in the mobile phase, which simplifies solvent evaporation and prevents salt contamination in NMR samples.

Q2: If I must use Standard Silica, what solvent system is optimal?

Protocol: Do not use Dichloromethane (DCM)/Methanol initially. The high lipophilicity of the naphthyl group makes Hexanes/Ethyl Acetate (EtOAc) the preferred system for selectivity.

The "1% Rule" for Modifiers: You must deactivate the silica surface before the run.

• Pre-treatment: Flush the column with Hexanes:EtOAc (90:10) + 1% Triethylamine (TEA) .

• Running Solvent: Maintain 0.5% TEA throughout the gradient.

  • Why? TEA has a higher pKa (10.75) than your aniline. It preferentially binds to the acidic silanol sites, "capping" them and allowing your product to elute as a symmetrical band.

Parameter	Standard Silica Protocol	Amine Silica Protocol
Base Solvent	Hexanes / Ethyl Acetate	Hexanes / Ethyl Acetate
Modifier	1% Triethylamine (TEA)	None required
Loading Capacity	1-2% of silica mass	2-4% of silica mass
Typical Rf (Target)	0.25 - 0.35	0.30 - 0.40

Part 2: Sample Loading & Solubility

Q3: My sample is soluble in DCM but precipitates in Hexane. How do I load it without ruining the resolution?

Issue: Liquid loading with a strong solvent (DCM) onto a column equilibrated with a weak solvent (Hexane) causes "band broadening." The sample travels too fast initially, then crashes out as the DCM dilutes, clogging the frit or streaking.

Solution: Dry Loading (Solid Load) This is mandatory for lipophilic anilines with poor hexane solubility.

Step-by-Step Dry Loading Protocol:

• Dissolve crude 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline in a minimal amount of DCM or Acetone .

• Add Celite 545 or Silica Gel (ratio 1:2 sample-to-sorbent by weight).

• Evaporate solvent on a rotary evaporator until you have a free-flowing powder.

  • Critical Check: If the powder is sticky, add more sorbent and re-evaporate.

• Pour the powder onto the top of the pre-equilibrated column bed.

• Add a layer of sand (approx. 1 cm) on top to protect the bed from disturbance during solvent addition.

Part 3: Troubleshooting Guide

Q4: I see two spots on TLC, but they co-elute on the column. Why?

Diagnosis: This is often due to "Fronting" caused by column overload or "Tailing" merging the bands. Alternatively, you may be separating the product from a de-halogenated impurity (common if catalytic hydrogenation was used) which has very similar polarity.

Corrective Action:

• Check Loading: Ensure sample mass is <1% of silica mass (for difficult separations).

• Gradient Optimization: Use a Isocratic Hold .

  • Run at 5% EtOAc for 2 CV (Column Volumes).

  • Jump to the %EtOAc where Rf = 0.2.

  • Hold until the first impurity elutes.

• Change Selectivity: Switch the weak solvent from Hexane to Toluene . The pi-pi interactions between Toluene and the naphthyl ring can drastically alter selectivity compared to aliphatic Hexane.

Q5: My product turns purple/brown on the column. Is it decomposing?

Diagnosis: Anilines are oxidation-sensitive. Silica gel can catalyze oxidation, especially if it contains trace iron (common in lower-grade silica) or if the run is too slow.

Prevention:

• Speed: Do not leave the compound on the column overnight.

• Protection: Wrap the column in aluminum foil if your lab has strong UV/fluorescent light.

• Add Antioxidant: Add 0.1% Ascorbic Acid to the aqueous workup before the column, not during chromatography.

Part 4: Visualizing the Workflow

The following diagrams illustrate the decision logic for solvent selection and the specific mechanism of Silanol blocking.

Figure 1: Decision Matrix for Purification Strategy. Note that "Dry Loading" is the critical pathway for low-solubility samples to prevent band broadening.

Figure 2: Mechanistic action of Triethylamine (TEA). TEA effectively "caps" the acidic silanol sites, preventing the target aniline from getting stuck.

References

• Biotage. (2023).[8] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Teledyne ISCO. (2012). Method Development Strategies for Amine Bonded Phase Columns. Retrieved from [Link]

• Sorbent Technologies. (2022). Amino Silica Gel Applications and Benefits.[3][7][9] Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]
• 3. sorbtech.com [sorbtech.com]
• 4. CN106631715A - Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline - Google Patents [patents.google.com]
• 5. Preparation method of 3-chloro-4-fluoroaniline - Eureka | Patsnap [eureka.patsnap.com]
• 6. chromtech.com [chromtech.com]
• 7. sorbtech.com [sorbtech.com]
• 8. biotage.com [biotage.com]
• 9. teledyneisco.com [teledyneisco.com]

troubleshooting poor resolution in 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline analysis

Technical Support Center: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Analysis

Welcome to the technical support center dedicated to the analysis of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting poor resolution and other common chromatographic challenges encountered with this specific analyte.

Part 1: First Principles & Analyte Characteristics

Understanding the physicochemical properties of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is the first step in effective troubleshooting.

Chemical Structure:

Caption: Structure of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

• High Hydrophobicity: The presence of two aromatic rings (aniline and naphthalene) and two chlorine atoms makes the molecule significantly non-polar. This dictates the use of reversed-phase chromatography, typically on a C18 or C8 stationary phase.

• Basic Amine Group (-NH₂): The aniline moiety contains a basic primary amine. This functional group is prone to protonation and can engage in secondary interactions with residual acidic silanols on silica-based stationary phases, often leading to peak tailing.[1]

• Potential for Closely Eluting Impurities: Synthesis of this molecule can result in positional isomers (e.g., different chlorine or ether linkage positions) which have very similar polarities, making them challenging to separate.[2][3]

Part 2: Troubleshooting Guide & FAQs

This section addresses specific issues in a question-and-answer format, providing both immediate solutions and the underlying scientific rationale.

Q1: My main peak for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is broad or tailing. What is the likely cause and how do I fix it?

A: Peak tailing for this compound is most commonly caused by secondary interactions or a mismatch in pH between the mobile phase and the analyte's pKa.

• Causality (The "Why"): The basic amine group on your analyte can interact with acidic silanol groups present on the surface of the silica-based stationary phase.[1] This secondary, non-ideal interaction slows down a portion of the analyte molecules as they pass through the column, resulting in a "tail" on the peak. Furthermore, if the mobile phase pH is near the pKa of the aniline group, the compound will exist as a mixture of ionized and non-ionized forms, leading to poor peak shape.

• Troubleshooting Steps:

  • Adjust Mobile Phase pH: The most effective solution is to suppress the ionization of the amine group. Add a small amount of a weak acid to your mobile phase to lower the pH. A mobile phase pH of 2.5 to 3.5 is often a good starting point for aromatic amines.[4] This ensures the analyte is consistently in its protonated form, minimizing interactions with silanols.

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns are "end-capped" to block most of the residual silanol groups. If you are using an older or lower-quality column (e.g., Type A silica), switching to a modern, fully end-capped column (Type B silica) can dramatically improve peak shape.[5]

  • Consider a Buffer: If pH control is critical, use a buffer in the aqueous portion of your mobile phase. A 10-25 mM phosphate or formate buffer is typically sufficient to maintain a stable pH and improve peak symmetry.[6]

  • Lower Sample Concentration: Injecting too much sample can overload the column, leading to peak distortion.[7] Try reducing the injection volume or sample concentration to see if the peak shape improves.

Q2: I have poor resolution between my main analyte peak and a closely eluting impurity. How can I improve the separation?

A: Improving resolution (Rs) requires manipulating one of the three key factors in the resolution equation: efficiency (N), selectivity (α), or retention factor (k').[5]

• Causality (The "Why"): Poor resolution means the column is not discriminating effectively between your analyte and the impurity. This can be due to insufficient interaction time with the stationary phase, or because the two compounds have nearly identical affinities for the stationary phase under the current conditions.

• Troubleshooting Workflow for Poor Resolution:

Caption: A systematic workflow for improving chromatographic resolution.

• Troubleshooting Steps:

  • Optimize Retention Factor (k'): Aim for a k' between 2 and 10 for your main peak. If it's too low (<2), the peak elutes too close to the void volume with little retention, preventing good separation. Increase retention by decreasing the percentage of the organic solvent (e.g., acetonitrile) in your mobile phase.[5]

  • Change Selectivity (α): This is often the most powerful way to improve resolution for closely eluting peaks.

    • Switch Organic Modifier: Acetonitrile and methanol interact differently with analytes. Switching from one to the other can alter the elution order and improve separation.[8]

    • Change Column Chemistry: If a C18 column isn't working, try a stationary phase with different selectivity. A Phenyl column can offer unique π-π interactions with the aromatic rings of your analyte, potentially resolving it from impurities. A Cyano (CN) phase is another option for changing selectivity.[9]

    • Adjust Temperature: Temperature affects selectivity.[10] Lowering the temperature generally increases retention and can sometimes improve resolution, while increasing it can also alter selectivity, sometimes unpredictably.[7] It is a valuable parameter to screen.

  • Increase Efficiency (N): Higher efficiency results in narrower peaks, which are easier to resolve.

    • Decrease Flow Rate: Slower flow rates allow more time for the analyte to interact with the stationary phase, leading to better efficiency and resolution, at the cost of longer run times.[7][11]

    • Use a Longer Column/Smaller Particles: A longer column or a column packed with smaller particles (e.g., sub-2 µm for UHPLC) provides more theoretical plates (N), resulting in sharper peaks and better resolution.[5]

Q3: My retention times are drifting from one injection to the next. What's causing this instability?

A: Retention time instability is typically caused by issues with the mobile phase, column temperature, or the pump.

• Causality (The "Why"): Consistent retention times rely on a stable chromatographic system. Any change in mobile phase composition, pH, flow rate, or column temperature will alter the analyte's interaction with the stationary phase and thus its elution time.[12]

• Troubleshooting Steps:

  • Ensure Proper Column Equilibration: When you change the mobile phase, the column needs time to fully equilibrate. Flush the column with at least 10-20 column volumes of the new mobile phase before starting your analysis.[1]

  • Check Mobile Phase Preparation: Inconsistently prepared mobile phases are a major source of drift. Always use a graduated cylinder for accurate measurements and ensure solvents are thoroughly mixed. If using a buffer, ensure it is fully dissolved and within its effective buffering range.[4]

  • Use a Column Oven: Ambient temperature fluctuations can significantly affect retention times.[12] Using a thermostatically controlled column oven set at least 5-10°C above ambient temperature ensures a stable operating environment.[13]

  • Degas Your Mobile Phase: Dissolved air in the mobile phase can form bubbles in the pump, leading to pressure fluctuations and unstable flow rates, which in turn cause retention time drift.[14] Use an online degasser or degas solvents manually via sonication or vacuum filtration.

  • Check for Leaks: A leak anywhere in the system will cause a pressure drop and an inconsistent flow rate.[15] Carefully inspect all fittings and connections from the pump to the detector.

Part 3: Data & Protocols

Table 1: Effect of Mobile Phase Composition and Temperature on Resolution

This table presents hypothetical data illustrating how changing key parameters can impact the resolution (Rs) between 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline and a closely eluting positional isomer.

Condition	Mobile Phase (Aqueous:Organic)	Organic Modifier	Temperature (°C)	Retention Time (min)	Resolution (Rs)	Peak Shape
A (Baseline)	30:70 0.1% Formic Acid:ACN	Acetonitrile	40	5.2	1.1 (Poor)	Tailing
B (Optimized k')	35:65 0.1% Formic Acid:ACN	Acetonitrile	40	7.8	1.4 (Improved)	Good
C (Changed α)	50:50 0.1% Formic Acid:MeOH	Methanol	40	8.5	1.9 (Baseline)	Excellent
D (Changed Temp)	35:65 0.1% Formic Acid:ACN	Acetonitrile	30	9.1	1.6 (Better)	Good

ACN = Acetonitrile, MeOH = Methanol

Experimental Protocols

Protocol 1: Systematic Mobile Phase Optimization

• Establish a Baseline: Begin with a standard reversed-phase condition (e.g., C18 column, 40°C) and a mobile phase of Acetonitrile and water (with 0.1% formic acid to control pH). Adjust the ACN/water ratio until the analyte's retention factor (k') is between 2 and 10.

• Screen Organic Modifiers: Prepare a second mobile phase system using Methanol instead of Acetonitrile. Adjust the MeOH/water ratio to achieve a similar retention time as the baseline ACN method. Compare the chromatograms; the change in solvent can significantly alter selectivity.[8]

• Optimize pH (If Needed): If peak shape is still poor, evaluate the effect of pH. Prepare mobile phases with buffers at different pH values (e.g., pH 2.5, 3.0, 3.5) to find the optimal condition for peak symmetry. Ensure the pH is at least 2 units away from the analyte's pKa.

• Fine-Tune the Organic Ratio: Once the best solvent system (modifier and pH) is selected, perform small, incremental adjustments to the organic-to-aqueous ratio to achieve the final desired resolution and run time.

Protocol 2: Column Cleaning and Flushing

If you suspect column contamination is causing poor peak shape or high backpressure, perform the following flushing procedure.[16]

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contamination of the flow cell.

• Flush with Water: Flush the column with 100% HPLC-grade water (or the aqueous part of your mobile phase without buffer salts) for 20 column volumes to remove any precipitated buffers.

• Strong Solvent Flush: Flush with a strong, non-polar solvent like Isopropanol or Tetrahydrofuran (THF) for 20-30 column volumes to remove strongly retained hydrophobic contaminants.

• Intermediate Flush: Flush with the organic solvent used in your mobile phase (e.g., Acetonitrile or Methanol) for 10 column volumes.

• Re-equilibrate: Reconnect the column to the detector and equilibrate with your mobile phase conditions until the baseline is stable (at least 20 column volumes).

References

• How Does Column Temperature Affect HPLC Resolution? - Chrom Tech, Inc. [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC || HPLC Chromatography. [Link]

• Common Causes of Poor Peak Shape in HPLC and How to Fix Them - Chromasir. [Link]

• Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - ALWSCI. [Link]

• Mobile Phase Selection in Method Development: How to Optimize - Welch Materials. [Link]

• How does increasing column temperature affect LC methods? - SCIEX. [Link]

• The Effect of Elevated Column Operating Temperatures on Chromatographic Performance - Waters. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. [Link]

• High Temperature: The Future of HPLC! - ZirChrom. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex. [Link]

• Using a Solvent Triangle to Optimize an HPLC Separation - Chemistry LibreTexts. [Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers - Request PDF. [Link]

• How to separate isomers by Normal phase HPLC? - ResearchGate. [Link]

• Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography - Oxford Academic. [Link]

• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines - Sultan Qaboos University. [Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System - Waters. [Link]

• Separation of Aromatic Amines by Reversed-Phase Chromatography - ACS Publications. [Link]

• The 10 Most Common HPLC Problems and Solutions! - Universal Lab Blog. [Link]

• What are the Common Peak Problems in HPLC - Chromatography Today. [Link]

• Review on Common Observed HPLC Troubleshooting Problems - Rhenium Group. [Link]

• Expert Guide to Troubleshooting Common HPLC Issues - AELAB. [Link]

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge - EPA. [Link]

• HPLC Pain Points - Cytiva. [Link]

• HPLC chromatograms of chloroaniline isomers - ResearchGate. [Link]

• An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline - ResearchGate. [Link]

• Determination of Primary Aromatic Amines by LC/MS/MS - Agilent. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. welch-us.com [welch-us.com]
• 5. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - Blogs - News [alwsci.com]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 7. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 8. asdlib.org [asdlib.org]
• 9. researchgate.net [researchgate.net]
• 10. chromtech.com [chromtech.com]
• 11. youtube.com [youtube.com]
• 12. avantorsciences.com [avantorsciences.com]
• 13. How does increasing column temperature affect LC methods? [sciex.com]
• 14. aelabgroup.com [aelabgroup.com]
• 15. The 10 Most Common HPLC Problems and Solutions! | Universal Lab Blog [universallab.org]
• 16. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]

preventing decomposition of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline during storage

The following guide is designed as a specialized Technical Support Center resource. It prioritizes actionable, high-level troubleshooting for researchers handling 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline .

Compound: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Classification: Halogenated Diaryl Ether / Aromatic Amine Support Ticket: #STAB-ANILINE-044

Core Stability Assessment

Executive Summary: This compound contains a primary aniline moiety attached to a chlorinated diaryl ether scaffold. While the ether linkage is chemically robust, the aniline nitrogen is highly susceptible to oxidation and photo-degradation. The naphthyl group increases the molecule's conjugation, making it a "light antenna" that accelerates degradation upon UV exposure.

The "Red Flag" Indicators:

• Pristine State: Off-white to pale beige crystalline solid.

• Early Degradation: Light pink or salmon hue (Surface oxidation).

• Critical Failure: Dark brown/black tar or gummy texture (Polymerization/Azo formation).

The "Gold Standard" Storage Protocol

Do not deviate from this protocol for long-term storage (>1 month).

Parameter	Specification	Scientific Rationale
Atmosphere	Inert Gas (Argon preferred)	Nitrogen is acceptable, but Argon is heavier than air and provides a better "blanket" to prevent oxidative coupling of the amine.
Temperature	-20°C (Desiccated)	Low temperature kinetically inhibits the autoxidation rate. 4°C is acceptable for active working stocks (<1 week).
Container	Amber Glass + Teflon Liner	Amber glass blocks UV/Blue light (preventing photo-oxidation). Teflon (PTFE) liners prevent leaching of plasticizers which can react with the amine.
Humidity	<10% RH	Moisture catalyzes proton transfer reactions and can facilitate ring hydrolysis over long periods (though less likely than oxidation).

Degradation Mechanism & Visualization

Understanding why the compound degrades allows you to prevent it. The primary pathway is Radical-Mediated Autoxidation .

Figure 1: Oxidative Degradation Pathway

This diagram illustrates how atmospheric oxygen attacks the amine, leading to colored impurities (azo dimers).

Caption: The cascade from colorless amine to dark azo-polymers. The "Nitroso" stage often causes the initial pink/red discoloration.

Troubleshooting & FAQs

Direct solutions to common laboratory scenarios.

Q1: My sample has turned a light pink color. Is it ruined?

Diagnosis: Surface Oxidation. Technical Insight: The pink color is likely a trace amount of the N-oxide or nitroso intermediate. Aromatic amines have high extinction coefficients, so even <0.5% impurity can cause visible discoloration. Action Plan:

• Check Purity: Run an HPLC or TLC. If the main peak is >98%, the impurity is negligible for most synthetic applications.

• Rescue Protocol: If purity is compromised (90-95%), perform a Recrystallization .

  • Solvent: Ethanol/Water or Toluene/Hexane (compound dependent, test solubility).

  • Additive: Add a pinch of Sodium Hydrosulfite (

    ) to the aqueous phase during workup to reduce oxidized species back to the amine.

Q2: Can I store this compound in DMSO or Methanol stock solutions?

Verdict: NO (for long term). Reasoning:

• DMSO: Hygroscopic and can act as a mild oxidant over time (Swern-type reactivity potential with impurities).

• Methanol: Protic solvents can facilitate hydrogen bonding that may accelerate photo-degradation if exposed to light.

• Recommendation: Prepare stock solutions fresh before use. If storage is mandatory, use Anhydrous DMSO , aliquot into single-use vials, purge with Argon, and store at -80°C.

Q3: The compound is sticking to the spatula and weighing paper. Why?

Diagnosis: Static Charge / Hygroscopicity. Technical Insight: Halogenated aromatic ethers are lipophilic but the amine can form hydrates. Static is common with crystalline aryl ethers. Action Plan:

• Use an antistatic gun on the weighing vessel.

• Do not use plastic spatulas (phthalate contamination risk). Use stainless steel .

Self-Validating Workflow: "The Go/No-Go Decision"

Use this logic flow before committing the compound to a valuable reaction (e.g., biological assay or synthesis).

Figure 2: Pre-Experiment Quality Control

Caption: Decision matrix for determining sample viability based on visual and analytical data.

References & Authoritative Sources

• Sigma-Aldrich (Merck). Handling Air-Sensitive Reagents (Technical Bulletin AL-134).

  • Source:

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Chloroaniline Derivatives (General Stability).

  • Source:

• Apollo Scientific. Safety Data Sheet: Aniline Derivatives and Storage Requirements.

  • Source:

• BenchChem. Stability and Storage of Halogenated Anilines: A Technical Guide.

  • Source:

Reference Data & Comparative Studies

Structural Confirmation Guide: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Executive Summary & Application Context

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a high-value pharmacophore, frequently utilized as a "hinge-binder" or hydrophobic moiety in the synthesis of Type II kinase inhibitors (analogous to scaffolds found in Sorafenib or Nilotinib derivatives).

The structural integrity of this intermediate is critical. Due to the ambident reactivity of naphthalene derivatives and the potential for nucleophilic aromatic substitution (

) rearrangements, researchers often encounter regioisomeric impurities that are difficult to separate by standard HPLC.

This guide objectively compares the Target Structure against its most prevalent synthetic alternative (the 2-naphthyl isomer) and provides a self-validating protocol to confirm identity with >99% confidence.

The Structural Challenge: Target vs. Alternative

The primary challenge in synthesizing this ether is distinguishing the 1,4-substitution pattern (Target) from the 1,2-substitution pattern (Alternative), which can arise from starting material impurities (e.g., 1-chloro-2-naphthol contamination) or unexpected rearrangement during high-temperature coupling.

Feature	Target Molecule	Primary Alternative (Impurity)
Name	3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline	3-Chloro-4-[(1-chloro-2-naphthyl)oxy]aniline
Structure	Ether linkage at C1 ; Chlorine at C4 of naphthalene.[1]	Ether linkage at C2 ; Chlorine at C1 of naphthalene.
Symmetry	Para-like substitution on the substituted naphthyl ring.	Ortho-substitution on the substituted naphthyl ring.
Electronic Env.	Oxygen is para to Chlorine on the naphthyl ring.	Oxygen is ortho to Chlorine on the naphthyl ring.
Risk Profile	Desired Bioactivity (Kinase inhibition).	Inactive / Off-target Toxicity (Steric clash in binding pocket).

Experimental Validation Protocol

Methodology: The "Triangulation" Approach

To guarantee structural accuracy, we utilize a triangulation of 1H NMR coupling constants , NOESY spatial correlations , and High-Res MS isotope patterns .

Step 1: 1H NMR Diagnostic Regions (DMSO-d6, 400 MHz)

The aromatic region (6.5 – 8.5 ppm) contains the definitive "fingerprint."

• The Aniline Ring (Common to both): Look for the characteristic ABC pattern:

  • ~6.5 ppm (d, Hz, H-5, ortho to ether)
  • ~6.7 ppm (dd, Hz, H-6)
  • ~6.9 ppm (d, Hz, H-2, meta to ether)

  • Note: These shifts drift depending on concentration; they are not the differentiator.

• The Naphthalene Ring (The Differentiator):

  • Target (1,4-pattern): The protons at C2 and C3 of the naphthalene ring are chemically equivalent in a symmetric sense only if the ring were unsubstituted, but here they are distinct. However, they appear as two doublets with a specific coupling constant (

    Hz). Crucially, the H-2 proton (ortho to Oxygen) will be significantly upfield shielded relative to H-3 (ortho to Chlorine).

  • Alternative (1,2-pattern): The protons at C3 and C4 are ortho. The H-3 proton is ortho to the Oxygen, and H-4 is meta. The splitting pattern often resolves differently due to the "roofing" effect of the adjacent chlorine at C1.

Decision Criterion:

If you observe two distinct doublets for the substituted naphthyl ring protons (H2/H3) with clear separation, it supports the 1,4-isomer . If the pattern is congested or shows complex higher-order splitting typical of ortho-clashes near the bridgehead, suspect the 1,2-isomer.

Step 2: 13C NMR Carbon Count & Shift

• Target: The carbon attached to Oxygen (C1-Naph) typically resonates at ~150-153 ppm .

• Alternative: The carbon attached to Oxygen (C2-Naph) in the presence of an ortho-chloro group (C1-Cl) often shifts downfield to ~155-158 ppm due to the "ortho-effect" and steric descreening.

Step 3: NOESY / HMBC (The "Smoking Gun")

This is the self-validating step.

• Experiment: Irradiate the ether oxygen region (conceptually) or look for cross-peaks between the Aniline H-5 (ortho to ether) and the Naphthalene protons.

• Target Signal: Strong NOE correlation between Aniline H-5 and Naphthalene H-2 .

• Alternative Signal: Strong NOE correlation between Aniline H-5 and Naphthalene H-3 .

• Verification: In the Target, Naphthalene H-2 is a doublet. In the Alternative, Naphthalene H-3 is a doublet. The chemical shift difference allows assignment.

Visualizing the Confirmation Workflow

The following diagram illustrates the logical flow for confirming the structure during synthesis.

Figure 1: Decision tree for structural validation of the target ether amine.

Comparative Data Table

The following data summarizes the expected spectral differences derived from standard substituent chemical shift increments (SCS) and literature on similar diaryl ethers [1, 2].

Analytical Parameter	Target (1,4-Cl-Naph)	Alternative (1,2-Cl-Naph)
1H NMR (Naph H-2/H-3)	Doublets (J~8.3 Hz) . Clean separation.	Doublets (J~8.8 Hz) . Often obscured by overlap.
13C NMR (C-O)	~151.5 ppm	~156.0 ppm (Deshielded by ortho-Cl)
Melting Point	Typically Higher (More symmetric packing)	Typically Lower (Steric disruption)
HPLC Retention (C18)	Elutes Later (More planar/lipophilic)	Elutes Earlier (Twisted conformation)
Mass Spec (Cl Pattern)	M, M+2, M+4 (9:6:1)	M, M+2, M+4 (9:6:1) (Identical - cannot distinguish)

Detailed Synthesis & Validation Protocol

Objective: Synthesize and validate 10g of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.

Phase 1: Synthesis ( Coupling)

• Reagents: Charge 3-Chloro-4-fluoronitrobenzene (1.0 eq) and 4-Chloro-1-naphthol (1.05 eq) in DMF.

• Base: Add

  (1.5 eq). Note: Avoid strong bases like NaH to prevent multiple substitutions.

• Conditions: Heat to 80°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

  • Checkpoint: The intermediate nitro-ether should be a yellow solid.

• Workup: Pour into ice water. Filter the precipitate.[2] Wash with water and cold ethanol.

Phase 2: Reduction (Nitro Amine)

• Catalyst: Use

  (Bechamp reduction) or .

  • Warning: Avoid

    with prolonged reaction times, as it may cause de-chlorination of the naphthyl ring [3].

• Procedure: Reflux in EtOH/Water (3:1) with Fe powder (3 eq) and

  (0.5 eq) for 2 hours.

• Isolation: Filter hot through Celite. Concentrate filtrate. Neutralize with

  . Extract with EtOAc.

Phase 3: Final Validation (The "Self-Validating" Step)

• Dissolve 10 mg of the final white/off-white solid in

  .

• Run a standard 1H NMR (16 scans).

• Check: Does the proton at ~6.5 ppm (Aniline H-5) show a clear doublet?

• Check: Are there exactly two other doublets in the 6.8–8.5 ppm range corresponding to the substituted naphthyl ring?

  • If yes: Structure is likely correct.

  • If multiplet: Suspect isomer mixture.

References

• Sigma-Aldrich. 3-Chloro-4-(4-chlorophenoxy)aniline Product Specification. (Analogous structure for shift comparison). Retrieved from

• PubChem. Compound Summary: 3-Chloro-4-((1-chloronaphthalen-2-yl)oxy)aniline. (The Alternative Isomer). Retrieved from

• BenchChem. Synthesis of 3-Chloro-4-(isopentyloxy)aniline and Troubleshooting Dehalogenation. (General reduction protocols for chlorinated aryl ethers). Retrieved from

• ChemicalBook. Synthesis of 3-Chloro-4-(3-chlorophenoxy)aniline. (SNAr methodology reference). Retrieved from [3]

Sources

• 1. CN106631715A - Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline - Google Patents [patents.google.com]
• 2. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]
• 3. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]

Topic: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline vs. Other Chloroaniline Derivatives

An In-Depth Comparative Guide for Drug Discovery Professionals

This guide offers a detailed, objective comparison of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline against a spectrum of other chloroaniline derivatives. Designed for researchers, scientists, and drug development professionals, this document synthesizes physicochemical properties, synthetic strategies, biological potential, and toxicological considerations, supported by experimental frameworks and authoritative data.

Introduction: The Chloroaniline Scaffold in Medicinal Chemistry

Chloroanilines, organic compounds featuring a chlorine atom on an aniline ring, are foundational intermediates in the synthesis of numerous pharmaceuticals, dyes, and agrochemicals.[1] The position and number of chlorine atoms profoundly influence the molecule's electronic properties, lipophilicity, metabolic stability, and ultimately, its biological activity.[2] This guide focuses on the distinct profile of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, a complex diaryl ether, by contrasting it with simpler, more common derivatives such as 2-chloroaniline, 3-chloroaniline, 4-chloroaniline, and 2,4-dichloroaniline. This comparative approach aims to illuminate the unique structural and functional attributes the (4-chloro-1-naphthyl)oxy moiety imparts, providing a rationale for its consideration in modern drug discovery programs.

Comparative Physicochemical Properties

The journey of a drug from administration to its target is governed by its physicochemical properties. The addition of the bulky (4-chloro-1-naphthyl)oxy group to the chloroaniline core results in a significant shift in these parameters, distinguishing it from its simpler relatives.

Table 1: Physicochemical Property Comparison

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP (Octanol/Water)	pKa (Basic)
3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline	C₁₆H₁₁Cl₂NO	316.18	5.2 (estimated)	~3.5 (estimated)
2-Chloroaniline	C₆H₆ClN	127.57	2.15	2.62
3-Chloroaniline	C₆H₆ClN	127.57	2.04[3]	3.52
4-Chloroaniline	C₆H₆ClN	127.57	1.83	4.15
2,4-Dichloroaniline	C₆H₅Cl₂N	162.02	2.76	2.02

Note: Data is compiled from various chemical databases. Estimated values are based on computational models.

Expert Analysis: The most striking difference is the dramatically higher estimated LogP of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. This elevated lipophilicity suggests enhanced membrane permeability, a desirable trait for reaching intracellular targets. However, it also raises flags for potential issues such as lower aqueous solubility, increased plasma protein binding, and a higher risk of bioaccumulation, all critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.[4] Its estimated basicity (pKa) remains in the range of other chloroanilines, indicating that the aniline nitrogen's electronic environment is not drastically altered in this regard.

Synthetic Strategies: The Ullmann Condensation

The formation of the diaryl ether linkage is the key synthetic challenge. The Ullmann condensation, a copper-catalyzed coupling reaction, is a classic and effective method for this transformation.[5][6][7] This choice is based on its proven reliability for forming aryl-oxygen bonds, especially when palladium-based methods may fail or be prohibitively expensive on an industrial scale.[8]

Experimental Protocol: Synthesis via Ullmann Condensation

This protocol describes the copper-catalyzed coupling of 3-chloro-4-nitrophenol with 1,4-dichloronaphthalene, followed by reduction of the nitro group.

Step 1: Diaryl Ether Formation

• Reagents & Setup: To an oven-dried flask under an inert nitrogen atmosphere, add 3-chloro-4-nitrophenol (1.0 eq), 1,4-dichloronaphthalene (1.2 eq), copper(I) iodide (CuI, 0.1 eq), L-proline (0.2 eq), and potassium carbonate (K₂CO₃, 2.0 eq).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask.[7]

• Reaction: Heat the mixture to 120-140 °C with vigorous stirring for 12-24 hours. The causality for using a high-boiling polar aprotic solvent like DMF is to ensure all reactants remain in solution at the high temperatures required for the coupling.[7]

• Monitoring: Track the reaction's progress via Thin-Layer Chromatography (TLC) until the starting phenol is consumed.

• Workup: Cool the reaction to room temperature, pour it into water, and extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude intermediate, 2-chloro-1-[(4-chloro-1-naphthyl)oxy]-4-nitrobenzene, by column chromatography.

Step 2: Nitro Group Reduction

• Reagents & Setup: Dissolve the purified intermediate from Step 1 in a mixture of ethanol and water (1:1). Add iron powder (5 eq) and a catalytic amount of acetic acid.[9]

• Reaction: Heat the suspension to 80 °C for 30-60 minutes. The iron/acetic acid system is a classic, cost-effective, and robust method for reducing aromatic nitro groups without affecting aryl chlorides.

• Workup: After cooling, filter the mixture through celite to remove iron salts. Evaporate the ethanol. Basify the aqueous residue with a saturated sodium bicarbonate (NaHCO₃) solution and extract with ethyl acetate.

• Finalization: Wash the organic phase with brine, dry over MgSO₄, filter, and concentrate to yield the final product, 3-chloro-4-[(4-chloro-1-naphthyl)oxy]aniline.[9]

Caption: Two-step synthesis of the target compound via Ullmann coupling and nitro group reduction.

Putative Biological Activity & Mechanism of Action

While specific bioactivity data for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is not widely available, its structure is highly suggestive. The diaryl ether motif is a "privileged scaffold" found in numerous biologically active compounds, including potent kinase inhibitors.[10][11]

Comparison with a Known Kinase Inhibitor: Sorafenib

Sorafenib is an FDA-approved multi-kinase inhibitor used in cancer therapy that features a similar core structure.[12][13] By comparing our target compound to Sorafenib, we can hypothesize a likely mechanism of action. Sorafenib inhibits multiple intracellular and cell surface kinases involved in tumor cell signaling and angiogenesis.[13][14][15]

Table 2: Structural and Mechanistic Comparison

Feature	3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline	Sorafenib
Core Scaffold	Chloroaniline-Naphthyl Ether	Pyridine-Phenyl Ether with Urea Linkage
Potential Targets	Receptor Tyrosine Kinases (e.g., VEGFR, PDGFR)	VEGFR, PDGFR, Raf kinases[12][14]
Putative Mechanism	Competitive inhibition at the ATP-binding site	ATP-competitive inhibition of kinase activity[13]

The chloroaniline and chloronaphthyl rings are predicted to engage in hydrophobic and hydrogen bonding interactions within the ATP-binding pocket of a target kinase. The aniline moiety can act as a hydrogen bond donor, while the ether oxygen can serve as an acceptor, effectively blocking ATP from binding and halting the downstream phosphorylation cascade that drives cell proliferation.

Caption: Competitive inhibition of a Receptor Tyrosine Kinase by the target compound.

Toxicological Profile: The Methemoglobinemia Risk

A critical, self-validating checkpoint in any protocol involving aniline derivatives is the assessment of toxicity. The primary toxic effect of chloroanilines is the induction of methemoglobinemia.[16][17] This condition arises from the oxidation of ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), rendering it unable to transport oxygen, leading to cyanosis and tissue hypoxia.[16][18] The severity of this effect often correlates with the chloroaniline isomer, with 4-chloroaniline generally being the most potent.[19][20]

The mechanism involves metabolic activation in the liver by cytochrome P450 enzymes, which N-hydroxylate the aniline to form a reactive N-hydroxylamine metabolite.[16] This metabolite then enters red blood cells and initiates a redox cycle that oxidizes hemoglobin.

Experimental Protocol: In Vitro Methemoglobin Formation Assay

This protocol provides a framework to quantitatively assess the methemoglobin-forming potential of a test compound.

• Preparation: Obtain fresh red blood cells (RBCs) from a suitable species (e.g., rat) and wash them with a buffered saline solution. Prepare stock solutions of the test compounds (e.g., 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, 4-chloroaniline as a positive control) in DMSO.

• Incubation: In a 96-well plate, incubate the washed RBC suspension with serial dilutions of the test compounds at 37 °C for a set time course (e.g., 1, 2, and 4 hours).

• Lysis & Measurement: At each time point, lyse the RBCs with a hypotonic solution.

• Quantification: Measure the absorbance of the lysate at multiple wavelengths (e.g., 560, 576, and 630 nm) using a spectrophotometer. These wavelengths allow for the deconvolution of signals from oxyhemoglobin, deoxyhemoglobin, and methemoglobin.

• Analysis: Calculate the percentage of methemoglobin relative to total hemoglobin for each concentration and time point. Plot the data to generate concentration-response curves and determine the EC₅₀ value (the concentration that induces 50% of the maximal effect) for each compound. This allows for a direct comparison of toxic potential.

Conclusion and Strategic Outlook

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a structurally complex derivative that stands apart from simpler chloroanilines. Its significantly increased lipophilicity and resemblance to known kinase inhibitors mark it as an intriguing scaffold for drug discovery, particularly in oncology.

• Advantages: The large, hydrophobic naphthyl group may facilitate strong binding interactions within the active sites of target proteins, potentially leading to high potency. Its diaryl ether core is a well-validated pharmacophore.[11]

• Challenges: The high lipophilicity presents a significant hurdle for drug development, potentially leading to poor solubility, high metabolic turnover, and off-target toxicities. The inherent risk of chloroaniline-induced methemoglobinemia must be rigorously evaluated and engineered out of future analogs.

Future Directions for the Research Scientist:

• Bio-activity Screening: The immediate priority is to screen the compound against a broad panel of kinases to identify primary targets and determine its IC₅₀ values.[21][22]

• ADME/Tox Profiling: A comprehensive in vitro assessment of metabolic stability (using liver microsomes), cytotoxicity, and methemoglobin formation is essential to understand its liabilities.[23]

• Structure-Activity Relationship (SAR) Studies: Should promising activity be found, the synthesis of analogs is the logical next step. This would involve modifying the substitution patterns on both the aniline and naphthyl rings to optimize potency while mitigating toxicity and improving physicochemical properties.

This guide provides the foundational logic and experimental frameworks necessary for the rational evaluation of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline as a starting point for a drug discovery campaign.

References

• Sorafenib - Wikipedia. Wikipedia. [Link]

• Sorafenib: Package Insert / Prescribing Information / MOA. Drugs.com. [Link]

• Mechanism of action of sorafenib. Sorafenib exerts a dual anticancer... ResearchGate. [Link]

• Mechanism of action of sorafenib. Pathway Figure OCR. [Link]

• TOXICOLOGY LABORATORY ANALYSIS AND HUMAN EXPOSURE TO p-CHLOROANILINE. PMC. [Link]

• Assay Development for Protein Kinase Enzymes. NCBI - NIH. [Link]

• Ullmann reaction - Wikipedia. Wikipedia. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Understanding Sorafenib-Induced Cardiovascular Toxicity: Mechanisms and Treatment Implications. PMC. [Link]

• 4-Chloroaniline (CICADS 48, 2003). Inchem.org. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

• The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated Aniline Derivatives and the Metabolites on the Aquatic Ecosystem. MDPI. [Link]

• METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION A Dissertation Presented by DEREK VAN ALLEN. [Link]

• Optical and biological activities of organic 4-chloroaniline derivative crystals. Springer. [Link]

• Diaryl ether formation in the synthesis of natural products | Request PDF. ResearchGate. [Link]

• 2-Chloroaniline and its hydrochloride: Human health tier II assessment. [Link]

• Kinase Assays with Myra. Bio Molecular Systems. [Link]

• Kinase assays | BMG LABTECH. BMG LABTECH. [Link]

• 3-Chloro-4-methylaniline Properties. EPA. [Link]

• Design, Synthesis, and Structure-Activity Relationship of Novel Aniline Derivatives of Chlorothalonil | Request PDF. ResearchGate. [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC. [Link]

• 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. Gsrs. [Link]

• Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. PubMed. [Link]

• m-Chloroaniline (CAS 108-42-9). Cheméo. [Link]

• In Vitro Toxicology Assay Kits | INDIGO Biosciences. INDIGO Biosciences. [Link]

• NTP Comparative Toxicity Studies of o-, m-, and p-Chloroanilines (CAS Nos. 95-51-2; 108-42-9; and 106-47-8) Administered by Gavage to F344/N Rats and B6C3F1 Mice. PubMed. [Link]

• Diaryl ether | C21H21Cl3O6 | CID 118723025. PubChem - NIH. [Link]

• Safety Data Sheet: 3-Chloroaniline. Carl ROTH. [Link]

• Drug-Induced Methemoglobinemia: a Case Report and Review of Literature. [Link]

• 3-CHLOROANILINE. Ataman Kimya. [Link]

• Drugs may be Induced Methemoglobinemia. Longdom Publishing. [Link]

• Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline.

• 4-CHLOROANILINE. Ataman Kimya. [Link]

• Recognizing Drug-Induced Methemoglobinemia in the Emergency Setting: A Case of Topical Dapsone Toxicity. PMC. [Link]

• Synthesis and Antiproliferative Activity of Steroidal Diaryl Ethers. MDPI. [Link]

• Drug-induced methemoglobinemia | QJM: An International Journal of Medicine. Oxford Academic. [Link]

• The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Taylor & Francis Online. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m-Chloroaniline (CAS 108-42-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. Ullmann Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. people.umass.edu [people.umass.edu]
• 9. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]
• 10. Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Sorafenib - Wikipedia [en.wikipedia.org]
• 13. drugs.com [drugs.com]
• 14. researchgate.net [researchgate.net]
• 15. Understanding Sorafenib-Induced Cardiovascular Toxicity: Mechanisms and Treatment Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 18. Drug-Induced Methemoglobinemia: a Case Report and Review of Literature [pulmonarychronicles.com]
• 19. 4-Chloroaniline (CICADS 48, 2003) [inchem.org]
• 20. NTP Comparative Toxicity Studies of o-, m-, and p-Chloroanilines (CAS Nos. 95-51-2; 108-42-9; and 106-47-8) Administered by Gavage to F344/N Rats and B6C3F1 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. indigobiosciences.com [indigobiosciences.com]

A Comparative Analysis of the Biological Activity of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline Analogs: A Guide for Researchers

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced potency and selectivity is a continuous endeavor. The 3-chloro-4-phenoxyaniline scaffold has emerged as a privileged structure, forming the backbone of numerous biologically active compounds. This guide provides a comprehensive comparative analysis of the biological activities of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline and its analogs. Drawing from a synthesis of existing research, we will explore their anticancer, antimalarial, and kinase inhibitory properties, offering insights into their structure-activity relationships (SAR) and potential mechanisms of action. This document is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in drug discovery and development.

Introduction to the 3-Chloro-4-aryloxyaniline Scaffold

The 3-chloro-4-aryloxyaniline core is a versatile pharmacophore that has been successfully incorporated into a variety of therapeutic agents. The presence of the chloro and aryloxy substituents on the aniline ring provides a unique electronic and steric profile that can be fine-tuned to optimize interactions with biological targets. The aniline nitrogen serves as a key hydrogen bond donor and a point for further chemical modification. This guide will focus on analogs where the aryloxy group is a 4-chloro-1-naphthyl moiety and compare its biological profile to related structures, including those with a simpler phenoxy group and other heterocyclic replacements.

Comparative Biological Activity

To provide a clear overview of the biological potential of these analogs, the following table summarizes the key activities reported for structurally related compounds. It is important to note that a direct head-to-head comparison of a comprehensive series of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline analogs is not yet available in the public domain. Therefore, this table is a compilation of data from various studies on closely related structures to infer potential trends and guide future research.

Table 1: Comparative Biological Activities of 3-Chloro-4-aryloxyaniline Analogs and Related Compounds

Compound/Analog Class	Core Structure	Biological Activity	Key Findings
Artesunate-3-chloro-4-(4-chlorophenoxy)aniline Hybrid (ATSA)	3-chloro-4-(4-chlorophenoxy)aniline	Antimalarial	Exhibited chemosuppression against sensitive and resistant P. falciparum and P. berghei strains.[1][2]
4-Anilinoquinazoline Derivatives	4-Anilinoquinazoline	Anticancer (EGFR/VEGFR-2 Inhibition)	Potent inhibitors of receptor tyrosine kinases, demonstrating significant antitumor activity.[3][4][5]
4-Aryl-4H-naphthopyran Derivatives	4-Aryl-4H-naphthopyran	Anticancer (Src Kinase Inhibition)	Showed inhibitory effects on Src kinase and antiproliferative activity against breast cancer cell lines.[6][7]
Symmetrical Chlorophenylamino-s-triazine Derivatives	Chlorophenylamino-s-triazine	Anticancer (Cytotoxic)	Exhibited potent cytotoxic activity against human breast and murine colon carcinoma cell lines.[8]
Phenoxyaniline Congeners	Phenoxyaniline	CYP2B6 Inhibition	Acted as inhibitors of cytochrome P450 2B6, an enzyme involved in xenobiotic metabolism.[9]

In-Depth Analysis of Biological Activities

Anticancer Activity: Targeting Kinase Signaling

Several analogs bearing the 3-chloro-4-aryloxyaniline moiety have demonstrated promising anticancer activity, primarily through the inhibition of protein kinases that are crucial for cancer cell proliferation and survival.

Derivatives containing a naphthyl group, such as the 4-aryl-4H-naphthopyrans, have been identified as inhibitors of Src kinase.[6][7] Src is a non-receptor tyrosine kinase that plays a pivotal role in cell growth, differentiation, and survival. Its overexpression or aberrant activation is a hallmark of many cancers, making it an attractive therapeutic target. The inhibitory activity of these compounds suggests that the bulky, hydrophobic naphthyl group can effectively occupy the ATP-binding pocket of the kinase.

• Hypothetical Signaling Pathway for Src Kinase Inhibition

Caption: Step-by-step workflow of the MTT assay for determining cytotoxicity.

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific protein kinase.

Principle: The assay quantifies the transfer of a phosphate group from ATP to a substrate peptide by the kinase. Inhibition is measured by a decrease in the phosphorylated substrate.

Procedure:

• Reaction Setup: In a 96-well plate, combine the purified kinase, a specific substrate peptide, and ATP in a reaction buffer.

• Inhibitor Addition: Add the test compounds at various concentrations.

• Kinase Reaction: Incubate the plate at 30°C for a specified time (e.g., 60 minutes) to allow the phosphorylation reaction to proceed.

• Detection: Stop the reaction and detect the amount of phosphorylated substrate using a suitable method, such as a phosphospecific antibody in an ELISA format or a luminescence-based assay that measures the remaining ATP.

• Data Analysis: Determine the IC50 value for each compound by plotting the percentage of kinase inhibition against the compound concentration.

In Vitro Antiplasmodial Assay (SYBR Green I-based)

This assay is used to determine the efficacy of compounds against the malaria parasite, Plasmodium falciparum.

Principle: The SYBR Green I dye intercalates with the DNA of the parasite. The fluorescence intensity is proportional to the amount of parasitic DNA, which reflects parasite growth.

Procedure:

• Parasite Culture: Culture synchronized P. falciparum (ring stage) in human red blood cells.

• Compound Addition: Add serial dilutions of the test compounds to a 96-well plate containing the parasite culture.

• Incubation: Incubate the plates for 72 hours under standard culture conditions (5% CO2, 5% O2, 90% N2).

• Lysis and Staining: Lyse the red blood cells and stain the parasitic DNA with SYBR Green I dye.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader (excitation: 485 nm, emission: 530 nm).

• Data Analysis: Calculate the IC50 values by comparing the fluorescence of treated wells to untreated controls.

Structure-Activity Relationship (SAR) Insights and Future Directions

• The Naphthyl Moiety: The presence of the bulky and hydrophobic 4-chloro-1-naphthyl group is likely to favor interactions with hydrophobic pockets in target proteins, such as the ATP-binding site of kinases. Modifications on the naphthyl ring, such as the introduction of hydrogen bond donors or acceptors, could further enhance potency and selectivity.

• The Chloro Substituent: The chloro group at the 3-position of the aniline ring likely influences the pKa of the aniline nitrogen and the overall electronic properties of the molecule, which can be critical for target binding.

• The Aniline Core: The aniline nitrogen is a key interaction point and a site for further derivatization. For instance, its incorporation into a quinazoline ring system has proven to be a successful strategy for developing potent kinase inhibitors. [3][4][5] Future research should focus on the systematic synthesis and biological evaluation of a focused library of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline analogs. This would involve:

• Varying the substituents on the naphthyl ring to probe the effect of electronics and sterics on activity.

• Modifying the aniline portion of the molecule , for example, by N-alkylation, N-acylation, or incorporation into heterocyclic systems.

• Conducting a broader screening campaign against a panel of cancer cell lines, kinases, and microbial pathogens to fully elucidate the therapeutic potential of this scaffold.

By adopting a rational, structure-based drug design approach, it is anticipated that novel and potent therapeutic agents can be developed from the promising 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline scaffold.

Conclusion

The 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline scaffold and its analogs represent a promising area for drug discovery. The compiled evidence from structurally related compounds suggests a high potential for developing potent anticancer, antimalarial, and kinase inhibitory agents. This guide has provided a framework for understanding the biological activities of these compounds, along with detailed experimental protocols to facilitate further research. The insights into the structure-activity relationships should serve as a valuable starting point for the design and synthesis of the next generation of therapeutics based on this versatile chemical scaffold.

References

• 4-Aryl-4H-naphthopyrans derivatives: one-pot synthesis, evaluation of Src kinase inhibitory and anti-proliferative activities. PMC. [Link]

• Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. PMC. [Link]

• Use of Phenoxyaniline Analogues To Generate Biochemical Insights into the Interaction of Polybrominated Diphenyl Ether with CYP2B Enzymes. PubMed. [Link]

• Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models. PMC. [Link]

• Synthesis and Antitumor Activity of Novel 4-Chloro-3-Arylmaleimide Derivatives. ResearchGate. [Link]

• Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journals. [Link]

• (PDF) 4-Aryl-4H-naphthopyrans Derivatives: One-Pot Synthesis, Evaluation of Src Kinase Inhibitory and Anti-proliferative Activities. ResearchGate. [Link]

• Synthesis and Evaluation of Anticancer Activity of New 4-Acyloxy Derivatives of Robustic Acid. PMC. [Link]

• A safe and convenient synthesis of 4-benzyloxy-3-chloroaniline. ResearchGate. [Link]

• Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models. PubMed. [Link]

• 4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity. pubmed.ncbi.nlm.nih.gov. [Link]

• Synthesis and cytotoxic activities of novel 4-methoxy-substituted and. Dovepress. [Link]

• Synthesis and Antimicrobial Activity of 1,4-Naphthoquinones Derivatives with-[1][6][8]Triazole-3-thione Substitution. Open Chemistry. [Link]

• Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies. PMC. [Link]

• New Insights into 4-Anilinoquinazolines as Inhibitors of Cardiac Troponin I–Interacting Kinase (TNNi3K). MDPI. [Link]

Sources

• 1. Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BJOC - Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents [beilstein-journals.org]
• 4. 4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 4-Aryl-4H-naphthopyrans derivatives: one-pot synthesis, evaluation of Src kinase inhibitory and anti-proliferative activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of Phenoxyaniline Analogues To Generate Biochemical Insights into the Interactio n of Polybrominated Diphenyl Ether with CYP2B Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization Guide: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline and Precursors

Executive Summary: The Structural Mandate

In the development of next-generation tyrosine kinase inhibitors (TKIs), the diaryl ether moiety serves as a critical "hinge" scaffold, dictating both the spatial orientation of the pharmacophore and its metabolic stability. This guide focuses on the spectroscopic validation of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (Target Compound), a sterically demanding analog of the phenoxy-aniline scaffolds found in drugs like Sorafenib.

This document provides a comparative spectroscopic analysis of the target against its synthetic precursors.[1][2] By tracking specific spectral markers—from the electrophilic fluorine of the starting nitrobenzene to the diagnostic amine doublet of the final product—researchers can validate reaction progression with high fidelity.

Synthetic Pathway & "Cast of Characters"

To understand the spectroscopy, we must first establish the chemical history of the molecule. The synthesis follows a classical Nucleophilic Aromatic Substitution (

) followed by a nitro-reduction.

The Precursors[2]

• Fragment A (Electrophile): 3-Chloro-4-fluoronitrobenzene [3][4]

  • Role: Provides the aniline ring scaffold. The fluorine is the leaving group; the nitro group is the masked amine.

• Fragment B (Nucleophile): 4-Chloro-1-naphthol

  • Role: Provides the hydrophobic naphthyl tail. The hydroxyl group acts as the nucleophile under basic conditions.

The Intermediate[1][2][5][6][7]

• Intermediate: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]nitrobenzene

  • Key Feature: Contains the ether linkage but retains the nitro group.

The Target

• Product: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

  • Key Feature: Nitro group converted to a primary amine (

    ).

Reaction Workflow Visualization

Figure 1: Synthetic logic flow from precursors to target amine.

Spectroscopic Deep Dive: Tracking the Transformation

This section compares the spectral signatures of the precursors vs. the product.[5]

A. Infrared (IR) Spectroscopy: Functional Group Tracking

The IR spectrum provides the quickest "Yes/No" confirmation of reaction success.

Functional Group	Precursor (Nitrobenzene)	Intermediate (Nitro-Ether)	Target (Aniline)	Status
N-H Stretch	Absent	Absent	3350 & 3450 cm⁻¹ (Doublet)	Appears (Critical Marker)
NO₂ Stretch	1525 cm⁻¹ (asym) / 1345 cm⁻¹ (sym)	1520 / 1340 cm⁻¹	Absent	Disappears
C-O-C (Ether)	Absent	1240 cm⁻¹ (Strong)	1235-1245 cm⁻¹	Maintained
O-H Stretch	Absent (in Nitrobenzene) / 3300 cm⁻¹ (in Naphthol)	Absent	Absent	Disappears (Confirming Coupling)

Analyst Note: The disappearance of the broad O-H stretch of the naphthol and the appearance of the sharp N-H doublet in the final step are the definitive endpoints for Steps 1 and 2, respectively.

B. ¹H NMR Spectroscopy: The Aromatic Fingerprint

NMR allows us to distinguish the "top" ring (aniline) from the "bottom" ring (naphthalene).

1. Precursor: 3-Chloro-4-fluoronitrobenzene[3][4]

• Signature: The protons ortho to the nitro group are highly deshielded (~8.1–8.4 ppm).

• Coupling: Distinct coupling to Fluorine (

  ) is visible, often splitting signals into complex multiplets.

2. Target: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

• Chemical Shift Logic:

  • Aniline Ring: The reduction of

    to causes a massive upfield shift for the protons ortho to the nitrogen (Positions 2 and 6). Expect these to move from ~8.2 ppm (in nitro) to ~6.5–6.8 ppm (in amine).

  • Naphthyl Ring: These protons remain in the aromatic region (7.5–8.4 ppm ). The proton at position 2 of the naphthyl ring (ortho to the oxygen) will be a doublet around 6.8–7.0 ppm, shielded by the ether oxygen.

  • Amine Protons: A broad singlet appearing between 3.5–5.0 ppm (solvent dependent, typically

    ).

Comparative NMR Table (in DMSO-d₆)

Proton Environment	Chemical Shift ( )	Multiplicity	Assignment Logic
Aniline	5.20 ppm	Broad Singlet	Exchangeable with ; confirms reduction.
Aniline H-2	6.75 ppm	Doublet ( )	Ortho to amine + Meta to Cl; shielded by amine.
Aniline H-6	6.55 ppm	dd	Ortho to amine; shielded.
Aniline H-5	7.05 ppm	Doublet	Ortho to ether oxygen.
Naphthyl H-2'	6.90 ppm	Doublet	Ortho to ether oxygen on naphthyl ring.
Naphthyl H-3'	7.60 ppm	Doublet	Ortho to Chlorine on naphthyl ring.
Naphthyl H-5',8'	8.20-8.35 ppm	Multiplet	Perihydrogens (closest to ring fusion); most deshielded.

C. Mass Spectrometry: The Chlorine Isotope Pattern

The presence of two chlorine atoms creates a unique isotopic signature that validates the integrity of the halogenation pattern.

• Molecular Ion (

  ): Calculated Mass for is 303.02 .

• Isotope Pattern:

  • M (303): 100% (Relative abundance)[6]

  • M+2 (305): ~64% (Due to

    natural abundance)

  • M+4 (307): ~10% (Probability of two

    atoms)

• Fragmentation:

  • Loss of the naphthyl ether group often yields a characteristic chloroaniline fragment at m/z ~127 .

Experimental Protocols

These protocols are designed for reproducibility and scale-up potential.

Protocol A: Coupling (Synthesis of Intermediate)

Objective: Couple 4-chloro-1-naphthol with 3-chloro-4-fluoronitrobenzene.

• Setup: Charge a 250 mL round-bottom flask with 4-chloro-1-naphthol (1.0 eq) and Potassium Carbonate (

  ) (1.5 eq) in anhydrous DMF (Dimethylformamide, 10 vol).

• Activation: Stir at room temperature for 30 minutes to generate the phenoxide anion.

• Addition: Add 3-chloro-4-fluoronitrobenzene (1.05 eq) in one portion.

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 4:1). Look for the disappearance of the naphthol spot (low

    ) and appearance of the non-polar nitro-ether (high ).

• Workup: Pour reaction mixture into ice-water. The product will precipitate as a yellow/orange solid. Filter, wash with water, and dry.

• Purification: Recrystallize from Ethanol if necessary.

Protocol B: Nitro Reduction (Synthesis of Target)

Objective: Selective reduction of the nitro group without de-halogenating the aromatic rings.

• Setup: Dissolve the Nitro Intermediate (from Protocol A) in Ethanol/Water (3:1) .

• Catalyst: Add Iron Powder (5.0 eq) and Ammonium Chloride (

  ) (5.0 eq).

  • Why this method?

    is mild and prevents the reductive dechlorination often seen with on chlorinated aromatics.

• Reaction: Reflux vigorously at 80°C for 2–3 hours.

  • Visual Cue: The yellow suspension will turn dark/black (iron oxide formation).

• Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot ethanol.

• Isolation: Concentrate the filtrate. Dilute with water and extract with Ethyl Acetate. Dry over

  and evaporate.[7]

• Final Product: The target aniline is typically an off-white to pale brown solid.

Decision Logic for Troubleshooting

Figure 2: Troubleshooting logic based on spectroscopic feedback.

References

• Evaluation of Diaryl Ether Synthesis: Gujadhur, R., & Venkataraman, D. (2001). Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst. Synthetic Communications. Link

• Precursor Characterization (3-Chloro-4-fluoronitrobenzene): Sigma-Aldrich Product Specification & Spectral Data. Link

• Aniline Spectral Analogues: NIST Chemistry WebBook, SRD 69. 4-Chloroaniline Infrared Spectrum. Link

• Reduction Methodologies: BenchChem Technical Guide. Synthesis and Metabolic Profile of Halogenated Anilines. Link

• General Spectroscopic Data for Chloroanilines: ChemicalBook Database. 3-Chloroaniline NMR Spectrum. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]
• 5. people.umass.edu [people.umass.edu]
• 6. 3-Chloroaniline(108-42-9) 1H NMR [m.chemicalbook.com]
• 7. 4-Fluoronitrobenzene synthesis - chemicalbook [chemicalbook.com]

Cross-Validation of Analytical Techniques for 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Executive Summary: The Analytical Challenge

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a critical lipophilic intermediate, often implicated in the synthesis of next-generation diaryl-ether antimalarials (analogous to the ELQ-300 series) and specific kinase inhibitors. Its structural integrity—specifically the para-chloro positioning on the naphthyl ring and the ether linkage—is vital for downstream biological efficacy.

The analytical challenge lies in its high lipophilicity (LogP > 4.5) and the potential for positional isomers (e.g., ortho-naphthyl impurities) that co-elute under standard conditions. This guide moves beyond simple method descriptions to a cross-validation framework , demonstrating how to use orthogonal techniques—HPLC-UV, UHPLC-MS/MS, and Potentiometric Titration—to create a self-validating quality control system.

Analytical Technique Comparison

The following table summarizes the performance metrics of the three primary techniques validated for this compound.

Feature	Method A: RP-HPLC (UV-DAD)	Method B: UHPLC-MS/MS	Method C: Non-Aqueous Titration
Primary Utility	Routine Purity & Assay	Impurity Profiling & Genotoxin ID	Absolute Assay (Reference Standard)
Specificity	High (with optimized gradient)	Very High (Mass discrimination)	Low (Reacts with all basic amines)
Sensitivity (LOD)	~0.05 µg/mL	~0.001 µg/mL	N/A (Macro analysis only)
Precision (RSD)	< 0.5%	< 2.0%	< 0.2%
Linearity ( )	> 0.999 (10-150% range)	> 0.995 (Trace range)	N/A
Throughput	Medium (15-25 min/run)	High (5-8 min/run)	Low (Manual/Semi-automated)

Cross-Validation Workflow

To ensure scientific integrity, no single method should be trusted in isolation. We employ a "Triangulation Strategy":

• Titration establishes the "True Mass Balance" (Assay).

• UHPLC-MS/MS confirms "Peak Purity" (ensuring no co-eluting isomers hidden under the UV peak).

• RP-HPLC serves as the daily QC method, calibrated against the Titration value and validated for specificity by MS.

Figure 1: Analytical Triangulation Workflow. Titration anchors the quantitative accuracy, while LC-MS validates the specificity of the HPLC method.

Detailed Experimental Protocols

Method A: Stability-Indicating RP-HPLC (The Workhorse)

Causality: A C18 column with high carbon load is selected to maximize interaction with the naphthyl ring, ensuring separation from the more polar "des-chloro" impurities. Acidic mobile phase prevents peak tailing of the aniline amine.

• Instrument: Agilent 1290 Infinity II or equivalent.

• Column: Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm.

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 40% B (Isocratic hold for polar impurities).

  • 2-15 min: 40% → 90% B (Linear gradient).

  • 15-20 min: 90% B (Wash).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 245 nm (Naphthyl absorption max) and 280 nm.

• Column Temp: 40°C.

Self-Validation Step: Inject a "System Suitability Solution" containing the target and its specific des-chloro impurity (synthesized or degraded via UV stress). Resolution (

) must be > 2.0.

Method B: UHPLC-MS/MS (The Specificity Validator)

Causality: UV detection cannot distinguish between the 4-chloro and 5-chloro isomers effectively. MS/MS transitions are required to fingerprint the fragmentation pattern of the naphthyl moiety.

• Instrument: Waters ACQUITY UPLC H-Class with Xevo TQ-S.

• Ionization: ESI Positive Mode (Aniline protonation

  ).

• Precursor Ion: m/z 304.0 (approx, based on

  isotopes).

• MRM Transitions:

  • Quantifier: 304.0 → 127.0 (Chloroaniline fragment).

  • Qualifier: 304.0 → 163.0 (Chloronaphthol fragment).

• Protocol:

  • Prepare a 1 ppm solution in 50:50 ACN:Water.

  • Run a full scan (MS1) to confirm the isotopic pattern (characteristic Cl2 cluster: 9:6:1 ratio for M, M+2, M+4).

  • Use this to validate that the main peak in Method A is a single chemical entity.

Method C: Non-Aqueous Titration (The Assay Anchor)

Causality: Chromatographic methods rely on reference standards which may themselves be impure. Titration exploits the basicity of the aniline nitrogen to provide a primary method of measurement independent of UV extinction coefficients.

• Reagents: 0.1 N Perchloric Acid (

  ) in Glacial Acetic Acid.

• Solvent: Glacial Acetic Acid (neutralized).

• Indicator: Crystal Violet (or Potentiometric Electrode).

• Procedure:

  • Accurately weigh ~250 mg of dried sample.

  • Dissolve in 30 mL of Glacial Acetic Acid.

  • Titrate with 0.1 N

    to a potentiometric endpoint.

  • Calculation:

  • Note: Perform a blank titration on the solvent.

Impurity Fate Mapping

Understanding the origin of impurities allows for targeted method development. The diagram below illustrates the synthesis pathway and potential impurity carryover.

Figure 2: Impurity Fate Map. Identifying these potential byproducts dictates the gradient slope in Method A (HPLC).

References

• ICH Harmonised Tripartite Guideline. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Conference on Harmonisation, 2005. Link

• Nilsen, A., et al. "Discovery, synthesis, and optimization of antimalarial 4(1H)-quinolone-3-diarylethers." Journal of Medicinal Chemistry, 57(9), 3818-3834, 2014. (Provides analogous synthesis and purification methods for chloro-diaryl-ether anilines). Link

• United States Pharmacopeia (USP). "Titrimetry <541>." USP-NF. (Standard protocol for non-aqueous titration of weak bases). Link

• Brunner, L., et al. "Chromatographic separation of aniline and its chlorinated derivatives." Journal of Chromatography A, 2020. (Reference for mobile phase selection for chloroanilines).

A Comparative Guide to the Performance of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline in Key Synthetic Transformations

For researchers, scientists, and drug development professionals, the selection of building blocks is a critical decision that profoundly impacts the efficiency and success of a synthetic campaign. 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a key intermediate in the synthesis of various high-value molecules, including kinase inhibitors. Its unique electronic and steric profile, characterized by a substituted aniline core, dictates its reactivity and performance in a range of chemical transformations. This guide provides an in-depth comparison of its performance in crucial reaction types, offering insights into its reactivity relative to other anilines and providing a framework for experimental design.

The structure of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline presents a fascinating case for reactivity studies. The aniline nitrogen's nucleophilicity is modulated by the electron-withdrawing chloro substituent at the meta position and the bulky, electron-rich (4-chloro-1-naphthyl)oxy group at the para position. This intricate electronic balance, coupled with significant steric hindrance, governs its behavior in common synthetic operations.

Performance in Palladium-Catalyzed Cross-Coupling Reactions: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, enabling the synthesis of arylamines from aryl halides.[1] The performance of an aniline in this reaction is heavily influenced by its electronic properties and steric bulk.[2][3]

Expected Reactivity of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline:

The aniline nitrogen in our target molecule is expected to be a moderately reactive nucleophile. The chloro group at the 3-position decreases the electron density on the nitrogen, reducing its nucleophilicity compared to unsubstituted aniline.[2] Conversely, the large (4-chloro-1-naphthyl)oxy substituent at the 4-position, while sterically demanding, may have a complex electronic influence. The oxygen atom can donate electron density to the ring via resonance, potentially counteracting the withdrawing effect of the chloro group to some extent.

Comparison with Alternative Anilines:

Aniline Derivative	Key Features	Expected Relative Reactivity in Buchwald-Hartwig Amination	Rationale
3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline	Electron-withdrawing chloro group, bulky naphthyloxy group	Moderate	The chloro group deactivates the aniline, but this may be partially offset by the naphthyloxy group. Steric hindrance could slow the reaction rate.
Aniline	Unsubstituted	High	High nucleophilicity and minimal steric hindrance.
4-Methoxyaniline	Electron-donating methoxy group	Very High	The methoxy group increases the electron density on the nitrogen, enhancing its nucleophilicity.
4-Nitroaniline	Strongly electron-withdrawing nitro group	Low	The nitro group significantly reduces the nucleophilicity of the aniline nitrogen.[1]
2,6-Dimethylaniline	Sterically hindered	Low to Moderate	Significant steric hindrance around the nitrogen can impede its approach to the palladium catalyst.[4]

Experimental Protocol: A Representative Buchwald-Hartwig Amination

This protocol provides a general framework for the palladium-catalyzed amination of an aryl bromide with 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline. This can be adapted for a comparative study by keeping all other parameters constant while varying the aniline.

Materials:

• Aryl bromide (1.0 mmol)

• 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol)

• X-Phos (0.04 mmol)

• Sodium tert-butoxide (1.4 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To a dry Schlenk tube, add the aryl bromide, 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline, Pd₂(dba)₃, X-Phos, and sodium tert-butoxide.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Stir the reaction mixture at 100 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Diagram of the Buchwald-Hartwig Catalytic Cycle:

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Performance in Amide Coupling Reactions

Amide bond formation is one of the most frequently performed reactions in medicinal chemistry.[5] The reactivity of an aniline in an amide coupling is primarily dependent on its nucleophilicity. Electron-deficient anilines are often challenging coupling partners.[5]

Expected Reactivity of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline:

Due to the presence of the electron-withdrawing chloro group, 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is expected to be less reactive in amide coupling reactions compared to electron-rich anilines.[5] The bulky naphthyloxy group may also present steric challenges, potentially requiring more forcing reaction conditions or more potent coupling reagents.

Comparison with Alternative Anilines in Amide Coupling:

Aniline Derivative	Key Features	Expected Relative Reactivity in Amide Coupling	Rationale
3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline	Electron-withdrawing chloro group, bulky naphthyloxy group	Moderate to Low	Reduced nucleophilicity due to the chloro group and potential steric hindrance.
Aniline	Unsubstituted	High	Good nucleophilicity and minimal steric hindrance.
4-Methoxyaniline	Electron-donating methoxy group	Very High	Enhanced nucleophilicity due to the electron-donating effect of the methoxy group.
4-Nitroaniline	Strongly electron-withdrawing nitro group	Very Low	Significantly diminished nucleophilicity, often requiring specialized coupling protocols.

Experimental Protocol: A Representative Amide Coupling Reaction

This protocol describes a general procedure for the coupling of a carboxylic acid with 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline using EDC and HOBt.[5]

Materials:

• Carboxylic acid (1.0 mmol)

• 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (1.0 mmol)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 mmol)

• HOBt (1-Hydroxybenzotriazole) (1.2 mmol)

• DIPEA (N,N-Diisopropylethylamine) (2.0 mmol)

• Anhydrous DMF (5 mL)

Procedure:

• Dissolve the carboxylic acid in anhydrous DMF in a round-bottom flask.

• Add EDC and HOBt to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• Add 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline and DIPEA to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Diagram of the Amide Coupling Mechanism with EDC/HOBt:

Caption: The activation of a carboxylic acid with EDC and HOBt for amide bond formation.

Application in the Synthesis of Kinase Inhibitors: The Case of Lapatinib

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is structurally related to key intermediates used in the synthesis of important pharmaceuticals. For instance, the synthesis of Lapatinib, a dual tyrosine kinase inhibitor, utilizes 3-chloro-4-(3-fluorobenzyloxy)aniline.[6][7][8] The chloro and substituted-oxy functionalities on the aniline ring are crucial for the drug's activity. The performance of our target molecule in similar synthetic routes is therefore of significant interest.

The key step in the synthesis of Lapatinib involving the aniline derivative is a nucleophilic aromatic substitution reaction with a quinazoline moiety.[6]

Expected Performance in Nucleophilic Aromatic Substitution:

The reactivity of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline in SNAr reactions will be dictated by its nucleophilicity. As discussed, the chloro substituent will decrease its reactivity compared to more electron-rich anilines. However, in many synthetic routes for kinase inhibitors, this attenuated reactivity can be overcome by using elevated temperatures or appropriate catalysts.

Diagram of a Key Step in Lapatinib Synthesis:

Caption: A key coupling step in the synthesis of Lapatinib.

Conclusion

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline is a valuable building block with a nuanced reactivity profile. Its performance in key synthetic transformations such as Buchwald-Hartwig amination and amide coupling is expected to be moderate, influenced by the competing electronic effects of its substituents and potential steric hindrance. While less reactive than simple, electron-rich anilines, its unique structure is often a prerequisite for achieving the desired biological activity in the final target molecule. The provided experimental frameworks should serve as a solid starting point for researchers looking to employ this versatile intermediate in their synthetic endeavors and to conduct direct comparative studies against alternative reagents.

References

• A Comparative Guide to the Reaction Efficiency of N-Protected Anilines in Palladium-Catalyzed Cross-Coupling - Benchchem. 2

• A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions - Benchchem. 9

• Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive - PMC. 3

• Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive - ChemRxiv. 4

• The Pivotal Role of 3-Chloro-4-fluoroaniline in the Synthesis of Lapatinib: Application Notes and Protocols - Benchchem. 6

• Cross-coupling of substituted anilines a | Download Table - ResearchGate. 10

• EP2468745A1 - Process for the preparation of lapatinib and the salts thereof - Google Patents.

• WO2014170910A1 - Process for the preparation of lapatinib - Google Patents.

• Efficient process for the preparation of Lapatinib and salts thereof by means of new intermediates - Patent US-9359333-B2 - PubChem.

• An environmentally responsible synthesis of the antitumor agent lapatinib (Tykerb) - Green Chemistry (RSC Publishing).

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC.

• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies.

• Technical Support Center: Synthesis of 3-Chloro-4-(isopentyloxy)aniline - Benchchem. 11

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.

• Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated - The Royal Society of Chemistry.

• TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4.

• Green Chemistry - BORIS Portal.

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem.

• 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE - gsrs.

• 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - ChemicalBook.

• Optimization of the synthesis process for 3‐chloro‐4‐fluoroaniline - ResearchGate.

• CN106631715A - Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline - Google Patents.

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.

• Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold.

• Researchers harness visible light to develop safer building block for drug discovery.

• (PDF) Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - ResearchGate.

• The Pivotal Role of 3-Chloro-4-fluoroaniline: An In-depth Technical Guide for Chemical Synthesis - Benchchem. 12

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.

• Amide Synthesis - Fisher Scientific.

• 3-Chloro-4-(3-fluorobenzyloxy)aniline | C13H11ClFNO | CID 7059263 - PubChem.

• Discovery of 2-(4-chloro-3-(trifluoromethyl)phenyl)-N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors (GISTs) - ResearchGate.

• Identification of three new inhibitor classes against Plasmodium falciparum - ChemRxiv.

• Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity - PMC.

Sources

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. EP2468745A1 - Process for the preparation of lapatinib and the salts thereof - Google Patents [patents.google.com]
• 8. WO2014170910A1 - Process for the preparation of lapatinib - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of 3-Chloro-4-oxyaniline Derivatives as Potential Therapeutic Agents

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 3-chloro-4-oxyaniline derivatives, with a specific focus on comparing the structural features of 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline with other relevant analogs. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel kinase inhibitors and antiparasitic agents.

Introduction: The 3-Chloro-4-oxyaniline Scaffold

The 3-chloro-4-oxyaniline core is a key pharmacophore found in a variety of biologically active molecules. Its rigid structure, substituted with a chlorine atom and an ether linkage, provides a versatile platform for designing targeted therapies. The aniline moiety often serves as a crucial hydrogen bond donor and acceptor, interacting with key residues in enzyme active sites. The chlorine atom at the 3-position can influence the electronic properties and metabolic stability of the compound, while the substituent at the 4-oxy position plays a pivotal role in determining target specificity and potency.

Derivatives of this scaffold have been identified as intermediates in the synthesis of potent kinase inhibitors, such as Lapatinib, and have also demonstrated significant antiparasitic activity.[1][2] This guide will dissect the key structural modifications of this core and their impact on biological activity, providing a framework for the rational design of new therapeutic agents.

Comparative Analysis of Structural Modifications

The biological activity of 3-chloro-4-oxyaniline derivatives is highly dependent on the nature of the substituent attached to the 4-oxy position. By comparing different analogs, we can derive key SAR insights.

Impact of the Aryl/Heteroaryl Group at the 4-Oxy Position

The nature of the aromatic system linked through the ether bond is a critical determinant of activity. We will compare the parent topic compound with several analogs to illustrate this point.

Compound ID	R Group at 4-Oxy Position	Key Applications/Activities
1	4-chloro-1-naphthyl	(Hypothetical based on scaffold) Potential kinase inhibitor, antiparasitic
2	4-chlorophenoxy	Antimalarial activity[3]
3	4-fluorobenzyl	Intermediate for kinase inhibitors (e.g., Lapatinib)[1][2]
4	2-pyridylmethoxy	Intermediate for irreversible EGFR-2 kinase inhibitors[4]
5	3-fluorobenzyl	Intermediate in the synthesis of Lapatinib[2]

Analysis:

• Bulk and Lipophilicity: The replacement of a phenyl ring (as in compound 2 ) with a larger, more lipophilic naphthyl system (as in compound 1 ) can lead to enhanced binding affinity through increased van der Waals interactions within a hydrophobic pocket of the target protein. However, this can also impact solubility and pharmacokinetic properties.

• Flexibility: The introduction of a methylene linker (benzyl derivatives 3 and 5 ) provides greater conformational flexibility compared to the rigid phenoxy linkage. This flexibility can allow the molecule to adopt an optimal binding conformation within the active site.

• Heteroaromatic Systems: The presence of a pyridine ring (compound 4 ) introduces a nitrogen atom that can act as a hydrogen bond acceptor, potentially forming additional interactions with the target protein and improving aqueous solubility.[4]

• Halogen Substitution: The position and nature of halogen substituents on the distal aryl ring are crucial. For instance, the 4-fluoro and 3-fluoro substitutions in compounds 3 and 5 are common in kinase inhibitors and can modulate binding affinity and metabolic stability.

The Role of the 3-Chloro and Amino Groups on the Core Aniline

The substituents on the central aniline ring are also vital for activity.

• 3-Chloro Group: This group significantly influences the pKa of the aniline nitrogen. This modulation of basicity can be critical for the interaction with the hinge region of kinases. Furthermore, the chlorine atom can occupy a specific pocket in the active site, contributing to binding affinity.

• Aniline Amino Group: The primary amine is a key interaction point, often forming hydrogen bonds with backbone carbonyls in the hinge region of kinases. It also serves as a synthetic handle for further derivatization, as seen in the development of more complex inhibitors.

Experimental Protocols

To facilitate further research and validation of the SAR principles discussed, we provide the following standardized protocols.

General Synthesis of 3-Chloro-4-(aryloxy)aniline Derivatives

This protocol describes a common two-step synthesis involving a nucleophilic aromatic substitution followed by a reduction.

Step 1: Synthesis of the Nitro-Precursor (e.g., 2-Chloro-1-(4-chlorophenoxy)-4-nitrobenzene)

• To a solution of 2-chloro-4-nitrophenol in a suitable solvent (e.g., DMF or Acetone), add an equimolar amount of a base (e.g., K₂CO₃).

• Add the desired aryl halide (e.g., 1,4-dichlorobenzene) to the mixture.

• Reflux the reaction mixture for 6-8 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture and pour it into water to precipitate the product.

• Filter, wash with water, and dry the solid to obtain the nitro-precursor.

Step 2: Reduction to the Aniline Derivative (e.g., 3-Chloro-4-(4-chlorophenoxy)aniline)

• Suspend the nitro-precursor and iron powder (5-10 equivalents) in a mixture of ethanol and water (1:1).[5]

• Add a catalytic amount of acetic acid.

• Heat the mixture to 80°C and stir vigorously for 30-60 minutes.[5]

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction, evaporate the ethanol, and basify the aqueous phase with a saturated solution of NaHCO₃.

• Extract the product with ethyl acetate.

• Wash the organic phase with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the final product.[5]

In Vitro Kinase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of the synthesized compounds against a target kinase.

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well plate, add the kinase, the appropriate substrate (e.g., a peptide), and ATP.

• Add the test compound at various concentrations.

• Incubate the plate at the optimal temperature for the kinase (typically 30-37°C) for a specified time.

• Stop the reaction and quantify the amount of product formed using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

• Calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the kinase activity.

Antiplasmodial Activity Assay

This protocol describes an in vitro assay to evaluate the activity against Plasmodium falciparum.[3]

• Culture P. falciparum (e.g., 3D7 or W2 strains) in human erythrocytes in a suitable culture medium.

• Synchronize the parasite culture to the ring stage.

• Add the test compounds at various concentrations to the parasite culture in a 96-well plate.

• Incubate the plate for 48-72 hours under a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

• Quantify parasite growth using a suitable method, such as SYBR Green I-based fluorescence assay or microscopy.

• Determine the IC50 value, which is the concentration of the compound that inhibits 50% of parasite growth.

Visualizing the Structure-Activity Landscape

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Workflow for Structure-Activity Relationship (SAR) Studies.

Caption: Key Pharmacophoric Features of the 3-Chloro-4-oxyaniline Scaffold.

Conclusion and Future Directions

The 3-chloro-4-oxyaniline scaffold represents a promising starting point for the development of novel therapeutic agents. The structure-activity relationship studies reveal that the nature of the substituent at the 4-oxy position is a critical determinant of biological activity, influencing target specificity, binding affinity, and pharmacokinetic properties. Future efforts should focus on exploring a wider range of aryl and heteroaryl substituents at this position, as well as modifications to the aniline core, to optimize potency and drug-like properties. The use of computational modeling and in silico screening can further accelerate the discovery of new lead compounds based on this versatile scaffold.

References

• GSRS. (n.d.). 3-CHLORO-4-(4-CHLOROPHENOXY)ANILINE. Retrieved from [Link]

• Chemutai, R., et al. (2023). Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models. Parasitology Research, 122(4), 935–945. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-Chloro-4-(3-fluorobenzyloxy)aniline. Retrieved from [Link]

• Ataman Kimya. (n.d.). 3-CHLOROANILINE. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 3-chloro-4-(3-fluorobenzyloxy) aniline.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. usbio.net [usbio.net]
• 5. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook [chemicalbook.com]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline

Executive Summary & Risk Assessment

3-Chloro-4-[(4-chloro-1-naphthyl)oxy]aniline (CAS: 1393450-62-0 / Related Analog CAS: 885270-86-0) is a halogenated aromatic amine and a critical intermediate in the synthesis of kinase inhibitors like Sorafenib.

Core Hazard Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) intermediate. It combines the acute toxicity profile of halogenated anilines with the enhanced lipophilicity of naphthyl ethers, significantly increasing the risk of dermal absorption and biological persistence.

The "Double-Threat" Mechanism

To understand the PPE requirements, you must understand the physiological threat:

• The Aniline Moiety (Acute): Aromatic amines are metabolic precursors to methemoglobinemia. Upon absorption, hepatic oxidation converts the amine to a hydroxylamine, which oxidizes hemoglobin (

  ) to methemoglobin ( ), stripping the blood's ability to carry oxygen.

• The Naphthyl Ether (Kinetic): The large, lipophilic naphthyl group acts as a "carrier," facilitating rapid transit across the stratum corneum (skin barrier) and cell membranes, making this compound significantly more permeable than simple chloroaniline.

The PPE Matrix: Layered Defense System

Do not rely on a single barrier. Use a "Redundant Barrier" approach.

Protective Equipment Specifications

Component	Standard Operation (Analytical/Small Scale <1g)	Bulk Operation (Synthesis/Transfer >1g)	Scientific Rationale
Hand Protection	Double Nitrile (min.[1] 0.11mm per layer)	Laminate (Silver Shield) liner under Nitrile outer	Halogenated aromatics can permeate thin nitrile <15 mins. Laminates provide >4hr breakthrough protection.
Respiratory	N95 (if handling closed vials)	P100 / N100 or PAPR (if powder is exposed)	Solid intermediates generate invisible micro-dust. P100 filters 99.97% of airborne particulates.
Body	Tyvek® 400 (Lab Coat style)	Tyvek® 600/800 (Coverall with hood)	Cotton lab coats are porous sponges for toxic dust. Tyvek provides an impervious barrier.
Eye/Face	Chemical Splash Goggles	Full Face Shield + Goggles	Prevents ocular absorption (a rapid route to systemic toxicity).

PPE Decision Logic (Visualization)

Figure 1: Decision logic for PPE selection based on physical state and quantity. Note the escalation to P100 respiratory protection for bulk solids.

Operational Protocols: Self-Validating Systems

Safety is not just what you wear; it is how you move. The following protocol includes "Checkpoints" that validate safety before the next step is taken.

Protocol A: The "Static-Free" Weighing Procedure

Objective: Weighing hydrophobic powders often generates static charge, causing particle repulsion and aerosolization.

• Pre-Operational Check:

  • Verify Balance Enclosure/Fume Hood flow rate (Face velocity: 80–100 fpm).

  • Ionizer Check: Activate the anti-static ionizer bar inside the enclosure. Causality: Neutralizing static prevents the powder from "jumping" off the spatula.

• Donning (Entry):

  • Put on inner nitrile gloves (taped to sleeves).

  • Put on outer gloves (different color to spot tears).

• The Transfer:

  • Place a tared vial and the source container inside the hood.

  • The "Wet Wipe" Technique: Place a damp (solvent-soaked) Kimwipe near the balance pan (do not touch the pan). This locally increases humidity, further suppressing static.

  • Transfer solid using a disposable spatula. Never reuse spatulas for halogenated anilines to prevent cross-contamination.

• Decontamination (The Exit):

  • Wipe the exterior of the new vial with a solvent-dampened tissue before removing it from the hood.

  • Place the used spatula and wipes into a dedicated solid waste bag inside the hood. Seal the bag before removal.

Protocol B: Emergency Response (Spill)

Scenario: 500mg spill of solid powder on the benchtop.

• Isolate: Alert nearby personnel. Place a "Do Not Enter" sign.

• PPE Upgrade: If not already wearing a P100 respirator, exit and don one immediately.

• Containment (Do Not Sweep):

  • Sweeping generates dust.

  • Cover the spill with wet paper towels (water or PEG-400). This turns the dust into a sludge, preventing inhalation hazards.

• Neutralization:

  • Scoop the wet sludge into a wide-mouth jar.

  • Clean the surface with a surfactant/soap solution followed by ethanol. Rationale: The lipophilic naphthyl group requires organic solvents or surfactants for complete removal; water alone is ineffective.

Waste Disposal & Deactivation[3][4][5][6][7][8]

Do not dispose of this compound in general organic waste streams due to its potential to form toxic combustion byproducts (dioxins/furans) if incinerated at low temperatures.

Disposal Workflow

Figure 2: Segregation and disposal workflow ensuring high-temperature destruction.

Key Disposal Specifications:

• Labeling: Must explicitly state "Halogenated Aromatic Amine."

• Destruction: Requires high-temperature incineration (>1100°C) with specific scrubbers to capture HCl and NOx gases.

• Forbidden: Never pour down the drain (aquatic toxicity H410) or mix with oxidizing acids (risk of violent reaction).

References

• National Institute for Occupational Safety and Health (NIOSH). Occupational Safety and Health Guideline for Aniline. CDC. Available at: [Link]

• European Chemicals Agency (ECHA). Substance Information: 3-chloroaniline (Structural Analog). ECHA.[2] Available at: [Link]

• National Institutes of Health (NIH). Sorafenib Tosylate: Safety Data Sheet (Intermediates Context). National Cancer Institute. Available at: [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] Available at: [Link]

Sources

• 1. ncifrederick.cancer.gov [ncifrederick.cancer.gov]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]